2-Bromo-6-(trifluoromethyl)quinazoline

Core Science & Biosynthesis

2-Bromo-6-(trifluoromethyl)quinazoline chemical structure and properties

An In-depth Technical Guide to 2-Bromo-6-(trifluoromethyl)quinazoline: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-6-(trifluoromethyl)quinazoline, a heterocyclic compound of significant interest to medicinal chemists and drug development professionals. Quinazoline derivatives are recognized as privileged structures in pharmacology, forming the core of numerous therapeutic agents.[1][2] The incorporation of a trifluoromethyl (-CF3) group is a well-established strategy to enhance key drug-like properties, including metabolic stability, lipophilicity, and bioavailability.[3] This document details the chemical structure, physicochemical properties, a proposed synthetic pathway, and the spectroscopic profile of 2-Bromo-6-(trifluoromethyl)quinazoline. Furthermore, it explores the compound's chemical reactivity and its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the fields of oncology and infectious diseases.[3][4]

Molecular Identity and Physicochemical Properties

2-Bromo-6-(trifluoromethyl)quinazoline is a substituted aromatic heterocycle. The core structure consists of a fused benzene and pyrimidine ring system. Key substitutions include a bromine atom at the 2-position, which serves as a crucial handle for further chemical modification, and an electron-withdrawing trifluoromethyl group at the 6-position, which modulates the electronic properties and pharmacological profile of the molecule.

Chemical Structure

Caption: Chemical structure of 2-Bromo-6-(trifluoromethyl)quinazoline.

Physicochemical Data Summary

The properties listed below are calculated or estimated based on the chemical structure and data from analogous compounds, as direct experimental values for this specific molecule are not widely published.

Property	Value	Source
Molecular Formula	C₉H₄BrF₃N₂	Calculated
Molecular Weight	293.04 g/mol	Calculated
Appearance	Expected to be a white to off-white solid	Analogy[5]
Melting Point	Estimated 170-190 °C	Analogy[1]
CAS Number	Not assigned	-
Topological Polar Surface Area (TPSA)	25.78 Ų	Calculated[6]
logP	~3.5-4.0	Calculated[6]
Hydrogen Bond Donors	0	Calculated[6]
Hydrogen Bond Acceptors	2	Calculated[6]

Synthesis and Mechanistic Rationale

While a specific, published synthesis for 2-Bromo-6-(trifluoromethyl)quinazoline was not identified, a robust and logical synthetic route can be proposed based on established quinazoline chemistry.[7] The following multi-step synthesis starts from commercially available 2-amino-5-(trifluoromethyl)benzoic acid.

Proposed Synthetic Workflow

Caption: Proposed synthetic pathway for 2-Bromo-6-(trifluoromethyl)quinazoline.

Step-by-Step Methodology and Rationale

• Step 1: Formation of the Quinazolinone Core.

  • Protocol: 2-Amino-5-(trifluoromethyl)benzoic acid is heated with an excess of formamide. The reaction is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed. Upon cooling, the product, 6-(trifluoromethyl)quinazolin-4(3H)-one, typically precipitates and can be collected by filtration.

  • Rationale: This is a classic and direct method for forming the quinazolinone ring. Formamide serves as both the reagent, providing the C2-N3 unit of the ring, and the solvent. The high temperature facilitates the condensation and subsequent cyclization/dehydration to form the stable heterocyclic core.

• Step 2: Halogenation at the 4-Position.

  • Protocol: The dried 6-(trifluoromethyl)quinazolin-4(3H)-one is refluxed with a mixture of phosphorus oxybromide (POBr₃) and phosphorus tribromide (PBr₃). After completion, the reaction mixture is carefully poured onto ice, and the resulting precipitate, 4-Bromo-6-(trifluoromethyl)quinazoline, is filtered, washed, and dried.

  • Rationale: The hydroxyl group of the quinazolinone tautomer is converted into a good leaving group by the phosphorus-based halogenating agents, which then undergoes nucleophilic substitution by a bromide ion. This reaction effectively converts the C4-oxo group to a C4-bromo group, a more versatile intermediate.

• Step 3: Introduction of the 2-Bromo Substituent.

  • Protocol: 4-Bromo-6-(trifluoromethyl)quinazoline is reacted with hydrazine to form a 4-hydrazinyl intermediate. This intermediate is then subjected to an oxidative deamination-bromination reaction. A potential method involves diazotization followed by a Sandmeyer-type reaction with CuBr, or direct oxidative bromination. A more direct, albeit less common, route might involve a radical bromination, but the proposed route via a hydrazinyl intermediate is more established for introducing substituents at this position.

  • Rationale: Direct bromination at the C2 position is challenging. A common strategy involves converting the C4-bromo group to a more reactive handle or using a sequence that builds the ring with the C2-bromo group already in place. However, for modifying the existing scaffold, a substitution-based approach is often employed. The reactivity of the quinazoline ring makes it susceptible to nucleophilic attack, which is exploited in this sequence.

Spectroscopic Profile for Structural Elucidation

Structural confirmation is achieved through a combination of spectroscopic methods. The following data are predicted based on the structure.

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (typically δ 7.5-9.0 ppm). The protons on the benzene portion of the quinazoline ring will appear as doublets and doublets of doublets, with coupling constants characteristic of ortho and meta relationships. The C5-H, C7-H, and C8-H protons will each give distinct signals.

• ¹³C NMR: The carbon spectrum will display nine distinct signals. The carbon attached to the trifluoromethyl group will show a quartet due to C-F coupling. The carbon bearing the bromine (C2) will be significantly downfield. Other aromatic carbons will appear in the typical δ 120-150 ppm range.

• ¹⁹F NMR: A single, sharp signal is expected for the three equivalent fluorine atoms of the -CF₃ group, likely in the range of -60 to -70 ppm relative to a standard like CFCl₃.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic molecular ion peak (M+) and an M+2 peak of nearly equal intensity, which is the distinctive isotopic signature of a molecule containing one bromine atom. High-resolution mass spectrometry (HRMS) would confirm the elemental composition.

• Infrared (IR) Spectroscopy: The IR spectrum would feature characteristic absorption bands for C=N and C=C stretching vibrations of the aromatic quinazoline ring (around 1500-1650 cm⁻¹).[8] Strong C-F stretching bands from the trifluoromethyl group would be prominent, typically in the 1100-1300 cm⁻¹ region.

Chemical Reactivity and Derivatization Potential

The chemical reactivity of 2-Bromo-6-(trifluoromethyl)quinazoline is dominated by the bromine atom at the 2-position, which is an excellent leaving group for nucleophilic aromatic substitution (SₙAr) reactions. This makes the compound a highly valuable intermediate for creating a library of derivatives.[9]

Key Reactions

• Nucleophilic Substitution: The C2-Br bond is readily displaced by a wide range of nucleophiles, including amines, alcohols, thiols, and carbanions. This allows for the introduction of diverse functional groups at a key position for modulating biological activity.

• Metal-Catalyzed Cross-Coupling: The C2-Br bond is also an ideal handle for palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, Heck, and Sonogashira reactions. These reactions enable the formation of C-C, C-N, and C-O bonds, dramatically increasing the structural complexity and diversity of potential drug candidates.

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An In-depth Technical Guide to Bromo-Trifluoromethylated Quinazolines for Advanced Research and Drug Discovery

This guide provides an in-depth technical overview of bromo-trifluoromethylated quinazoline derivatives, a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science. While a specific query for "2-Bromo-6-(trifluoromethyl)quinazoline" did not yield a dedicated CAS number in public databases as of this writing, this document will synthesize available information on closely related structures to provide a robust framework for researchers, scientists, and drug development professionals. We will delve into the synthetic rationale, key chemical properties, and burgeoning applications of this important chemical scaffold.

Introduction to the Quinazoline Scaffold and the Impact of Bromo- and Trifluoromethyl- Substitution

The quinazoline core, a fusion of benzene and pyrimidine rings, is a privileged scaffold in drug discovery.[1][2][3] Its derivatives have demonstrated a wide array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][4] Several FDA-approved drugs, such as gefitinib and erlotinib, feature the quinazoline framework, underscoring its therapeutic relevance.[1][4]

The strategic incorporation of bromine and trifluoromethyl (-CF3) groups onto the quinazoline ring system significantly modulates the molecule's physicochemical and pharmacological properties.

• Trifluoromethyl Group (-CF3): The -CF3 group is a powerful bioisostere for a methyl group but with profoundly different electronic properties. Its strong electron-withdrawing nature enhances metabolic stability, increases lipophilicity, and can improve bioavailability.[4] These characteristics make trifluoromethylated compounds highly attractive for drug development.[4]

• Bromine Atom (-Br): As a halogen, bromine can participate in halogen bonding, a non-covalent interaction that can influence ligand-receptor binding. Furthermore, the bromo-substituent provides a reactive handle for further synthetic modifications through cross-coupling reactions, enabling the generation of diverse chemical libraries.

The combination of these two functional groups on a quinazoline scaffold is a compelling strategy for the design of novel bioactive molecules.

Physicochemical Properties and Identification

While the specific CAS number for 2-Bromo-6-(trifluoromethyl)quinazoline remains elusive, we can infer its general properties and discuss the identification of related compounds.

Property	Inferred/Exemplified Value	Significance in a Research Context
Molecular Formula	C9H4BrF3N2	Essential for mass spectrometry and elemental analysis.
Molecular Weight	~293.04 g/mol	Critical for accurate reagent measurement and reaction stoichiometry.
Physical State	Likely a solid at room temperature.	Influences handling, storage, and formulation procedures.
Solubility	Expected to have low aqueous solubility and good solubility in organic solvents.	A key parameter for designing reaction conditions and biological assays.
Purity Assessment	Typically >95% for research-grade chemicals.	Assessed by techniques such as HPLC, LC-MS, and NMR.

For related compounds like 2-Bromo-6-(trifluoromethyl)pyridine, the melting point is reported to be between 48-52°C.[5][6] This provides a reasonable estimate for the physical state of the target compound class.

Synthesis Strategies for Bromo-Trifluoromethylated Quinazolines

The synthesis of substituted quinazolines often involves multi-step reaction sequences. A general and plausible synthetic approach for a compound like 2-Bromo-6-(trifluoromethyl)quinazoline would likely start from appropriately substituted anilines and proceed through cyclization reactions.

A representative synthetic workflow is outlined below:

Caption: Inhibition of EGFR signaling by a quinazoline derivative.

Antimalarial and Antimicrobial Potential:

Beyond cancer, trifluoromethyl quinazoline derivatives have shown promise as antimalarial agents, targeting enzymes essential for the survival of the Plasmodium falciparum parasite. [4]The unique electronic properties of the trifluoromethyl group contribute to their efficacy against drug-resistant strains. [4]Similarly, the broader class of quinazolines has been explored for antibacterial and antifungal activities. [2][7]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Bromo-6-(trifluoromethyl)quinazoline is not available, general precautions for handling similar halogenated and trifluoromethylated heterocyclic compounds should be followed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat. [8][9]* Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. [8][10]* Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents. [8]* Disposal: Dispose of waste in accordance with local, state, and federal regulations. [11] For related compounds, hazard classifications include acute toxicity (oral), skin irritation, and eye irritation. [5]

Conclusion and Future Directions

Bromo-trifluoromethylated quinazolines represent a promising class of compounds for the development of novel therapeutics and functional materials. While the specific compound 2-Bromo-6-(trifluoromethyl)quinazoline is not readily cataloged, the synthetic strategies and potential applications discussed in this guide provide a solid foundation for researchers interested in this area. Future work should focus on the definitive synthesis and characterization of this and related derivatives, followed by a thorough evaluation of their biological activities. The continued exploration of this chemical space is likely to yield new and potent modulators of important biological targets.

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The Strategic Integration of Trifluoromethylated Quinazolines in Modern Drug Discovery: A Technical Guide

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the burgeoning role of trifluoromethylated quinazoline building blocks in contemporary drug discovery. We delve into the synthetic strategies, structure-activity relationships (SAR), and mechanistic underpinnings that position these scaffolds as privileged structures in the development of next-generation therapeutics, particularly in oncology and anti-infective research. This document serves as a comprehensive resource, amalgamating field-proven insights with rigorous scientific data to empower researchers in their quest for novel, effective, and resilient drug candidates.

The Trifluoromethyl Group: A Game-Changer in Medicinal Chemistry

The strategic incorporation of a trifluoromethyl (-CF3) group into drug candidates has become a cornerstone of modern medicinal chemistry.[1][2] This is due to the unique physicochemical properties the -CF3 moiety imparts, including:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic degradation by cytochrome P450 enzymes, prolonging the in vivo half-life of drug molecules.[1]

• Increased Lipophilicity: The -CF3 group significantly increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its biological target.[1]

• Modulated Bioavailability: By influencing both metabolic stability and lipophilicity, trifluoromethylation can lead to improved oral bioavailability.[1]

• Altered Electronic Properties: The high electronegativity of the fluorine atoms in the -CF3 group can influence the acidity or basicity of nearby functional groups, potentially enhancing interactions with biological targets.

When appended to the versatile quinazoline scaffold, a privileged heterocyclic system in its own right, the trifluoromethyl group gives rise to a powerful class of building blocks for drug discovery.[1]

Synthetic Strategies for Trifluoromethylated Quinazoline Scaffolds

The synthesis of trifluoromethylated quinazolines can be approached through various routes, each with its own advantages and challenges. The choice of synthetic strategy often depends on the desired substitution pattern and the availability of starting materials.

Synthesis of 2-Trifluoromethyl-4(3H)-quinazolinones

A common and versatile intermediate is 2-trifluoromethyl-4(3H)-quinazolinone. One efficient one-pot method utilizes trifluoroacetic acid (TFA) as an inexpensive and readily available source of the -CF3 group. This approach involves the condensation of anthranilic acids, amines, and TFA in the presence of a coupling agent like T3P (propane phosphonic acid anhydride).[3]

Experimental Protocol: One-Pot Synthesis of 2-Trifluoromethyl-4(3H)-quinazolinones [3]

• To a solution of the substituted anthranilic acid (1.0 equiv.) and the desired amine (1.1 equiv.) in a suitable solvent (e.g., ethyl acetate), add trifluoroacetic acid (1.5 equiv.).

• Add T3P (1.5 equiv.) dropwise to the mixture at room temperature.

• Stir the reaction mixture at elevated temperature (e.g., 60-80 °C) for several hours until completion, as monitored by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-trifluoromethyl-4(3H)-quinazolinone.

Another prevalent method for the synthesis of 2-trifluoromethyl-4(3H)-quinazolinone derivatives involves the reaction of 2-trifluoromethyl-3,1-benzoxazine-4-one with various amines.[4]

Synthesis of 2,4-Disubstituted Trifluoromethylated Quinazolines

Versatile building blocks such as 2-chloro-4-(trifluoromethyl)quinazoline are key intermediates for the synthesis of 2,4-disubstituted quinazolines. These can be prepared from the corresponding quinazolinone by chlorination with reagents like phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2). The resulting 2-chloroquinazoline is then amenable to nucleophilic substitution at the 2- and 4-positions.

A general synthetic pathway for 2,4-disubstituted quinazolines often starts from anilides. A photochemically induced Fries rearrangement of anilides can yield ortho-aminoacylbenzene derivatives, which are then acylated. Subsequent cyclization with ammonium formate under microwave activation provides the 2,4-disubstituted quinazoline core.[5]

Applications in Oncology: Targeting Tyrosine Kinases

A significant area of application for trifluoromethylated quinazolines is in the development of anticancer agents, particularly as inhibitors of receptor tyrosine kinases (RTKs).[1] The quinazoline scaffold is a well-established pharmacophore for ATP-competitive kinase inhibitors, and the addition of a trifluoromethyl group can enhance binding affinity and overcome drug resistance.

Epidermal Growth Factor Receptor (EGFR) Inhibition

The epidermal growth factor receptor (EGFR) is a key target in the treatment of various cancers, including non-small cell lung cancer (NSCLC).[1][6] Several FDA-approved EGFR inhibitors, such as gefitinib and erlotinib, feature the quinazoline core.[1] Trifluoromethylated quinazoline derivatives have shown significant promise in this area, including activity against clinically relevant mutations.

A crucial challenge in EGFR-targeted therapy is the emergence of resistance mutations, most notably the T790M "gatekeeper" mutation.[7] This mutation increases the affinity of the kinase for ATP, rendering many first-generation inhibitors less effective.[7] Structure-activity relationship (SAR) studies have demonstrated that trifluoromethylated quinazolines can be designed to effectively inhibit this resistant mutant. For instance, the presence of a trifluoromethyl group on the aniline moiety of 4-anilinoquinazolines can contribute to potent inhibition of both wild-type and mutant EGFR.[8]

Compound/Drug	Target(s)	Key Features
Gefitinib	EGFR	FDA-approved for NSCLC with EGFR mutations.[1]
Erlotinib	EGFR	FDA-approved for NSCLC and pancreatic cancer.[1]
Afatinib	EGFR, HER2	FDA-approved for NSCLC with EGFR mutations.[1]
Osimertinib	EGFR (including T790M)	Overcomes resistance to first-generation EGFR inhibitors.[1]
Compound 8b	PIM-1 (predicted)	Shows excellent antitumor activity against PC3, LNCaP, and K562 cell lines.[9]
Compound 10b	Induces apoptosis	Potent against PC3, LNCaP, and K562 cells.[10]

Molecular docking studies have provided insights into the binding modes of these inhibitors within the EGFR kinase domain. The quinazoline core typically forms hydrogen bonds with the hinge region of the kinase, while the trifluoromethylated aniline moiety occupies the hydrophobic pocket. These interactions are crucial for potent and selective inhibition.[7][8]

Anti-Infective Applications: Combating Malaria

Beyond oncology, trifluoromethylated quinazolines have emerged as a promising class of compounds in the fight against infectious diseases, particularly malaria.[1] The rise of drug-resistant strains of Plasmodium falciparum, the parasite responsible for the most severe form of malaria, necessitates the discovery of novel antimalarial agents with new mechanisms of action.

Trifluoromethylated quinazoline derivatives have demonstrated potent activity against drug-resistant strains of P. falciparum.[1] One of the key parasitic targets for these compounds is believed to be Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH).[11][12][13] This enzyme is essential for the de novo pyrimidine biosynthesis pathway in the parasite, which is crucial for its survival and replication.[12] Inhibition of PfDHODH effectively starves the parasite of essential building blocks for DNA and RNA synthesis.

The development of 2-anilino 4-amino substituted quinazolines has led to potent antimalarial agents with oral in vivo activity.[14] SAR studies in this area have guided the optimization of these scaffolds to improve their potency, metabolic stability, and pharmacokinetic properties.

Challenges and Future Perspectives

Despite the significant promise of trifluoromethylated quinazoline building blocks, several challenges remain. The synthesis of these compounds can sometimes be complex, requiring multi-step procedures and potentially harsh reaction conditions.[3] Furthermore, the development of drug resistance remains a persistent threat in both oncology and infectious disease.[1]

Future research in this area will likely focus on:

• Development of more efficient and sustainable synthetic methodologies: This includes the exploration of novel catalytic systems and flow chemistry approaches to streamline the synthesis of trifluoromethylated quinazolines.

• Design of next-generation inhibitors targeting novel binding sites or allosteric pockets: This could help to overcome existing resistance mechanisms.

• Exploration of novel therapeutic applications: The diverse biological activities of quinazolines suggest that trifluoromethylated derivatives may have potential in other disease areas, such as neurodegenerative and inflammatory disorders.

• Leveraging computational tools for rational drug design: In silico methods, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, will continue to play a crucial role in the design of more potent and selective inhibitors.[7][15][16]

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• 12. Plasmodium falciparum dihydroorotate dehydrogenase: a drug target against malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Plasmodium dihydroorotate dehydrogenase: a promising target for novel anti-malarial chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Pharmacokinetic profiling of quinazoline-4(3H)-one analogs as EGFR inhibitors: 3D-QSAR modeling, molecular docking studies and the design of therapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In silico evaluation, molecular docking and QSAR analysis of quinazoline-based EGFR-T790M inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacophore Properties of 6-Trifluoromethylquinazoline Derivatives: A Technical Guide

Executive Summary

The quinazoline scaffold represents a privileged structure in medicinal chemistry, serving as the backbone for numerous FDA-approved kinase inhibitors (e.g., Gefitinib, Erlotinib).[1][2] Within this class, 6-trifluoromethylquinazoline derivatives have emerged as a high-value subclass. The incorporation of a trifluoromethyl (

) group at the C6 position is a calculated bioisosteric replacement that significantly alters the physicochemical and pharmacokinetic profile of the parent molecule.

This guide provides a technical analysis of the pharmacophore properties, Structure-Activity Relationships (SAR), and synthesis protocols for these derivatives, designed for researchers optimizing lead compounds for oncology (EGFR inhibition) and infectious diseases.

Chemical Basis of the Pharmacophore

The pharmacological potency of 6-trifluoromethylquinazoline derivatives stems from the unique electronic and steric contributions of the

moiety.

The Role of the C6-Trifluoromethyl Group

• Metabolic Blocking: The C6 position on the quinazoline ring is a common site for oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes. Substitution with

  blocks this metabolic soft spot, significantly increasing the in vivo half-life ( ) of the drug.

• Electronic Modulation: The strong electron-withdrawing nature of the

  group decreases the electron density of the quinazoline ring system. This enhances the acidity of the N-H proton at the C4-amino position (if present), potentially strengthening hydrogen bond donor capability with residues in the ATP-binding pocket of kinases (e.g., Met793 in EGFR).

• Lipophilicity (

  ): The group is highly lipophilic. Its introduction increases membrane permeability, facilitating intracellular target access. Furthermore, it allows the molecule to fill hydrophobic pockets within the target protein active site that are inaccessible to smaller or more polar substituents.

Pharmacophore Map

The core pharmacophore consists of three distinct regions:

• Hinge Binder (N1/N3): The nitrogen atoms in the pyrimidine ring act as hydrogen bond acceptors.

• Hydrophobic Tail (C6-

  ): Targets the hydrophobic "back pocket" of the ATP binding site.

• Solvent Interface (C7/C4): Substituents here dictate solubility and interaction with the solvent front or ribose-binding pocket.

Structure-Activity Relationship (SAR) Analysis

The SAR of these derivatives is tightly coupled to their ability to mimic ATP and bind to the kinase hinge region.

SAR Logic Diagram

The following diagram illustrates the functional impact of substitutions at key positions on the quinazoline core.

Figure 1: Structure-Activity Relationship (SAR) map of 6-trifluoromethylquinazoline derivatives.

Quantitative Data Summary

The table below summarizes the impact of the C6-

group compared to other substituents in EGFR inhibition assays ( values are representative of typical derivatives).

Substituent (C6)	(EGFR WT)	LogP	Metabolic Stability	Notes
	> 1.0 M	2.1	Low	Rapid oxidation at C6.
	0.05 - 0.5 M	2.4	Moderate	Standard donor; susceptible to O-demethylation.
	0.01 - 0.1 M	3.2	High	Enhanced hydrophobic fit; metabolically inert.
	0.1 - 0.8 M	2.8	High	Good fit, but lacks the specific volume of .

Therapeutic Applications: EGFR Inhibition Mechanism[1][3][4]

The primary application of 6-trifluoromethylquinazoline derivatives is in the treatment of Non-Small Cell Lung Cancer (NSCLC) driven by EGFR mutations.

Mechanism of Action

These compounds function as Type I ATP-competitive inhibitors.

• Binding: The molecule enters the ATP-binding cleft of the EGFR kinase domain.[3][4]

• Anchoring: The N1 nitrogen forms a critical hydrogen bond with the amide nitrogen of Met793 in the hinge region.

• Hydrophobic Interaction: The 6-trifluoromethyl group lodges deeply into the hydrophobic pocket formed by Leu718, Val726, and Ala743 . This interaction is often tighter than that of the native ATP adenine ring or the standard 6-methoxy group found in first-generation inhibitors.

• Inhibition: By occupying the site, the drug prevents ATP binding, blocking autophosphorylation and downstream signaling (RAS/RAF/MEK/ERK).

Signaling Pathway Blockade

Figure 2: Mechanism of EGFR pathway blockade by 6-trifluoromethylquinazoline derivatives.

Experimental Protocols

Synthesis of 6-Trifluoromethylquinazoline Scaffold

Objective: Synthesize the core 4-chloro-6-trifluoromethylquinazoline intermediate for subsequent amination.

Reagents:

• 2-Amino-4-(trifluoromethyl)benzoic acid

• Formamide (or Formamidine acetate)

• Thionyl chloride (

  ) or Phosphoryl chloride ( )

• Catalytic DMF

Protocol:

• Cyclization:

  • Reflux 2-amino-4-(trifluoromethyl)benzoic acid (10 mmol) in formamide (10 mL) at 150°C for 6-8 hours.

  • Mechanism:[1][5] Thermal condensation yields 6-(trifluoromethyl)quinazolin-4(3H)-one.

  • Workup: Cool to RT, pour into ice water. Filter the precipitate, wash with water, and dry.

• Chlorination:

  • Suspend the quinazolinone intermediate in

    (10 eq) with a drop of DMF.

  • Reflux for 3-4 hours until the solution becomes clear (evolution of

    and gas).

  • Safety: Perform in a fume hood with a scrubber.

  • Workup: Evaporate excess

    under reduced pressure. Azeotrope with toluene to remove traces.

• Nucleophilic Substitution (

  ):

  • Dissolve 4-chloro-6-(trifluoromethyl)quinazoline in Isopropanol (IPA).

  • Add the appropriate aniline derivative (1.1 eq).

  • Reflux for 2-4 hours. The product often precipitates as the hydrochloride salt.

  • Validation: Confirm structure via

    -NMR (look for disappearance of C4-Cl signal and appearance of aniline protons).

Biological Assay: EGFR Kinase Inhibition

Objective: Determine the

of the synthesized derivative against EGFR-WT. Method: ADP-Glo™ Kinase Assay (Promega) or Z'-LYTE™ (Thermo Fisher).

• Preparation: Prepare 3x serial dilutions of the test compound in DMSO.

• Incubation: Mix EGFR enzyme (0.2 ng/µL), Poly(Glu,Tyr) substrate, and compound in reaction buffer. Incubate for 10 mins at RT.

• Reaction Start: Add ATP (at

  concentration, typically 10 µM). Incubate for 60 mins at RT.

• Detection: Add ADP-Glo Reagent to terminate the reaction and deplete remaining ATP. Incubate 40 mins. Add Kinase Detection Reagent to convert ADP to ATP and generate luciferase signal.

• Analysis: Measure luminescence. Plot RLU vs. Log[Concentration] to calculate

  .

Computational Workflow: Molecular Docking

To validate the pharmacophore model in silico before synthesis, follow this docking protocol.

Software: AutoDock Vina, Schrödinger Glide, or GOLD. Target PDB: 1M17 (EGFR with Erlotinib) or 4HJO (EGFR T790M).

Workflow Step-by-Step:

• Protein Prep: Remove water molecules. Add polar hydrogens. Fix missing side chains. Define the grid box centered on the co-crystallized ligand (size: 20x20x20 Å).

• Ligand Prep: Draw the 6-trifluoromethyl derivative. Minimize energy (MMFF94 force field). Generate 3D conformers.

• Docking: Run the docking algorithm with high exhaustiveness (e.g., 8-16).

• Scoring: Analyze the top-ranked pose.

  • Check 1: Distance between N1 (quinazoline) and Met793 (amide N) < 3.5 Å.

  • Check 2:

    group buried in the hydrophobic pocket (Leu718/Val726).

  • Check 3: Binding Affinity (

    ) should be < -8.5 kcal/mol for a potent hit.

References

• Recent advances in trifluoromethyl quinazoline derivatives: From antimalarial to antitumor applications. International Journal of Chemical Studies, 2024. Link

• Design, Synthesis, and Biological Evaluation of Novel Quinazoline Derivatives Possessing a Trifluoromethyl Moiety as Potential Antitumor Agents. Chemistry & Biodiversity, 2024.[6] Link

• Pharmacophore modeling, 3D-QSAR, docking and ADME prediction of quinazoline based EGFR inhibitors. Arabian Journal of Chemistry, 2016. Link

• Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents. Molecules, 2022.[7] Link

• Activity screening of trifluoromethyl quinazoline derivatives. ResearchGate, 2023. Link

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• 2. chemijournal.com [chemijournal.com]
• 3. Pharmacophore modeling, 3D-QSAR, docking and ADME prediction of quinazoline based EGFR inhibitors - Arabian Journal of Chemistry [arabjchem.org]
• 4. Synthesis, Anticancer Screening of Some Novel Trimethoxy Quinazolines and VEGFR2, EGFR Tyrosine Kinase Inhibitors Assay; Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives [frontiersin.org]
• 6. Design, Synthesis, and Biological Evaluation of Novel Quinazoline Derivatives Possessing a Trifluoromethyl Moiety as Potential Antitumor Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

The Chemist's Guide to Quinazoline Reactivity: A Tale of Two Isomers

An In-depth Technical Guide on the Differential Reactivity of 2-Bromoquinazoline and 4-Bromoquinazoline

Abstract

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved therapeutics. The strategic functionalization of this privileged heterocycle is paramount for drug discovery, and the isomeric 2- and 4-bromoquinazolines serve as critical, yet distinct, building blocks. This technical guide provides an in-depth analysis of the contrasting reactivity profiles of 2-bromoquinazoline and 4-bromoquinazoline. We will explore the fundamental electronic properties that govern their behavior and provide a comparative analysis across key synthetic transformations, including Nucleophilic Aromatic Substitution (SNA) and Palladium-Catalyzed Cross-Coupling reactions. This document is intended for researchers, scientists, and drug development professionals, offering mechanistic insights and practical, field-proven protocols to enable the rational design of synthetic routes for novel quinazoline derivatives.

The Electronic Landscape: Why Position Matters

The differential reactivity of 2- and 4-bromoquinazoline is not arbitrary; it is a direct consequence of the electronic architecture of the quinazoline ring. The two nitrogen atoms within the pyrimidine portion of the fused ring system are strongly electron-withdrawing. Their influence, however, is not uniformly distributed.

• The C4 Position: This position is analogous to the para-position relative to N1. It is highly activated towards nucleophilic attack. The lone pair on the N1 nitrogen can effectively stabilize the negative charge of the Meisenheimer intermediate formed during SNA reactions through resonance. This stabilization is a critical factor that lowers the activation energy for substitution at C4. DFT calculations have confirmed that the carbon atom at the 4-position has a higher Lowest Unoccupied Molecular Orbital (LUMO) coefficient, making it more susceptible to nucleophilic attack.[1][2][3]

• The C2 Position: Situated between two nitrogen atoms (N1 and N3), the C2 position is also electron-deficient. However, it is generally less reactive towards nucleophiles than the C4 position in SNA reactions.[4][5] This is because the stabilization of the reaction intermediate is less effective compared to the C4 adduct. In palladium-catalyzed cross-coupling reactions, the C2 position is also known to be less reactive to the initial oxidative addition of Pd(0) compared to the 4-position.[5]

Caption: SNAr mechanism comparison for C4 vs. C2 positions.

This predictable regioselectivity is a powerful tool for synthetic chemists. Starting with 2,4-dichloroquinazoline, one can selectively functionalize the C4 position with a nucleophile, leaving the C2-chloro atom available for subsequent, different transformations. [1][4]

Palladium-Catalyzed Cross-Coupling Reactions

While the reactivity gap is less pronounced than in SNA_r, a discernible difference between the two isomers persists in common Pd-catalyzed cross-coupling reactions. The key step influenced by the substrate is the initial oxidative addition of the Pd(0) catalyst to the carbon-bromine bond.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds. Both 2- and 4-bromoquinazoline are viable substrates. However, the greater electrophilicity and the influence of the adjacent N3 lone pair can facilitate the oxidative addition at the C4 position. [5]This can translate to milder reaction conditions or shorter reaction times for 4-bromoquinazoline compared to its C2 counterpart under identical catalytic systems.

Buchwald-Hartwig Amination

This reaction is a cornerstone for C-N bond formation. The general order of reactivity for aryl halides in Buchwald-Hartwig amination is often Ar-Br > Ar-Cl > Ar-I. [6]Similar to the Suzuki coupling, the electronic properties of the quinazoline ring influence the oxidative addition step. While both isomers are effective, reactions involving 4-bromoquinazoline may proceed more efficiently.

Sonogashira Coupling

The Sonogashira reaction couples terminal alkynes with aryl halides to form C(sp)-C(sp²) bonds. [7][8]Studies on dihaloquinazolines have shown that Sonogashira couplings often occur selectively at the C4 position, leaving a halogen at C2 untouched. [5]This again highlights the heightened reactivity of the C4-halide bond towards palladium catalysis.

Comparative Reactivity Summary Table

Reaction Type	4-Bromoquinazoline Reactivity	2-Bromoquinazoline Reactivity	Mechanistic Rationale
Nucleophilic Aromatic Substitution	Very High	Low to Moderate	Superior resonance stabilization of the Meisenheimer intermediate via N1. [1][4][9]
Suzuki-Miyaura Coupling	High	Moderate	Enhanced electrophilicity at C4 facilitates Pd(0) oxidative addition. [5]
Buchwald-Hartwig Amination	High	Moderate	Favorable electronic environment for oxidative addition at the C4-Br bond. [6]
Sonogashira Coupling	High	Moderate	Preferential reaction at C4 is well-documented for dihaloquinazolines. [5]

Strategic Synthesis: Leveraging Differential Reactivity

A senior application scientist understands that these reactivity differences are not mere academic curiosities but are strategic assets in molecular design.

• Sequential Functionalization: The high reactivity of the C4-position in 2,4-dihaloquinazolines is routinely exploited. A nucleophile can be introduced at C4 under mild conditions, followed by a different transformation (e.g., a Suzuki or Sonogashira coupling) at the more resilient C2 position under more forcing conditions. This stepwise approach allows for the controlled and divergent synthesis of complex, polysubstituted quinazolines.

• Choice of Isomer for Target Synthesis: If a desired target molecule requires a specific substituent at C4 and another at C2, the synthetic chemist must choose the order of installation based on the reaction types. For instance, introducing an amine at C4 via SNA_r first is often a robust strategy, followed by a C-C bond formation at C2.

Caption: Strategic sequential functionalization workflow.

Experimental Protocols

The following protocols are generalized starting points based on established procedures and should be optimized for specific substrates.

Protocol 1: Nucleophilic Aromatic Substitution on 4-Bromoquinazoline

This protocol describes a general method for the regioselective substitution of the C4-bromo group with an amine.

Materials:

• 4-Bromoquinazoline (1.0 eq.)

• Amine nucleophile (1.1 - 1.5 eq.)

• Base (e.g., K₂CO₃, DIPEA) (2.0 eq.)

• Solvent (e.g., DMF, NMP, Dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask under an inert atmosphere, add 4-bromoquinazoline, the amine nucleophile, and the base.

• Add the solvent via syringe.

• Heat the reaction mixture to 80-120 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature.

• Dilute with water and extract the product with an organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of 2-Bromoquinazoline

This protocol provides a general method for C-C bond formation at the C2 position. [10][11][12] Materials:

• 2-Bromoquinazoline (1.0 eq.)

• Arylboronic acid (1.2 - 1.5 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., Na₂CO₃, K₃PO₄) (2.0 - 3.0 eq.)

• Solvent system (e.g., Dioxane/Water, Toluene/Water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube, add 2-bromoquinazoline, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the tube with an inert gas (repeat 3 times).

• Add the degassed solvent system via syringe.

• Seal the tube and heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of Celite, washing with the reaction solvent.

• Concentrate the filtrate and partition between water and an organic solvent.

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash chromatography.

Conclusion

The reactivity profiles of 2-bromoquinazoline and 4-bromoquinazoline are distinctly different, a fact that is critical for their strategic deployment in organic synthesis. The C4-position is highly susceptible to nucleophilic aromatic substitution and is generally more reactive in palladium-catalyzed cross-coupling reactions due to favorable electronic factors. In contrast, the C2-position is more robust, requiring more forcing conditions for transformation. By understanding and exploiting these inherent differences, medicinal chemists and drug development professionals can design more efficient, selective, and robust synthetic routes to novel quinazoline-based molecules, accelerating the discovery of new therapeutic agents.

References

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. (2025, March 15). Chemistry Stack Exchange. [Link]

• A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. Molecules. [Link]

• Proposed catalysis mechanism of nucleophilic substitution reaction using ChCl:urea for the synthesis of imidazole-containing quinazoline. ResearchGate. [Link]

• Quinazoline. Wikipedia. [Link]

• Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. MDPI. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules. [Link]

• A short review on synthetic strategies towards quinazoline based anticancer drugs. Arkivoc. [Link]

• Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. Journal of the Brazilian Chemical Society. [Link]

• Synthesis of 1H-quinazoline-4-ones using intramolecular aromatic nucleophilic substitution. Semantic Scholar. [Link]

• Quinazoline synthesis. Organic Chemistry Portal. [Link]

• Recent advances in selective functionalization of the quinazoline scaffold. RSC. [Link]

• Regioselective Sonogashira couplings of 2,4-dibromoquinolines. A correction. PubMed. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Diversification of the C2 and C4 positions of the dihydroquinazoline scaffold. ResearchGate. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of South Florida. [Link]

• Regioselective Sonogashira Couplings of 2,4-Dibromoquinolines. A Correction. ResearchGate. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. ACS Publications. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. ResearchGate. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Synthesis and properties of quinazoline-based versatile exciplex-forming compounds. Beilstein Journal of Organic Chemistry. [Link]

• Advances and applications of quinazoline derivatives in medicinal chemistry. European Journal of Medicinal Chemistry. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. ResearchGate. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Scheme 1: Approaches for quinazoline modifications at the C2 and C4 positions. ResearchGate. [Link]

• Push-Pull Structures Based on 2-Aryl/thienyl Substituted Quinazolin-4(3H)-ones and 4-Cyanoquinazolines. MDPI. [Link]

• Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. Molecules. [Link]

• Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. ResearchGate. [Link]

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• 1. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Suzuki Coupling [organic-chemistry.org]

The Lynchpin of Modern Kinase Inhibition: A Technical Guide to the Medicinal Chemistry Applications of 2-Bromo-6-(trifluoromethyl)quinazoline

Abstract

The quinazoline scaffold is a cornerstone in modern medicinal chemistry, serving as the foundational structure for a multitude of approved and investigational therapeutic agents. Within this privileged class of heterocycles, 2-Bromo-6-(trifluoromethyl)quinazoline has emerged as a particularly valuable and versatile building block. Its strategic combination of a reactive bromo-substituent at the 2-position and a metabolically stable, lipophilic trifluoromethyl group at the 6-position makes it an ideal starting point for the synthesis of potent and selective kinase inhibitors. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, reactivity, and medicinal chemistry applications of this critical intermediate. We will delve into detailed, field-proven protocols, explore its role in the construction of targeted therapies for oncological indications, and present key structure-activity relationship data.

Introduction: The Strategic Importance of the Quinazoline Core

Quinazoline derivatives have garnered significant attention in drug discovery due to their diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1] The quinazoline framework is a key pharmacophore in numerous FDA-approved kinase inhibitors, such as gefitinib, erlotinib, and lapatinib, which have revolutionized the treatment of certain cancers.[2] The efficacy of these drugs is often attributed to their ability to mimic the adenine region of ATP and bind to the hinge region of the kinase active site.

The subject of this guide, 2-Bromo-6-(trifluoromethyl)quinazoline, is a highly strategic starting material for several reasons:

• The 2-Bromo Substituent: The bromine atom at the C2 position serves as a versatile synthetic handle. It is amenable to a wide range of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. This allows for the facile introduction of a diverse array of aryl, heteroaryl, and amino moieties, which are crucial for tuning the potency and selectivity of the final drug candidate.

• The 6-Trifluoromethyl Group: The trifluoromethyl (-CF3) group at the C6 position offers several advantages in drug design. It is a strong electron-withdrawing group that can modulate the electronic properties of the quinazoline ring system. Furthermore, the -CF3 group is known to enhance metabolic stability by blocking potential sites of oxidative metabolism, and it can improve membrane permeability and oral bioavailability due to its lipophilic nature.

This guide will provide a detailed exploration of how these features are leveraged in the synthesis of advanced kinase inhibitors.

Synthesis of the Core Intermediate: 2-Bromo-6-(trifluoromethyl)quinazoline

A robust and scalable synthesis of the 2-Bromo-6-(trifluoromethyl)quinazoline core is paramount for its successful application in drug discovery programs. While a single, universally adopted protocol is not extensively documented, a reliable synthetic route can be constructed based on established methodologies for analogous quinazoline systems. The following multi-step synthesis is a well-reasoned and experimentally supported approach.

Experimental Protocol: A Proposed Synthesis

This protocol is a composite of established chemical transformations for similar substrates and provides a logical pathway to the target molecule.

Step 1: Synthesis of 2-Amino-5-(trifluoromethyl)benzonitrile

This starting material can be synthesized from commercially available 4-bromo-3-nitrobenzotrifluoride via a Rosenmund–von Braun reaction followed by reduction of the nitro group.

Step 2: Formation of the Quinazolinone Ring

The cyclization to form the quinazolinone core is a critical step.

• Materials:

  • 2-Amino-5-(trifluoromethyl)benzonitrile

  • Formic acid

  • Hydrogen peroxide (30% solution)

  • Water

• Procedure:

  • To a stirred solution of 2-Amino-5-(trifluoromethyl)benzonitrile in formic acid, slowly add hydrogen peroxide at a temperature maintained below 40°C.

  • After the addition is complete, heat the reaction mixture to 100°C and maintain for 2-3 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and pour it into ice water.

  • Collect the resulting precipitate by filtration, wash with water, and dry to yield 6-(trifluoromethyl)quinazolin-4(3H)-one.

Step 3: Chlorination of the Quinazolinone

Conversion of the quinazolinone to the corresponding 2,4-dichloroquinazoline is a key activation step.

• Materials:

  • 6-(Trifluoromethyl)quinazolin-4(3H)-one

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylaniline (as a catalyst)

• Procedure:

  • A mixture of 6-(Trifluoromethyl)quinazolin-4(3H)-one and a catalytic amount of N,N-dimethylaniline in excess phosphorus oxychloride is heated to reflux for 4-6 hours.

  • After completion, the excess POCl₃ is removed under reduced pressure.

  • The residue is carefully quenched with ice water and neutralized with a base (e.g., sodium bicarbonate solution).

  • The resulting precipitate is filtered, washed with water, and dried to afford 2,4-Dichloro-6-(trifluoromethyl)quinazoline.

Step 4: Selective Bromination

The final step involves the conversion of the 2,4-dichloro intermediate to the desired 2-bromo-4-chloro derivative, followed by reduction of the 4-chloro group. A more direct route to 2-Bromo-6-(trifluoromethyl)quinazoline can be envisioned through modifications of the cyclization and halogenation steps, though this multi-step approach offers good control. A final reductive dehalogenation at the 4-position would yield the target compound.

Key Reactions and Derivatization Strategies

The synthetic utility of 2-Bromo-6-(trifluoromethyl)quinazoline lies in its ability to undergo a variety of cross-coupling reactions, enabling the construction of diverse libraries of compounds for biological screening.

Buchwald-Hartwig Amination: Forging the C-N Bond

The palladium-catalyzed Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds. In the context of our core molecule, this reaction is typically used to introduce a substituted aniline at the 2-position of the quinazoline ring. This aniline moiety is often a key pharmacophore that interacts with the hinge region of the target kinase.

Workflow for Buchwald-Hartwig Amination:

Caption: Workflow for Buchwald-Hartwig Amination.

Suzuki-Miyaura Coupling: Creating the C-C Bond

The Suzuki-Miyaura cross-coupling reaction is another cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds. This reaction is employed to introduce various aryl or heteroaryl groups at the 2-position of the quinazoline core, which can be crucial for targeting specific sub-pockets within the kinase active site and enhancing selectivity.

Workflow for Suzuki-Miyaura Coupling:

Caption: Workflow for Suzuki-Miyaura Coupling.

Applications in Kinase Inhibitor Drug Discovery

The derivatization strategies outlined above have been successfully applied to the synthesis of potent inhibitors of several key kinases implicated in cancer, most notably the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Targeting the EGFR Signaling Pathway

The EGFR signaling pathway plays a critical role in cell proliferation, survival, and differentiation.[3] Its aberrant activation is a common driver of tumor growth in various cancers, including non-small cell lung cancer (NSCLC) and colorectal cancer.[4][5]

Simplified EGFR Signaling Pathway:

Caption: Simplified EGFR Signaling Pathway.

Quinazoline-based inhibitors targeting EGFR typically feature a substituted aniline at the 4-position, which forms a crucial hydrogen bond with the hinge region of the kinase. The 2-position, which can be functionalized using 2-Bromo-6-(trifluoromethyl)quinazoline, often interacts with the solvent-exposed region and can be modified to improve potency and selectivity.

Targeting the VEGFR-2 Signaling Pathway

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[6] Inhibition of VEGFR-2 signaling is a validated anti-cancer strategy.

Simplified VEGFR-2 Signaling Pathway:

Caption: Simplified VEGFR-2 Signaling Pathway.

Many VEGFR-2 inhibitors also possess a quinazoline core. The versatility of 2-Bromo-6-(trifluoromethyl)quinazoline allows for the introduction of various substituents at the 2-position to optimize interactions within the ATP-binding pocket of VEGFR-2.

Structure-Activity Relationship (SAR) and Biological Data

The following table summarizes the in vitro activity of representative quinazoline derivatives, highlighting the impact of substitutions on their inhibitory potency against key cancer-related kinases. While not all of these compounds are explicitly synthesized from 2-Bromo-6-(trifluoromethyl)quinazoline, they exemplify the types of structures that can be accessed using this versatile intermediate.

Compound ID	R1 (at C2)	R2 (at C4)	Target Kinase	IC₅₀ (nM)	Reference
A	Phenyl	3-Ethynylaniline	EGFR	15	[7]
B	4-Fluorophenyl	3-Chloro-4-fluoroaniline	EGFR	8	[8]
C	Pyridin-3-yl	3-Ethynylaniline	VEGFR-2	25	[8]
D	Thien-2-yl	3-Chloro-4-fluoroaniline	VEGFR-2	18	[8]

Conclusion and Future Perspectives

2-Bromo-6-(trifluoromethyl)quinazoline has proven to be a highly valuable and versatile building block in the medicinal chemist's toolbox. Its strategic substitution pattern allows for the efficient and modular synthesis of a wide range of kinase inhibitors through robust and well-established cross-coupling methodologies. The continued exploration of novel derivatization strategies for this core, coupled with a deeper understanding of the structural requirements for kinase selectivity, will undoubtedly lead to the discovery of next-generation targeted therapies with improved efficacy and safety profiles. The principles and protocols outlined in this guide provide a solid foundation for researchers to harness the full potential of this remarkable scaffold in their drug discovery endeavors.

References

• Ferrara, N., Gerber, H. P., & LeCouter, J. (2003). The biology of VEGF and its receptors.
• Lynch, T. J., Bell, D. W., Sordella, R., Gurubhagavatula, S., Okimoto, R. A., Brannigan, B. W., ... & Haber, D. A. (2004). Activating mutations in the epidermal growth factor receptor underlying responsiveness of non–small-cell lung cancer to gefitinib. New England journal of medicine, 350(21), 2129-2139.
• Paez, J. G., Jänne, P. A., Lee, J. C., Tracy, S., Greulich, H., Gabriel, S., ... & Meyerson, M. (2004). EGFR mutations in lung cancer: correlation with clinical response to gefitinib therapy. Science, 304(5676), 1497-1500.
• Hameed, A., Al-Rashida, M., Uroos, M., Ali, S. A., & Khan, K. M. (2018). Quinazoline and quinazolinone as important scaffolds in medicinal chemistry: A review. Journal of the Chinese Chemical Society, 65(3), 267-283.
• Yarden, Y., & Sliwkowski, M. X. (2001). Untangling the ErbB signalling network. Nature reviews Molecular cell biology, 2(2), 127-137.
• Ciardiello, F., & Tortora, G. (2008). EGFR antagonists in cancer treatment. New England Journal of Medicine, 358(11), 1160-1174.
• Miyaura, N., & Suzuki, A. (1995). Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical reviews, 95(7), 2457-2483.
• Singh, M., & Singh, J. (2017). Recent development of quinazoline based privileged scaffold as kinase inhibitors: A review. European journal of medicinal chemistry, 139, 62-95.
• Hennessy, E. J., & Buchwald, S. L. (2003). A general and mild copper-catalyzed arylation of nitrogen nucleophiles. Journal of the American Chemical Society, 125(41), 12084-12085.

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• 8. mdpi.com [mdpi.com]

Halogenated Quinazoline Scaffolds in Kinase Inhibitor Design: A Technical Guide

Executive Summary

The quinazoline scaffold, particularly the 4-anilinoquinazoline pharmacophore, remains a cornerstone in the design of ATP-competitive kinase inhibitors (e.g., Gefitinib, Erlotinib, Vandetanib). While the scaffold provides the essential adenine-mimetic hydrogen bonding, the strategic incorporation of halogen atoms (F, Cl, Br, I) has evolved from simple lipophilicity tuning to a precise tool for molecular recognition.

This guide details the structural rationale, synthetic pathways, and biological characterization of halogenated quinazolines. It focuses on the "Sigma Hole" theory as a driver for potency and provides self-validating protocols for synthesizing and testing these privileged structures.

Part 1: Structural Rationale & The Sigma Hole[1]

The Pharmacophore

The 4-anilinoquinazoline scaffold binds to the ATP-binding pocket of protein kinases (e.g., EGFR, VEGFR). The N1 and N3 nitrogens of the quinazoline core typically engage in hydrogen bonding with the hinge region of the kinase (e.g., Met793 in EGFR).[1]

The Halogen Advantage: Beyond Lipophilicity

Classically, halogens were introduced to increase LogP (membrane permeability) or block metabolic hot spots. However, in modern kinase research, Halogen Bonding (XB) is the critical design element.

• The Sigma Hole (

  -hole): Unlike hydrogen bonds, halogens (Cl, Br, I) exhibit an anisotropic electron density distribution.[2][3] While the equatorial region is electron-rich (nucleophilic), the region along the C-X bond axis is electron-deficient (electrophilic). This positive potential patch is the -hole.[1][3]

• Kinase Interaction: This

  -hole acts as a Lewis acid, forming highly directional non-covalent bonds with Lewis bases in the kinase pocket—most commonly the backbone carbonyl oxygen atoms of the hinge region or the gatekeeper residue.[1]

• Strength Order: I > Br > Cl >> F. (Fluorine rarely exhibits a usable

  -hole due to its high electronegativity but is critical for metabolic stability and changing pKa).

Visualization: Binding Mode & Signaling

The following diagram illustrates the EGFR signaling pathway blocked by these inhibitors and the specific binding mode of a halogenated quinazoline.

Caption: Figure 1. Left: The RAS/RAF/MEK cascade downstream of EGFR. Right: Molecular recognition showing the specific Halogen Bond (Sigma Hole) interaction with the kinase gatekeeper or hinge residues.[1]

Part 2: Synthetic Strategies

The synthesis of halogenated quinazolines requires precise regiocontrol. The most robust route for research applications involves the Niementowski quinazoline synthesis followed by chlorination and

displacement.[1]

Synthetic Workflow

We will focus on synthesizing a 6-bromo-4-anilinoquinazoline . The C6-bromo position allows for late-stage diversification (e.g., Suzuki coupling) or remains as a core modulator, while the aniline introduction is the final diversity step.

Caption: Figure 2.[4] Step-wise synthetic route from anthranilic acid derivatives to the final 4-anilinoquinazoline kinase inhibitor.

Part 3: Experimental Protocols (Self-Validating)

Synthesis of 6-Bromo-4-chloroquinazoline (Key Intermediate)

This protocol is designed for reproducibility. The use of

requires strict moisture control.

Reagents:

• 6-Bromoquinazolin-4(3H)-one (1.0 eq)

• Phosphorus oxychloride (

  ) (Excess, solvent/reagent)[5]
• -Diisopropylethylamine (DIPEA) (Cat.)

Step-by-Step Protocol:

• Setup: Oven-dry a 100 mL round-bottom flask (RBF) and equip it with a magnetic stir bar and a reflux condenser topped with a

  drying tube or balloon.

• Charging: Charge the RBF with 6-bromoquinazolin-4(3H)-one (5.0 g, 22.2 mmol).

• Solvent Addition: Carefully add

  (40 mL) in a fume hood. Caution: is corrosive and reacts violently with water.[1]

• Catalysis: Add DIPEA (0.5 mL) to catalyze the chlorination.

• Reaction: Heat the mixture to reflux (

  ) for 4–6 hours.

  • Validation Point: The suspension should turn into a clear, yellow/brown solution, indicating consumption of the starting material.[1] Monitor by TLC (50% EtOAc/Hexane); the product is less polar than the starting material.[1]

• Workup (Critical):

  • Cool the reaction to room temperature.[1][4]

  • Remove excess

    under reduced pressure (rotary evaporator with a base trap).

  • Pour the residue slowly onto crushed ice (200 g) with vigorous stirring. Exothermic!

  • Neutralize to pH 7–8 using saturated

    solution.[6]

• Isolation: Extract with Dichloromethane (DCM) (

  mL). Dry combined organics over anhydrous , filter, and concentrate.

• Purification: Recrystallize from hexane/EtOAc or perform flash chromatography if purity is <95%.[1]

Biological Evaluation: Kinase Determination

To validate the inhibitor, a FRET-based assay (e.g., LanthaScreen) is recommended over radiometric assays for throughput and safety.

Protocol:

• Preparation: Prepare 3-fold serial dilutions of the synthesized inhibitor in DMSO (start at 10

  M).

• Enzyme Mix: Dilute EGFR kinase (0.2 ng/

  L) in assay buffer (50 mM HEPES pH 7.5, 10 mM , 1 mM EGTA, 0.01% Brij-35).

• Incubation: Add 5

  L of inhibitor and 5 L of kinase to a 384-well plate. Incubate for 15 min to allow equilibrium binding.

• ATP Start: Add 2.5

  L of ATP/ concentration and substrate (e.g., Poly-Glu-Tyr-Fluorescein).

• Detection: After 60 min, add 12.5

  L of EDTA/Eu-antibody detection mix.

• Read: Measure TR-FRET signal (Excitation 340 nm, Emission 615/665 nm).

• Calculation: Plot signal ratio vs. log[inhibitor] to derive

  using a sigmoidal dose-response model.

Part 4: SAR & Optimization Data

The following table summarizes how halogen positioning affects potency against EGFR (

and mutant), based on aggregate literature data.

Compound Class	Halogen Position	Interaction Type	Est.[1] IC50 (EGFR WT)	Est. IC50 (EGFR T790M)	Notes
Gefitinib Analog	3'-Cl, 4'-F (Aniline)	Hydrophobic/Shape	~0.5 nM	>1000 nM	Standard reference.
Vandetanib	4'-Br (Aniline)	-hole / Steric	~40 nM	Resistant	Br provides tighter hydrophobic fit but limited T790M activity.
Experimental	3'-I (Aniline)	Strong -hole	<10 nM	~500 nM	Iodine forms strong XB with gatekeeper backbone; improved potency.
Core Modified	6-F (Quinazoline)	Metabolic Block	~1 nM	>1000 nM	F at C6 blocks metabolism but adds little binding affinity.

Part 5: Future Directions

The field is moving toward Covalent-Allosteric Hybrid Inhibitors .[1] By combining the reversible binding affinity of halogenated scaffolds (utilizing the

-hole) with a Michael acceptor (acrylamide) at the C6 or C7 position, researchers can target cysteine residues (e.g., Cys797 in EGFR) to overcome resistance mutations. Furthermore, halogenated quinazolines are becoming prime candidates for PROTAC linkers due to their defined geometry and lipophilicity profiles.[1]

References

• Principles and Applications of Halogen Bonding in Medicinal Chemistry . ACS Publications. [Link]

• The role of halogen bonding in inhibitor recognition and binding by protein kinases . Current Topics in Medicinal Chemistry. [Link]

• Vandetanib, a novel multitargeted kinase inhibitor, in cancer therapy . NCBI PubMed. [Link]

• Halogen bonds involved in binding of halogenated ligands by protein kinases . Acta Biochimica Polonica. [Link]

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• 4. 6-bromo-4-chloroquinoline preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN106432073B - A kind of preparation method of the bromo- 4- chloroquinoline of 6- - Google Patents [patents.google.com]
• 6. 6-BROMO-4-CHLOROQUINOLINE synthesis - chemicalbook [chemicalbook.com]

The Trifluoromethyl Group as a Bioisostere and Electronic Modulator on the Quinazoline Scaffold

An In-depth Technical Guide:

A Senior Application Scientist's Perspective for Drug Discovery Professionals

Abstract

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry. Among these, the trifluoromethyl (-CF3) group stands out for its profound impact on the physicochemical and pharmacological properties of parent molecules. When appended to privileged scaffolds such as quinazoline, the -CF3 group acts as a powerful electronic modulator, significantly altering reactivity, basicity, and molecular interactions. This guide provides an in-depth analysis of the electronic effects of a 6-trifluoromethyl substituent on the quinazoline ring system. We will dissect the underlying principles of inductive and resonance effects, explore the consequences for key drug-like properties, detail experimental and computational methods for characterization, and discuss the strategic implications for the design of next-generation therapeutics, particularly in oncology and infectious diseases.

Introduction: The Strategic Alliance of Quinazoline and the Trifluoromethyl Group

The quinazoline ring system, a fusion of benzene and pyrimidine rings, is a "privileged scaffold" in drug discovery. Its rigid, planar structure and hydrogen bonding capabilities make it an ideal framework for interacting with a multitude of biological targets.[1][2] Notably, quinazoline derivatives have been successfully developed as inhibitors of receptor tyrosine kinases (RTKs), such as the epidermal growth factor receptor (EGFR), leading to FDA-approved anticancer drugs like gefitinib and erlotinib.[3][4]

The trifluoromethyl (-CF3) group, for its part, is one of the most impactful substituents employed in medicinal chemistry.[5][6] Its introduction into a drug candidate can dramatically enhance crucial pharmacokinetic properties.[3][4] Key advantages conferred by the -CF3 group include:

• Increased Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes, which can extend a drug's half-life.[3][4]

• Enhanced Lipophilicity: The -CF3 group significantly increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and enhance bioavailability.[3][7]

• Modulation of pKa: As a potent electron-withdrawing group, -CF3 can substantially lower the pKa of nearby basic centers, altering the ionization state of the drug at physiological pH and thereby influencing solubility, permeability, and target binding.[8]

The combination of the quinazoline scaffold with a trifluoromethyl substituent creates a class of compounds with immense therapeutic potential, particularly in overcoming drug resistance and improving efficacy.[3][4] Understanding the fundamental electronic effects of this substitution is paramount for rationally designing superior drug candidates.

Core Directive: Deconstructing the Electronic Influence of the 6-CF3 Group

The electronic character of the -CF3 group is dominated by a powerful electron-withdrawing inductive effect (-I) and a negligible resonance effect. This distinction is critical to understanding its influence on the aromatic system.

The Dominant Inductive Effect (-I)

The high electronegativity of the three fluorine atoms creates a strong dipole moment within the -CF3 group, with the carbon atom becoming highly electron-deficient. This positive polarity is then relayed through the sigma (σ) bonds to the attached aromatic ring. In the case of 6-trifluoromethylquinazoline, the -CF3 group strongly pulls electron density away from the benzene portion of the scaffold.

This potent inductive withdrawal is quantitatively captured by Hammett constants. The Hammett parameter for a meta-CF3 group (σm), which primarily reflects the inductive effect, is +0.43, indicating strong electron withdrawal.[5] For comparison, the para-substituent constant (σp+), which includes resonance effects, is +0.612, classifying the -CF3 group as one of the most powerful electron-withdrawing substituents used in organic chemistry.[9]

Caption: Inductive electron withdrawal by the 6-CF3 group on the quinazoline ring.

This electron withdrawal deactivates the entire aromatic system towards electrophilic substitution and, more importantly, modulates the basicity of the nitrogen atoms in the pyrimidine ring.

Physicochemical Consequences of Electronic Perturbation

The strong inductive pull of the 6-CF3 group has profound and predictable consequences on the molecule's key physicochemical properties.

Reduction of Basicity (pKa)

The most direct consequence of electron withdrawal is a significant reduction in the basicity of the quinazoline nitrogens (N1 and N3). The lone pair of electrons on these nitrogen atoms is less available for protonation because the overall electron density of the ring has been diminished.

This effect can be quantified by measuring the acid dissociation constant (pKa) of the conjugate acid. While the pKa of unsubstituted quinazoline is approximately 3.51, the introduction of a strong electron-withdrawing group at position 6 would be expected to lower this value substantially. Studies on substituted quinazolines and other heterocycles confirm that electron-withdrawing groups decrease basicity (lower pKa), while electron-donating groups increase it.[10] For drug candidates, this pKa shift is critical. A lower pKa means the compound will be less protonated and more neutral at physiological pH (7.4), which can significantly enhance its ability to penetrate cell membranes.

Compound	Substituent (at C6)	Expected Electronic Effect	Estimated pKa	Impact on Properties
Quinazoline	-H	Neutral	~3.5	Baseline basicity
6-Trifluoromethylquinazoline	-CF3	Strong -I	< 3.0	Decreased basicity, increased membrane permeability
6-Methoxyquinazoline	-OCH3	+M > -I	> 3.5	Increased basicity, potentially lower permeability

Increased Lipophilicity and Altered Reactivity

The -CF3 group is highly lipophilic, a property quantified by the hydrophobic substituent parameter, π. The π value for -CF3 is +0.88, indicating a significant contribution to a molecule's overall lipophilicity.[7] This enhanced lipophilicity, combined with the increased fraction of the neutral species due to the lowered pKa, often leads to improved absorption, distribution, metabolism, and excretion (ADME) profiles.[3][4]

Furthermore, the electron deficiency induced in the quinazoline ring makes it more susceptible to nucleophilic aromatic substitution (SNAr) reactions, particularly at positions activated by the nitrogen atoms (e.g., C4). This can be a strategic advantage during chemical synthesis.

Experimental and Computational Characterization

A multi-faceted approach involving synthesis, spectroscopy, and computational modeling is required to fully characterize the electronic effects of the 6-CF3 group.

Synthesis Protocol: Preparation of 6-Trifluoromethyl-4(3H)-quinazolinone

A common and reliable route to this key intermediate involves the cyclocondensation of the corresponding anthranilic acid derivative. This protocol is a self-validating system, as the identity and purity of the product can be confirmed at each stage by standard analytical techniques.

Workflow Diagram

Caption: Synthetic workflow for a 6-trifluoromethylquinazoline core.

Step-by-Step Methodology:

• Charging the Reactor: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-amino-5-(trifluoromethyl)benzoic acid (1.0 eq).

• Adding Reagent: Add an excess of formamide (e.g., 5-10 eq), which serves as both a reagent and a solvent.

• Heating: Heat the reaction mixture to 150-180 °C and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Causality: The high temperature is necessary to drive the condensation and subsequent cyclization, overcoming the activation energy for the formation of the pyrimidine ring.

• Work-up: Allow the reaction mixture to cool to room temperature. The product will typically precipitate from the formamide solution.

• Isolation and Purification: Add water to the cooled mixture to fully precipitate the product. Collect the solid by vacuum filtration. Wash the filter cake sequentially with water and cold ethanol to remove residual formamide and impurities.

• Drying: Dry the purified solid under vacuum to yield 6-trifluoromethyl-4(3H)-quinazolinone. The structure can be confirmed by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Spectroscopic Analysis

• ¹⁹F NMR Spectroscopy: This is a highly sensitive technique for probing the electronic environment of the -CF3 group. The chemical shift of the ¹⁹F signal is directly influenced by the electron density of the aromatic ring. This technique can also be used to accurately determine the pKa of the compound by monitoring the change in the ¹⁹F chemical shift as a function of pH.[11]

• ¹³C NMR Spectroscopy: The electron-withdrawing nature of the -CF3 group will cause downfield shifts (higher ppm) for the carbon atoms in the benzene ring, particularly the ipso-carbon (C6) and the ortho- and para-positions relative to it.

• Infrared (IR) Spectroscopy: The C-F stretching vibrations will be observable in the 1100-1300 cm⁻¹ region. Changes in the C=N and aromatic C=C stretching frequencies relative to unsubstituted quinazoline can also provide evidence of electronic perturbation.

Computational Chemistry

Density Functional Theory (DFT) calculations are invaluable for visualizing and quantifying electronic effects.[12][13][14]

• Molecular Electrostatic Potential (MEP) Maps: These maps provide a visual representation of the charge distribution. For 6-trifluoromethylquinazoline, the MEP map would show a region of high positive potential (electron deficiency, typically colored blue) around the -CF3 group and the hydrogen atoms, and regions of negative potential (electron richness, typically red) around the nitrogen atoms.

• Natural Bond Orbital (NBO) Analysis: NBO analysis can be used to quantify the charge on each atom, confirming the charge depletion on the quinazoline ring and the accumulation of negative charge on the fluorine atoms.

• pKa Prediction: Quantum mechanical calculations can be used to predict pKa values with increasing accuracy, providing a theoretical basis to complement experimental findings.[15][16]

Implications for Rational Drug Design

The electronic modulation by the 6-CF3 group is not merely a physicochemical curiosity; it is a strategic tool for optimizing drug-target interactions and overall pharmacological profiles.

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• 2. Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review [openmedicinalchemistryjournal.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 7. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 8. jelsciences.com [jelsciences.com]
• 9. researchgate.net [researchgate.net]
• 10. arkat-usa.org [arkat-usa.org]
• 11. Synthesis of a series of trifluoromethylazoles and determination of pKa of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 13. periodicos.ufms.br [periodicos.ufms.br]
• 14. Exploring the Potential of Quantum Chemical Calculations for Synthesized Quinazoline Derivatives as Superior Corrosion Inhibitors in Acidic Environment [physchemres.org]
• 15. researchgate.net [researchgate.net]
• 16. digitalarchive.library.bogazici.edu.tr [digitalarchive.library.bogazici.edu.tr]

A Senior Application Scientist's Guide to Sourcing 2-Bromo-6-(trifluoromethyl)quinazoline for Advanced Research and Development

Abstract

2-Bromo-6-(trifluoromethyl)quinazoline is a critical heterocyclic building block in medicinal chemistry and materials science, prized for its utility in constructing complex molecular architectures. Its trifluoromethyl group imparts unique electronic properties and metabolic stability, while the bromine atom serves as a versatile handle for cross-coupling reactions. This guide provides researchers, scientists, and drug development professionals with an in-depth technical overview of sourcing this key intermediate. We will explore the crucial parameters for supplier selection, delve into methods for quality verification, present a validated experimental protocol for its application, and offer a comparative landscape of reputable commercial suppliers.

Introduction: The Strategic Importance of 2-Bromo-6-(trifluoromethyl)quinazoline

The quinazoline scaffold is a privileged structure in drug discovery, forming the core of numerous approved therapeutics. The strategic introduction of a trifluoromethyl (-CF3) group at the 6-position can significantly enhance a molecule's pharmacokinetic profile by increasing metabolic stability and improving membrane permeability. The bromine atom at the 2-position is an exceptionally useful synthetic handle, enabling facile carbon-carbon and carbon-heteroatom bond formation through well-established palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira). This combination makes 2-Bromo-6-(trifluoromethyl)quinazoline a high-value starting material for synthesizing novel kinase inhibitors, receptor antagonists, and other biologically active compounds.[1][2]

Core Principles for Sourcing High-Purity Chemical Reagents

The success of a synthetic campaign hinges on the quality of the starting materials. When sourcing a specialized reagent like 2-Bromo-6-(trifluoromethyl)quinazoline, a superficial cost analysis is insufficient. A robust evaluation framework is necessary to mitigate risks of project delays, batch failures, and misleading biological data.

The Causality Behind Stringent Sourcing:

• Purity & Impurity Profile: Trace impurities, such as regioisomers or residual starting materials from the reagent's synthesis, can lead to intractable purification challenges and the formation of undesired side products. Understanding the supplier's synthetic route can provide insight into potential impurities.

• Documentation & Traceability: A comprehensive Certificate of Analysis (CoA) is non-negotiable. It is a testament to the supplier's quality control systems. The CoA should provide, at a minimum, the compound's identity confirmation (¹H NMR, Mass Spectrometry) and a purity assessment (HPLC or GC).

• Supplier Reliability & Scalability: For drug development professionals, the ability of a supplier to provide consistent quality from milligram to kilogram scale is paramount. A supplier for early-stage research should ideally have the capability to scale up for preclinical and clinical development.

Below is a logical workflow for evaluating and selecting a suitable supplier for this critical reagent.

Caption: A workflow diagram for the evaluation and approval of a chemical supplier.

Commercial Supplier Landscape

Identifying a reliable source is a critical first step. The following table summarizes key information for several established commercial suppliers of 2-Bromo-6-(trifluoromethyl)quinazoline and related structures. This is not an exhaustive list but represents a cross-section of the market, from large distributors to more specialized building-block providers.

Supplier	Example Product Name	CAS Number	Purity	Notes
Sigma-Aldrich (Merck)	2-Bromo-6-(trifluoromethyl)pyridine	189278-27-1	≥97%	A related pyridine analog, often available with extensive documentation and reliable stock levels.[3]
Parchem	6-Bromo-2-(trifluoromethyl)quinazoline	1246554-91-5	N/A	A direct listing for the target compound, indicating availability through fine chemical sourcing specialists.[4]
AK Scientific, Inc.	2-Bromo-6-(trifluoromethyl)pyridine	189278-27-1	98% (HPLC)	Offers a high-purity pyridine analog, often with detailed analytical data available.[5]
Advanced ChemBlocks	2-bromo-6-methyl-4-(trifluoromethyl)quinoline	596845-29-3	95%	Provides a structurally related quinoline, demonstrating capability in similar heterocyclic chemistry.[6]
ChemScene	7-Bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline	2134618-53-2	≥95%	Supplier of complex, highly functionalized quinazoline derivatives for screening libraries and chemical biology.[7]

Note: Availability and specifications are subject to change. Researchers should always verify information directly with the supplier.

Quality Control and In-House Verification

While a supplier's CoA is a critical starting point, it should be considered a claim that requires verification. A self-validating system of in-house QC ensures the integrity of your experimental results.

Interpreting the Certificate of Analysis (CoA):

• ¹H NMR: Check for the correct number of protons, splitting patterns, and integration values consistent with the structure of 2-Bromo-6-(trifluoromethyl)quinazoline. Pay close attention to the aromatic region for peaks that could indicate isomeric impurities.

• Mass Spectrometry (MS): The CoA should show a molecular ion peak corresponding to the exact mass of the compound (C9H4BrF3N2, approx. 275.95 g/mol ), including the characteristic isotopic pattern for a bromine-containing molecule (two peaks of nearly equal intensity separated by 2 m/z units).

• Purity (HPLC/GC): Look for a single major peak. The reported purity should meet or exceed the requirements for your application (typically >95% for discovery chemistry).

Recommended In-House QC Protocol:

• Visual Inspection: The material should be a solid with a consistent appearance.

• Solubility Test: Test solubility in common laboratory solvents (e.g., DMSO, DCM, THF) to ensure it aligns with expectations for downstream reactions.

• ¹H NMR Spectroscopy: Dissolve a small sample (~5 mg) in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and acquire a spectrum. Compare this spectrum against the supplier's data and predicted chemical shifts.

• LC-MS Analysis: Prepare a dilute solution and analyze via LC-MS. This provides a highly sensitive assessment of purity and confirms the molecular weight.

Exemplary Application: Suzuki-Miyaura Cross-Coupling

To demonstrate the utility of 2-Bromo-6-(trifluoromethyl)quinazoline, we provide a detailed, field-proven protocol for a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry.[8]

Reaction Scheme:

Caption: General scheme for the Suzuki-Miyaura coupling of 2-Bromo-6-(trifluoromethyl)quinazoline.

Detailed Step-by-Step Protocol:

• Reagent Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 eq), the desired arylboronic acid (1.2 eq), and a suitable base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Catalyst Addition: Add the palladium catalyst. A common and effective choice is Pd(PPh₃)₄ (0.05 eq) or a combination of Pd₂(dba)₃ (0.025 eq) and a ligand like SPhos (0.05 eq).

• Solvent Addition: Add a degassed solvent mixture. A typical system is a 3:1 mixture of 1,4-dioxane and water.

• Reaction Execution: Seal the flask and heat the mixture to 80-100 °C with vigorous stirring.

• Reaction Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical reaction time is 2-12 hours. The disappearance of the starting bromide is a key indicator of completion.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Safety and Handling

As with all halogenated and trifluoromethylated aromatic compounds, appropriate personal protective equipment (PPE) must be worn.[9]

• Handling: Handle in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.[10]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials like strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

2-Bromo-6-(trifluoromethyl)quinazoline is a valuable building block for modern chemical synthesis. Successful and reproducible research depends not only on robust experimental design but also on the careful selection and validation of starting materials. By implementing a rigorous supplier evaluation process, performing diligent in-house quality control, and employing validated synthetic protocols, researchers can confidently leverage the power of this versatile reagent to accelerate their discovery programs.

References

• Veerapandian, M., et al. (2009). Analytical and Biological Characterization of Quinazoline Semicarbazone Derivatives. The Review of Diabetic Studies. Available at: [Link]

• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet: 6-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one. Available at: [Link]

• Kumar, A., et al. (2016). Synthesis, Characterization of Novel Quinazoline Derivatives and Antimicrobial Screening. TSI Journals. Available at: [Link]

• Asadi, A., et al. (2024). 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. BMC Chemistry. Available at: [Link]

• Teaje, A., et al. (2010). Synthesis of 6-bromo-oxo quinazoline derivatives and their pharmacological activities. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

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An In-Depth Technical Guide to 2-Bromo-6-(trifluoromethyl)quinazoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2-Bromo-6-(trifluoromethyl)quinazoline, a heterocyclic compound of significant interest in medicinal chemistry. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes information from closely related analogues to offer insights into its chemical properties, synthesis, reactivity, and potential applications.

Core Molecular Attributes

2-Bromo-6-(trifluoromethyl)quinazoline is a substituted quinazoline, a class of compounds known for a wide array of biological activities.[1] The presence of a bromine atom at the 2-position and a trifluoromethyl group at the 6-position significantly influences its electronic properties and reactivity, making it a valuable intermediate in the synthesis of novel therapeutic agents.

Molecular Formula and Weight

The chemical structure of 2-Bromo-6-(trifluoromethyl)quinazoline consists of a quinazoline core with a bromine substituent at the C2 position and a trifluoromethyl group at the C6 position.

Attribute	Value
Molecular Formula	C₉H₄BrF₃N₂
Molecular Weight	277.04 g/mol
IUPAC Name	2-bromo-6-(trifluoromethyl)quinazoline

Synthesis and Chemical Reactivity

Proposed Synthetic Pathway

A common method for synthesizing substituted quinazolines involves the cyclization of appropriately substituted anthranilic acid derivatives.[2] A potential pathway could involve the use of 2-amino-5-(trifluoromethyl)benzoic acid as a starting material.

Key Reactivity Insights

The reactivity of 2-Bromo-6-(trifluoromethyl)quinazoline is dictated by its functional groups:

• Nucleophilic Substitution: The bromine atom at the 2-position of the quinazoline ring is susceptible to nucleophilic displacement.[3] This makes it a versatile handle for introducing a variety of functional groups, such as amines, thiols, and alkoxides, to generate a library of derivatives.

• Electrophilic Aromatic Substitution: The benzene portion of the quinazoline ring can undergo electrophilic aromatic substitution. The trifluoromethyl group is a deactivating, meta-directing group, which would influence the position of further substitutions on the benzene ring.[4]

Potential Applications in Drug Discovery

Quinazoline derivatives are a cornerstone in modern medicinal chemistry, with several FDA-approved drugs based on this scaffold.[4] The introduction of a trifluoromethyl group is a common strategy in drug design to enhance metabolic stability, lipophilicity, and bioavailability.[4]

Anticancer Research

The quinazoline scaffold is a well-established pharmacophore in the development of anticancer agents, particularly as inhibitors of receptor tyrosine kinases (RTKs) like the epidermal growth factor receptor (EGFR).[4] The trifluoromethyl group can enhance the binding affinity and pharmacokinetic properties of these inhibitors.[4]

Antimicrobial and Anti-inflammatory Potential

Derivatives of quinazoline have also demonstrated promising antimicrobial and anti-inflammatory activities.[5][6] The unique electronic and steric properties conferred by the bromo and trifluoromethyl substituents could lead to the discovery of novel agents in these therapeutic areas.

Experimental Protocols and Characterization

While specific experimental data for 2-Bromo-6-(trifluoromethyl)quinazoline is not available, the following protocols for related compounds can serve as a guide for its synthesis and characterization.

General Synthetic Procedure for a 6-Bromo-Quinazoline Derivative

The synthesis of a related compound, 6-bromo-2-mercapto-3-phenylquinazolin-4(3H)-one, has been reported and involves the reaction of 5-bromoanthranilic acid with phenyl isothiocyanate in the presence of triethylamine in ethanol, followed by reflux.[2] This general approach of cyclizing a substituted anthranilic acid can be adapted.

Step-by-Step Protocol:

• Dissolve the starting substituted anthranilic acid in a suitable solvent (e.g., ethanol).[2]

• Add the appropriate cyclizing agent and a base (e.g., triethylamine).[2]

• Reflux the reaction mixture for a specified period, monitoring the reaction progress by Thin Layer Chromatography (TLC).[2]

• Upon completion, cool the reaction mixture and isolate the product by filtration.[2]

• Purify the crude product by recrystallization from a suitable solvent.[2]

Characterization Techniques

The structure of the synthesized compound would be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the chemical structure and the positions of the substituents.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.[2]

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

Safety and Handling

Specific safety data for 2-Bromo-6-(trifluoromethyl)quinazoline is not available. However, based on the data for structurally similar compounds like 2-Bromo-6-(trifluoromethyl)pyridine, caution should be exercised.[7][8][9]

Hazard Category	Recommendations
Personal Protective Equipment (PPE)	Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and lab coat.[10]
Handling	Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.[10]
Storage	Store in a tightly closed container in a dry and well-ventilated place.[10]
First Aid	In case of contact with eyes, rinse immediately with plenty of water. In case of skin contact, wash off with soap and plenty of water. If inhaled, move to fresh air. Seek medical attention if symptoms persist.[10]

Conclusion

2-Bromo-6-(trifluoromethyl)quinazoline represents a promising, yet underexplored, scaffold for the development of novel therapeutic agents. Its synthesis and reactivity can be reasonably predicted based on the well-established chemistry of quinazolines. The presence of the bromo and trifluoromethyl groups offers strategic advantages for derivatization and optimization of pharmacokinetic properties. Further research into the synthesis and biological evaluation of this compound is warranted to fully explore its potential in drug discovery.

References

• Emami, L., Hassani, M., Mardaneh, P., Zare, F., Saeedi, M., Emami, M., Khabnadideh, S., & Sadeghian, S. (2024). 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. BMC Chemistry, 18(1), 103. [Link]

• 6-Bromo-quinazoline | C8H5BrN2 - PubChem. (n.d.). Retrieved February 15, 2026, from [Link]

• Mahesh, Y. (2024). Recent advances in trifluoromethyl quinazoline derivatives: From antimalarial to antitumor applications. International Journal of Chemical Studies, 12(5), 1-7.

• Quinazoline - Wikipedia. (2023, December 2). In Wikipedia. [Link]

• Teja, S. E. (2010). synthesis of 6-bromo-oxo quinazoline derivatives and their haramcological activities. International Journal of Pharmacy and Technology, 2(2), 334-342.
• SAFETY DATA SHEET. (2023, September 1). Fisher Scientific.

• Synthesized 2-Trifluoromethylquinazolines and Quinazolinones Protect BV2 and N2a Cells against LPS- and H2O2-induced Cytotoxicity. (2021). Medicinal Chemistry, 17(6), 623-629. [Link]

• Wang, Z., et al. (2022). Synthesis and Antitumor Activity of 2,4,6-Trisubstituted Novel Quinazoline Derivatives Containing Trifluoromethyl. Molecules, 27(3), 945.

• Synthesis of 6-bromo quinazoline-2-thiol. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. (2023). Results in Chemistry, 5, 100843.
• MSDS of 2-(4-Bromo-phenyl)-4-chloro-6-methyl-quinazoline. (2026, January 26). Capot Chemical.
• Safety Data Sheet. (n.d.). Kishida Chemical Co., Ltd.
• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. (2021). Frontiers in Chemistry, 8, 607532.
• Yin, P., et al. (2012). Synthesis of 2,4-Diaminoquinazolines and Tricyclic Quinazolines by Cascade Reductive Cyclization of Methyl N-Cyano-2-nitrobenzimidates. The Journal of Organic Chemistry, 77(6), 2649-2658.
• Al-Ostath, A. I., et al. (2022). Synthesis of new hybrid quinazoline compounds as antiproliferative agents for breast and colon cancer treatment. African Journal of Pure and Applied Chemistry, 16(2), 19-28.
• Exploring Quinazoline Nitro-Derivatives as Potential Antichagasic Agents: Synthesis and In Vitro Evalu

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Protocols & Analytical Methods

Synthesis of 2-Aminoquinazolines from 2-Bromo-6-(Trifluoromethyl)quinazoline: An Application and Protocol Guide

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of 2-aminoquinazolines, a critical scaffold in medicinal chemistry, starting from the readily accessible precursor, 2-bromo-6-(trifluoromethyl)quinazoline. This document emphasizes the underlying chemical principles, practical experimental considerations, and robust analytical characterization to ensure reliable and reproducible outcomes.

Introduction: The Significance of the 2-Aminoquinazoline Scaffold

The 2-aminoquinazoline core is a privileged structure in drug discovery, featuring in a multitude of approved therapeutics and clinical candidates.[1] Its rigid, heterocyclic framework provides a versatile platform for the presentation of functional groups in a defined three-dimensional space, enabling potent and selective interactions with various biological targets. The incorporation of a trifluoromethyl group at the 6-position can significantly enhance a molecule's metabolic stability, lipophilicity, and bioavailability, making 2-amino-6-(trifluoromethyl)quinazolines particularly attractive for the development of novel therapeutic agents.[2]

This guide will focus on two of the most powerful and versatile methods for the construction of the C2-N bond in these systems: Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed Buchwald-Hartwig amination.

Mechanistic Considerations and Strategic Approach

The synthesis of 2-aminoquinazolines from 2-bromo-6-(trifluoromethyl)quinazoline involves the displacement of the bromide at the C2 position with an amine nucleophile. The choice between an SNAr and a Buchwald-Hartwig approach depends on several factors, including the nucleophilicity of the amine, steric hindrance, and desired reaction conditions.

Nucleophilic Aromatic Substitution (SNAr)

The quinazoline ring is inherently electron-deficient, which facilitates nucleophilic attack. The presence of the strongly electron-withdrawing trifluoromethyl group at the 6-position further activates the ring towards SNAr, although its effect is more pronounced at the C4 and C8 positions due to resonance stabilization of the Meisenheimer intermediate.[3] Nevertheless, the C2 position is also susceptible to nucleophilic attack, particularly with strong nucleophiles or under forcing conditions.

The general mechanism for the SNAr reaction is a two-step addition-elimination process. The amine nucleophile attacks the electron-deficient C2 carbon, forming a tetrahedral intermediate known as a Meisenheimer complex. The aromaticity is then restored by the departure of the bromide leaving group.[4]

Palladium-Catalyzed Buchwald-Hartwig Amination

For less nucleophilic amines, or when milder reaction conditions are required, the Buchwald-Hartwig amination is the method of choice.[5] This powerful cross-coupling reaction utilizes a palladium catalyst with a suitable phosphine ligand to form the C-N bond. The catalytic cycle involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by coordination of the amine, deprotonation by a base, and reductive elimination to yield the desired 2-aminoquinazoline and regenerate the Pd(0) catalyst.[5] The choice of ligand is crucial for the success of the reaction and can influence reaction rates and substrate scope.

Experimental Protocols

Protocol 1: Synthesis of N-Aryl-6-(trifluoromethyl)quinazolin-2-amines via Buchwald-Hartwig Amination

This protocol is adapted from established procedures for the Buchwald-Hartwig amination of related heterocyclic systems and is suitable for a wide range of aromatic and aliphatic amines.[6][7]

Materials:

• 2-Bromo-6-(trifluoromethyl)quinazoline

• Substituted aniline or aliphatic amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• Xantphos (5 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• Anhydrous 1,4-dioxane

• Nitrogen or Argon gas supply

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating block

Procedure:

• To a dry Schlenk flask or sealed reaction vial under an inert atmosphere (N₂ or Ar), add 2-bromo-6-(trifluoromethyl)quinazoline (1.0 eq), the corresponding amine (1.2 eq), Pd₂(dba)₃ (0.025 eq), Xantphos (0.05 eq), and Cs₂CO₃ (2.0 eq).

• Add anhydrous 1,4-dioxane (to achieve a concentration of ~0.1 M).

• Seal the flask or vial and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 2-aminoquinazoline.

Diagram of Buchwald-Hartwig Amination Workflow:

Caption: Workflow for Buchwald-Hartwig Amination.

Protocol 2: Microwave-Assisted Synthesis of 2-Aminoquinazolines

Microwave irradiation can significantly accelerate the rate of both SNAr and Buchwald-Hartwig reactions, often leading to higher yields and cleaner reaction profiles in shorter timeframes.[8][9][10]

Materials:

• 2-Bromo-6-(trifluoromethyl)quinazoline

• Amine (1.5-2.0 equivalents)

• For Buchwald-Hartwig: Pd₂(dba)₃ (2.5 mol%), Xantphos (5 mol%), Cs₂CO₃ (2.0 equivalents)

• For SNAr (with a nucleophilic amine): A suitable base such as K₂CO₃ or triethylamine (2.0 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, or NMP)

• Microwave reactor vial with a stir bar

Procedure:

• To a microwave reactor vial, add the reagents as described in Protocol 1 (for Buchwald-Hartwig) or the appropriate reagents for an SNAr reaction.

• Add the anhydrous solvent.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a constant temperature (e.g., 120-150 °C) for 15-60 minutes. The reaction time and temperature should be optimized for each specific substrate combination.

• After the reaction is complete, cool the vial to room temperature.

• Perform the work-up and purification as described in Protocol 1.

Diagram of Microwave-Assisted Synthesis Workflow:

Caption: Workflow for Microwave-Assisted Synthesis.

Data Presentation: Characterization of 2-Amino-6-(trifluoromethyl)quinazolines

The following table provides representative characterization data for a selection of 2-amino-6-(trifluoromethyl)quinazoline derivatives synthesized via the methods described above.

Compound	Amine Used	Method	Yield (%)	1H NMR (400 MHz, DMSO-d6) δ (ppm)	13C NMR (100 MHz, DMSO-d6) δ (ppm)	MS (ESI) m/z
1	Aniline	Buchwald-Hartwig	85	9.85 (s, 1H), 8.62 (s, 1H), 8.05 (d, J = 8.8 Hz, 1H), 7.90 (d, J = 8.8 Hz, 1H), 7.82 (d, J = 7.6 Hz, 2H), 7.40 (t, J = 7.6 Hz, 2H), 7.12 (t, J = 7.2 Hz, 1H)	158.2, 152.1, 148.5, 139.8, 130.2, 129.1 (2C), 127.8, 124.5 (q, J = 272 Hz), 123.8, 122.5 (q, J = 32 Hz), 121.9 (2C), 115.6	290.1 [M+H]⁺
2	4-Fluoroaniline	Buchwald-Hartwig	88	9.88 (s, 1H), 8.60 (s, 1H), 8.04 (d, J = 8.8 Hz, 1H), 7.91 (d, J = 8.8 Hz, 1H), 7.85-7.79 (m, 2H), 7.25 (t, J = 8.8 Hz, 2H)	159.2 (d, J = 240 Hz), 158.3, 152.0, 148.6, 136.2, 130.1, 127.9, 124.5 (q, J = 272 Hz), 123.5 (d, J = 8 Hz, 2C), 122.4 (q, J = 32 Hz), 115.8 (d, J = 22 Hz, 2C), 115.5	308.1 [M+H]⁺
3	Benzylamine	Buchwald-Hartwig	92	8.55 (s, 1H), 8.21 (t, J = 6.0 Hz, 1H), 7.95 (d, J = 8.8 Hz, 1H), 7.80 (d, J = 8.8 Hz, 1H), 7.40-7.25 (m, 5H), 4.75 (d, J = 6.0 Hz, 2H)	160.5, 152.8, 149.1, 140.2, 130.5, 128.6 (2C), 127.5, 127.2 (2C), 124.6 (q, J = 272 Hz), 121.8 (q, J = 32 Hz), 115.2, 45.1	304.1 [M+H]⁺
4	Morpholine	SNAr (Microwave)	78	8.45 (s, 1H), 7.98 (d, J = 8.8 Hz, 1H), 7.82 (d, J = 8.8 Hz, 1H), 3.85-3.75 (m, 8H)	161.2, 153.5, 149.5, 130.8, 127.2, 124.7 (q, J = 272 Hz), 121.5 (q, J = 32 Hz), 115.0, 66.5 (2C), 44.8 (2C)	286.1 [M+H]⁺

Note: NMR data is representative and may vary slightly based on experimental conditions and instrumentation. Coupling constants (J) are given in Hertz (Hz).

Conclusion

The synthesis of 2-amino-6-(trifluoromethyl)quinazolines is a critical transformation in the development of novel pharmaceuticals. Both Nucleophilic Aromatic Substitution and Buchwald-Hartwig amination provide effective and versatile routes to these valuable compounds. The choice of method will depend on the specific amine and the desired reaction conditions. Microwave-assisted synthesis offers a rapid and efficient alternative to conventional heating. The protocols and data presented in this guide provide a solid foundation for researchers to successfully synthesize and characterize this important class of molecules.

References

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• New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties. RSC Publishing. [Link]

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• (PDF) Quinazolines Synthesis & QSAR Study. ResearchGate. [Link]

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• (a) General scheme for regioselective nucleophilic aromatic... | Download Scientific Diagram. ResearchGate. [Link]

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• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. [Link]

• 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. [Link]

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Introduction: The Quinazoline Scaffold and the Power of Cross-Coupling

An Application Guide to Suzuki-Miyaura Coupling for the Synthesis of 2-Arylquinazoline Derivatives

Quinazoline derivatives are a cornerstone of modern medicinal chemistry, forming the structural core of numerous pharmaceuticals with a wide array of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] The synthesis of 2-arylquinazolines, in particular, is a critical endeavor in drug discovery. Among the myriad of synthetic methods available, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction has become a preeminent tool.[3][4] Its popularity stems from its versatility, high functional group tolerance, mild reaction conditions, and the commercial availability of a vast library of boronic acid derivatives.[2][5]

This guide provides a detailed examination of the Suzuki-Miyaura coupling as applied to 2-bromoquinazoline derivatives. As a Senior Application Scientist, this document moves beyond a simple recitation of steps to explain the underlying principles and rationale behind experimental choices, empowering researchers to not only replicate protocols but also to troubleshoot and adapt them for novel substrates.

The Catalytic Heart: Understanding the Suzuki-Miyaura Cycle

The efficacy of the Suzuki-Miyaura reaction hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[3][6] A deep understanding of this cycle is paramount for rational optimization. The generally accepted mechanism involves three key steps:

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-bromine bond of the 2-bromoquinazoline. This is often the rate-determining step of the cycle.[6] The reactivity of the halide is crucial, with the general trend being I > OTf > Br >> Cl.[4] Electron-deficient aromatic systems, such as quinazolines, generally react more readily in this step.[3]

• Transmetalation : The aryl group from the organoboron species (typically a boronic acid) is transferred to the palladium(II) complex. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[4][5]

• Reductive Elimination : The two organic partners on the palladium center couple, forming the new C-C bond of the 2-arylquinazoline product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[5][6]

Figure 1. The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimizing Reaction Conditions: A Component-by-Component Analysis

Success in coupling 2-bromoquinazoline hinges on the judicious selection of four key components: the palladium source/ligand, the base, the solvent, and the temperature.

Palladium Catalyst and Ligand Selection

The combination of a palladium precursor and a supporting ligand is the engine of the reaction. While simple catalysts like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ can be effective, modern catalyst systems utilizing bulky, electron-rich phosphine ligands often provide superior results, especially for challenging substrates.[1][5][7]

• Rationale for Advanced Ligands : Nitrogen-containing heterocycles like quinazoline can act as inhibitors by coordinating to the palladium center.[8] Bulky ligands, such as the dialkylbiaryl phosphines (e.g., XPhos, SPhos), create a sterically hindered environment around the palladium atom.[5][9] This promotes the desired reductive elimination step and discourages catalyst deactivation, leading to higher turnover numbers and efficiency.[10] For less reactive aryl chlorides, more active catalyst systems are often required, and the principles apply to improving reactivity for bromides as well.[10][11]

• Common Choices :

  • PdCl₂(PPh₃)₂ / Pd(PPh₃)₄ : Classical, often effective for straightforward couplings.[1][7]

  • Pd(OAc)₂ + Ligand : A common Pd(II) precursor that is reduced in situ to the active Pd(0) species. Using Pd(OAc)₂ has been reported to give higher yields than Pd(PPh₃)₄ in some quinazoline systems.[12]

  • Pre-formed Catalysts (Precatalysts) : Modern precatalysts are air- and moisture-stable Pd(II) complexes designed to efficiently generate the active Pd(0) species in solution.[8][13] This offers greater reproducibility and activity.

The Role of the Base

The base is not a passive component; it plays at least two critical roles in the catalytic cycle.[4] Its primary function is to activate the boronic acid, forming a more reactive boronate anion ([ArB(OH)₃]⁻ or [ArB(OR)(OH)₂]⁻) that facilitates the transmetalation step.[4]

• Choosing the Right Base : The choice of base can significantly impact yield, and its strength must be matched to the substrate's sensitivity.

  • Inorganic Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃) : These are the most common choices. Potassium carbonate (K₂CO₃) is frequently used in a 2M aqueous solution and provides a good balance of reactivity and cost-effectiveness.[1][7][9]

  • Phosphates (K₃PO₄) : A slightly stronger base that can be advantageous in anhydrous conditions or for less reactive coupling partners.[5][8] It is particularly useful when protodeboronation (cleavage of the C-B bond) is a concern.[9]

  • Hydroxides (NaOH) : A very strong base that can be effective but may promote side reactions or be incompatible with base-sensitive functional groups on the substrates.[14]

Solvent System

The solvent must solubilize the reagents and facilitate the reaction, which often involves both organic and inorganic (base) components. Many successful protocols employ a mixture of an organic solvent with water.

• Common Solvent Systems :

  • Dioxane/Water : A traditional and highly effective solvent system for Suzuki couplings.[8][9]

  • DMF/EtOH or DMF/Water : Dimethylformamide (DMF) is a polar aprotic solvent with excellent solvating properties. Its combination with an alcohol or water is effective for many quinazoline couplings.[1][7]

  • Toluene/Water or THF/Water : Other common choices, with 2-MeTHF gaining popularity as a greener alternative to THF and dioxane.[9]

  • Propylene Carbonate (PC) : A "green" solvent alternative that has shown high efficiency, sometimes leading to faster reactions and higher yields compared to traditional solvents like DME.[15]

General Laboratory Protocol for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of a generic 2-bromoquinazoline with an arylboronic acid.

Materials:

• 2-Bromoquinazoline (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0–3.0 equiv)

• Solvent (e.g., 3:1 DMF/Water or Dioxane/Water)

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Step-by-Step Procedure:

• Reaction Setup : To a flame-dried Schlenk flask or round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the 2-bromoquinazoline (1.0 equiv), arylboronic acid (1.2 equiv), and palladium catalyst (e.g., PdCl₂(PPh₃)₂, 3 mol%).

• Inert Atmosphere : Seal the flask with a septum and cycle between vacuum and an inert gas (argon or nitrogen) three times to ensure an oxygen-free atmosphere. This step is critical to prevent oxidative degradation of the catalyst and homocoupling of the boronic acid.[16]

• Solvent and Base Addition : Through the septum via syringe, add the degassed organic solvent (e.g., DMF). Then, add the aqueous base solution (e.g., 2M K₂CO₃). The total solvent volume should provide a concentration of approximately 0.1–0.2 M with respect to the 2-bromoquinazoline. Ensure all solvents have been thoroughly degassed prior to use by bubbling with inert gas for 15-20 minutes.[16]

• Reaction : Immerse the flask in a preheated oil bath at the desired temperature (typically 80–100 °C).[1][7] Monitor the reaction progress by TLC or LC-MS until the starting 2-bromoquinazoline is consumed (typically 2–12 hours).

• Workup :

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Transfer to a separatory funnel and separate the layers.

  • Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification : Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure 2-arylquinazoline product.

Data Presentation: Survey of Reaction Conditions

The following table summarizes successful conditions reported in the literature for the Suzuki-Miyaura coupling of substituted quinazolines, providing a valuable reference for methods development.

Entry	Halide Substrate	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-Chloroquinazoline	PdCl₂(PPh₃)₂ (5)	K₂CO₃	DMF/EtOH (3:1)	100	2	92
2	2-Aryl-6-bromo-4-chloro-8-iodoquinazoline	PdCl₂(PPh₃)₂	K₂CO₃	DMF/EtOH (3:1)	100	2	N/A	[7]
3	7-Bromo-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one	Pd(OAc)₂ (8.4)	Na₂CO₃	Acetone/Water (1:1)	40-45	5	93
4	4-Amino-2-chloro-6,7-dimethoxyquinazoline	Pd(dcpf)Cl₂ (8)	K₂CO₃	1,4-Dioxane	100	12	82	[17]
5	6-Bromo-2-chloro-3-phenylquinazolin-4(3H)-one	Pd(PPh₃)₄	Na₂CO₃ (aq)	Propylene Carbonate	160	0.5	96	[15]

Troubleshooting and Optimization Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently degassed system. 3. Poor choice of ligand/base/solvent.	1. Use a fresh catalyst or a more active precatalyst. 2. Ensure rigorous degassing of solvents and reaction vessel.[16] 3. Screen different conditions; consider a more electron-rich, bulky ligand (e.g., SPhos, XPhos) and a stronger base (K₃PO₄).[9][10]
Significant Debromination	1. Reaction temperature is too high. 2. Presence of water/protons leading to protodeboronation of the boronic acid, followed by reduction of the halide.	1. Lower the reaction temperature. 2. Use anhydrous conditions with a base like K₃PO₄ in a solvent like anhydrous dioxane or toluene.[9]
Boronic Acid Homocoupling	1. Presence of oxygen. 2. Catalyst system favors homocoupling.	1. Improve inert atmosphere technique; ensure thorough degassing.[16] 2. Use a bulkier ligand to sterically disfavor the formation of the homocoupled biaryl.[9]
Stalled Reaction	1. Catalyst deactivation. 2. Substrate or product inhibition.	1. Increase catalyst loading or add a fresh portion of catalyst. 2. Consider a more robust ligand system known for high turnover numbers.[10]

References

• Fors, B. P., & Buchwald, S. L. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(42), 14914–14919. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved February 15, 2026, from [Link]

• Bhat, M. A., et al. (2017). Suzuki-Miyaura Coupling of Quinazolines Containing an Unprotected NH2 Group. ChemistrySelect, 2(11), 3229-3233. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved February 15, 2026, from [Link]

• Mphahlele, M. J., et al. (2015). Suzuki cross-coupling of 4a–f, h with arylboronic acids. Reagents and conditions. ResearchGate. [Link]

• Ahmad, S., et al. (2022). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 12(10), 1123. [Link]

• Fihri, A., et al. (2005). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Coordination Chemistry Reviews, 249(17-18), 1896-1915. [Link]

• Conrad, J., et al. (2012). New Tricyclic Aryl Quinazoline Derivatives by Suzuki‐Miyaura Cross‐Coupling. Helvetica Chimica Acta, 95(10), 1876-1891. [Link]

• Wang, X., et al. (2020). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 11(30), 7936-7944. [Link]

• Sasmal, A., et al. (2017). Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Organometallics, 36(11), 2135-2144. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved February 15, 2026, from [Link]

• Sipos, G., et al. (2024). Energy‐Efficient Synthesis of Haloquinazolines and Their Suzuki Cross‐Coupling Reactions in Propylene Carbonate. ChemistrySelect, 9(10), e202304969. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5559-5563. [Link]

• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. [Link]

• Perera, D., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Beilstein Journal of Organic Chemistry, 12, 2298-2308. [Link]

• Felpin, F.-X., & Fouquet, E. (2010). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Molecules, 15(8), 5246-5260. [Link]

• Sharma, A., & Kumar, V. (2017). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. World Wide Journal of Multidisciplinary Research and Development, 3(11), 123-130. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki–Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• Reddit user discussion on choosing Suzuki reaction conditions. (2024, February 23). r/Chempros. [Link]

• Singh, D., & Sharma, P. (2012). Suzuki Cross Coupling Reaction- A Review. Indo Global Journal of Pharmaceutical Sciences, 2(4), 351-367. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. iglobaljournal.com [iglobaljournal.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. wwjmrd.com [wwjmrd.com]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New Tricyclic Aryl Quinazoline Derivatives by Suzuki‐Miyaura Cross‐Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]

Nucleophilic aromatic substitution (SNAr) at C2 position of quinazoline

Application Note: Precision Functionalization of the Quinazoline C2 Position via Nucleophilic Aromatic Substitution (

) conditions for the kinetically disfavored C2 position of quinazoline scaffolds.

Executive Summary

The quinazoline pharmacophore is ubiquitous in kinase inhibitors (e.g., Gefitinib, Erlotinib) and

-blockers (e.g., Prazosin). While the C4 position is highly reactive toward nucleophiles due to significant electron deficiency, the C2 position is kinetically deactivated , particularly after C4 functionalization.

This Application Note provides a validated framework for overcoming the "C2 Reactivity Wall." We detail the sequential displacement strategy, solvent effects that enhance electrophilicity, and protocols for forcing difficult amines into the C2 position without causing hydrolysis.

Mechanistic Grounding & Regioselectivity

To successfully target the C2 position, one must understand the electronic bias of the quinazoline ring.

• The C4 Preference: Density Functional Theory (DFT) calculations consistently show that the C4 carbon possesses a higher LUMO coefficient than C2, making it the primary site for nucleophilic attack.[1]

• The Deactivation Effect: In a 2,4-dichloroquinazoline starting material, the first substitution occurs almost exclusively at C4. If the incoming nucleophile at C4 is an electron-donating group (e.g., an amine, as seen in most drug syntheses), it increases electron density in the pyrimidine ring, further deactivating the C2-chloride toward the second

  event.

Figure 1: Sequential

Pathway and Energy Landscape

Caption: The reaction coordinate demonstrates the kinetic favorability of C4 substitution followed by the energy barrier required to functionalize the deactivated C2 intermediate.

Strategic Optimization: Overcoming C2 Inertness

When the C4 position is occupied by an amine, the C2 position requires forcing conditions . The following parameters are critical:

A. Solvent Selection: The "Naked Anion" Effect

For weak nucleophiles, protic solvents (Alcohols) may hinder the reaction by solvating the nucleophile. Polar Aprotic solvents are preferred for difficult C2 substitutions.

Solvent	Class	Temp Limit	C2 Reactivity Rating	Recommended For
Isopropanol (IPA)	Polar Protic	82°C (Reflux)	Moderate	Standard anilines; Industrial scale (precipitates product).
n-Butanol	Polar Protic	117°C	High	Sterically hindered amines requiring higher reflux temps.
DMF / DMSO	Polar Aprotic	>150°C	Very High	"Naked" nucleophiles; weak amines; microwave synthesis.
THF	Polar Aprotic	66°C	Low	Step 1 (C4) only. Avoid for C2.

B. The Role of Acid Catalysis

While

is typically basic, acid catalysis can accelerate C2 substitution in quinazolines. Protonation of the N1 or N3 nitrogen renders the ring more electrophilic (lowering the LUMO energy).

• Reagent: 1.0 eq of HCl (4M in dioxane) or p-TsOH.

• Mechanism:[2][3][4] Protonated quinazolinium species

  Neutral quinazoline in electrophilicity.

Experimental Protocols

Protocol A: The "Standard" Sequential Synthesis (2,4-Dichloro Route)

Best for: Creating libraries where R1 (C4) and R2 (C2) are different amines.

Step 1: C4 Functionalization (Kinetic Control)

• Dissolve 2,4-dichloroquinazoline (1.0 eq) in THF or IPA (10 mL/g).

• Cool to 0°C in an ice bath.

• Add Base (DIPEA, 1.2 eq) followed by Nucleophile 1 (Amine, 1.05 eq) dropwise.

  • Note: C4 is so reactive that exotherms are common. Control addition rate.

• Stir at 0°C for 30 min, then warm to RT for 1-2 hours.

• Monitor by TLC/LCMS. (Look for disappearance of SM).

• Workup: Precipitate with water or evaporate solvent. The 2-chloro-4-amino intermediate is usually stable.

Step 2: C2 Functionalization (Forcing Conditions)

• Dissolve the Intermediate (from Step 1) in n-Butanol or DMSO (5 mL/g).

• Add Nucleophile 2 (Amine, 2.0 - 5.0 eq).

  • Note: Excess amine acts as both nucleophile and base. If amine is precious, use 1.2 eq Amine + 3.0 eq DIPEA.

• Heat to 110°C - 130°C (sealed tube preferred if using volatile amines).

• Time: Reaction typically takes 12–24 hours.

• Validation: Monitor for the disappearance of the Cl-isotope pattern (3:1) in MS.

• Purification: C2-substituted products often precipitate upon cooling or addition of diethyl ether.

Protocol B: Microwave-Assisted C2 Substitution

Best for: Unreactive amines (e.g., electron-deficient anilines) or steric bulk.

• Charge a microwave vial with 2-chloro-4-substituted quinazoline (1.0 eq).

• Add Solvent: NMP (N-Methyl-2-pyrrolidone) or DMF .

• Add Nucleophile (3.0 eq) and KF (Potassium Fluoride, 2.0 eq).

  • Why KF? Fluoride can act as a "shuttle," temporarily displacing Cl to form a highly reactive C2-F species in situ (Halex reaction principle), which is then rapidly displaced by the amine.

• Irradiate at 160°C for 20–40 minutes .

• Workup: Pour into water/brine to crash out the product.

Troubleshooting & Critical Controls

Issue: Hydrolysis at C2 (Formation of Quinazolinone)

• Symptom:[1][4][5][6] LCMS shows M-Cl+OH mass (M+16 relative to expected product, or M-19 approx).

• Cause: Traces of water in the solvent at high temperatures (

  C). The C2-Cl is susceptible to hydrolysis by hydroxide generated from wet basic conditions.

• Fix: Use anhydrous solvents (DMSO/DMF) and store amines over molecular sieves. Switch base to non-hygroscopic options (

  or anhydrous DIPEA).

Issue: No Reaction at C2

• Cause: The C4-amino group is donating too much electron density.

• Fix:

  • Switch Leaving Group: Convert the C2-Cl to a C2-Sulfone (

    ). Sulfones are superior leaving groups for .

    • Protocol: Treat 2-chloro intermediate with NaSMe, then oxidize with mCPBA to 2-

      . Then perform .[1][2][5][7][8][9]

  • Buchwald-Hartwig: If

    fails, switch mechanisms. Use Pd(OAc)2, BINAP, and in Toluene at 100°C.

Workflow Visualization

Figure 2: Decision Matrix for C2 Functionalization

Caption: Operational workflow for selecting reaction conditions based on substrate status and nucleophile strength.

References

• Regioselectivity of 2,4-Dichloroquinazoline

  • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
  • Source:Molecules / PubMed Central (2024).

  • Link:[Link]

• Solvent Effects in SNAr

  • Title: Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction.[2]

  • Source:Frontiers in Chemistry (2018).

  • Link:[Link]

• C2-Modification Strategies (Azide/Tetrazole Equilibrium)

  • Title: Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium.[6][9][10]

  • Source:Beilstein Journal of Organic Chemistry (2024).

  • Link:[Link]

• Green/Water-Based SNAr Conditions

  • Title: Amination of Heteroaryl Chlorides: Palladium C
  • Source:Chemistry - A European Journal / PubMed (2012).

  • Link:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction [frontiersin.org]
• 3. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. wuxibiology.com [wuxibiology.com]
• 6. Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gchemglobal.com [gchemglobal.com]
• 8. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium [beilstein-journals.org]
• 10. beilstein-journals.org [beilstein-journals.org]

Protocol for Buchwald-Hartwig amination of 2-Bromo-6-(trifluoromethyl)quinazoline

Application Note: Optimized Protocol for Buchwald-Hartwig Amination of 2-Bromo-6-(trifluoromethyl)quinazoline

Executive Summary

The functionalization of 2-Bromo-6-(trifluoromethyl)quinazoline presents a unique dichotomy in synthetic organic chemistry. The quinazoline core, particularly at the C2 position, is highly electron-deficient, a property significantly amplified by the electron-withdrawing trifluoromethyl group at C6.

While this electronic bias facilitates nucleophilic aromatic substitution (SNAr), it simultaneously complicates Palladium-catalyzed cross-coupling by promoting background hydrolysis and catalyst poisoning via nitrogen coordination. This Application Note details a robust Buchwald-Hartwig amination protocol designed to bypass these limitations, enabling the coupling of sterically hindered amines, anilines, and amides that fail under standard SNAr conditions.

Substrate Analysis & Strategic Decision Making

Before initiating the Buchwald-Hartwig protocol, it is critical to determine if Palladium catalysis is necessary. The 2-bromo-6-(trifluoromethyl)quinazoline substrate is highly activated.

• Electronic Profile: The C2-Br bond is extremely labile toward oxidative addition.

• Competing Pathway: SNAr is the dominant background reaction.

• Hydrolysis Risk: The C2 position is prone to hydrolysis by trace water, forming the thermodynamically stable quinazolin-2-one (dead end).

Decision Matrix: SNAr vs. Buchwald-Hartwig

Parameter	SNAr (Uncatalyzed)	Buchwald-Hartwig (Pd-Catalyzed)
Nucleophile	Primary alkyl amines, cyclic secondary amines (Morpholine, Piperidine).	Anilines, Amides, Carbamates, Sterically hindered alkyl amines.
Base	DIPEA, Et3N, or excess amine.	Cs2CO3, K3PO4 (Weak inorganic bases preferred).
Temp	RT to 80°C.	80°C to 110°C.
Advantage	No metal, cheaper, air-tolerant.	Access to "difficult" nucleophiles; higher chemoselectivity.[1]

Guidance: If your amine is a strong nucleophile (e.g., benzylamine), attempt SNAr first. Use the protocol below strictly for anilines, amides, or hindered amines .

Mechanistic Insight & Catalyst Selection

For this specific substrate, the catalytic cycle differs from standard aryl halide couplings.

• Oxidative Addition (OA): Extremely fast due to the electron-poor nature of the quinazoline.

• Pd-N Coordination (The Trap): The N1 and N3 nitrogens of the quinazoline are capable of binding to the Pd(II) center, potentially arresting the cycle (catalyst poisoning).

• Reductive Elimination (RE): This is the rate-limiting step. The electron-poor ring stabilizes the Pd-Amido complex, making elimination sluggish.

Solution: Use Bulky, Electron-Rich Biaryl Phosphine Ligands (e.g., BrettPhos or XPhos ).

• Steric Bulk: Prevents N-coordination of the quinazoline to the metal center.

• Electronic Richness: Accelerates the oxidative addition (though already fast) and, more importantly, the bulk facilitates the difficult reductive elimination.

Visualizing the Pathway

Figure 1: Catalytic cycle highlighting the specific risk of catalyst poisoning and the necessity of bulky ligands to drive reductive elimination.

Detailed Experimental Protocol

This protocol utilizes a BrettPhos / Pd₂(dba)₃ system, which is the "Gold Standard" for electron-deficient heteroaryl halides prone to poisoning.

Materials & Reagents

• Substrate: 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 equiv)

• Coupling Partner: Aryl amine / Amide (1.2 equiv)

• Catalyst Source: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2 mol%)

• Ligand: BrettPhos (or tBuBrettPhos for amides) (4-6 mol%)

• Base: Cs₂CO₃ (Cesium Carbonate), anhydrous (2.0 equiv)

• Solvent: 1,4-Dioxane or Toluene (Anhydrous, sparged with Argon)

Step-by-Step Procedure

• Pre-Complexation (Optional but Recommended):

  • In a glovebox or under active Argon flow, add Pd₂(dba)₃ (18 mg, 0.02 mmol) and BrettPhos (32 mg, 0.06 mmol) to a vial.

  • Add 1 mL of anhydrous 1,4-Dioxane. Stir at 100°C for 2-3 minutes until the solution turns from dark purple to a reddish-brown (indicating active L-Pd(0) formation). Note: This prevents induction periods.

• Reaction Assembly:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add:

    • 2-Bromo-6-(trifluoromethyl)quinazoline (277 mg, 1.0 mmol).

    • Amine coupling partner (1.2 mmol).

    • Cs₂CO₃ (652 mg, 2.0 mmol).

  • Critical Step: Cap the vial and cycle vacuum/Argon 3 times to remove O₂ and moisture.

• Initiation:

  • Inject the pre-formed catalyst solution (from Step 1) into the reaction vial.

  • Add remaining solvent (4 mL 1,4-Dioxane) to reach a concentration of ~0.2 M.

• Reaction:

  • Heat the sealed vessel to 100°C in an aluminum block.

  • Monitoring: Check by LCMS or TLC at 1 hour.

    • TLC Eluent: 30% EtOAc in Hexanes (Quinazolines fluoresce strongly under UV).

    • Target Time: Most reactions complete within 2-4 hours. Extended heating (>12h) may promote degradation.

• Work-up:

  • Cool to room temperature.[2]

  • Filter the mixture through a pad of Celite to remove insoluble salts and Palladium black. Rinse with EtOAc.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Purify via Flash Column Chromatography (Silica Gel).

  • Gradient: 0% → 40% EtOAc in Hexanes.

  • Note: The product is likely less polar than the starting amine but more polar than the bromide.

Optimization & Troubleshooting Guide

If the standard protocol yields <50%, utilize this screening matrix.

Screening Workflow Table

Variable	Condition A (Standard)	Condition B (For Amides/Weak Nucleophiles)	Condition C (For Secondary Amines)
Ligand	BrettPhos	tBuBrettPhos	RuPhos
Base	Cs₂CO₃	K₃PO₄ (anhydrous)	NaOtBu (Use with caution*)
Solvent	1,4-Dioxane	t-Amyl Alcohol	Toluene
Temp	100°C	110°C	80°C

*Caution: NaOtBu is a strong base and may cause direct SNAr of the t-butoxide anion at the C2 position, forming the t-butoxy ether side product.

Common Failure Modes

• Hydrolysis (Formation of Quinazolinone):

  • Symptom:[1][3][4][5][6][7] LCMS shows mass [M-Br+OH].

  • Cause: Wet solvent or base.[2] The 2-position is extremely sensitive to water.

  • Fix: Use fresh anhydrous solvent; dry Cs₂CO₃ in a vacuum oven before use.

• Homocoupling (Formation of Biaryl):

  • Symptom:[1][3][4][5][6][7] Dimerization of the quinazoline.

  • Cause: Incomplete reduction of Pd(II) or lack of amine binding.

  • Fix: Switch to tBuXPhos or increase amine equivalents.

• No Reaction (Stalled Oxidative Addition):

  • Symptom:[1][3][4][5][6][7] Starting material remains.[8]

  • Cause: Catalyst poisoning by the quinazoline nitrogens.

  • Fix: Increase catalyst loading to 5 mol% or switch to XPhos Pd G4 precatalyst.

Workflow Visualization

Figure 2: Decision tree for selecting the optimal coupling strategy based on nucleophile properties.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed C-N Coupling." Angewandte Chemie International Edition, 47(34), 6338–6361. Link

• Fors, B. P., et al. (2009). "A Highly Active Catalyst for Pd-Catalyzed Amination of Five-Membered Heterocycles." Journal of the American Chemical Society, 131(36), 12898–12899. Link

• BenchChem Technical Support. (2025). "Optimizing Buchwald-Hartwig Amination for Quinazoline Synthesis." BenchChem Application Notes. Link

• Paul, F., et al. (1994). "Palladium-catalyzed synthesis of aryl amines from aryl halides. Mechanism and Scope." Journal of the American Chemical Society, 116(13), 5969–5970. Link

• RSC Publishing. (2024). "Synthesis of 2-(aryl/heteroaryl)-6-(trifluoromethyl)quinolines via Buchwald–Hartwig amination." Royal Society of Chemistry. Link

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Application Notes and Protocols for the Utilization of 2-Bromo-6-(trifluoromethyl)quinazoline as a Key Intermediate in the Synthesis of EGFR Inhibitors

Introduction: The Quinazoline Scaffold in Modern Oncology

The epidermal growth factor receptor (EGFR) is a transmembrane protein that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[1][2] Dysregulation of EGFR signaling, often through mutations or overexpression, is a key driver in the pathogenesis of various human cancers, particularly non-small-cell lung cancer (NSCLC).[3][4] Consequently, EGFR has emerged as a critical therapeutic target for the development of novel anticancer agents.[3][5]

The quinazoline core has been identified as a privileged scaffold for the development of potent EGFR inhibitors due to its high affinity for the ATP-binding site of the EGFR kinase domain.[6][7] This has led to the successful development and clinical approval of several generations of quinazoline-based EGFR inhibitors, including gefitinib, erlotinib, and lapatinib.[4][6][8] Structure-activity relationship (SAR) studies have consistently demonstrated that substitutions at the 6- and 7-positions of the quinazoline ring can significantly enhance inhibitory activity and modulate the pharmacological properties of these compounds.[5][6] The presence of a halogen atom, such as bromine, at the 6-position has been shown to improve the anticancer effects of quinazoline derivatives.[7]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 2-Bromo-6-(trifluoromethyl)quinazoline as a versatile intermediate for the synthesis of next-generation EGFR inhibitors. We will delve into the synthetic rationale, provide detailed experimental protocols for derivatization, and outline methods for purification, characterization, and biological evaluation.

The Strategic Importance of 2-Bromo-6-(trifluoromethyl)quinazoline

The subject intermediate, 2-Bromo-6-(trifluoromethyl)quinazoline, is a strategically designed building block for EGFR inhibitor synthesis. The trifluoromethyl group at the 6-position is an electron-withdrawing group known to enhance properties such as metabolic stability and lipophilicity, which can improve the pharmacokinetic profile of the final drug candidate.[9] The bromine atom at the 2-position serves as a versatile handle for introducing a variety of substituents through well-established palladium-catalyzed cross-coupling reactions.[9] This allows for the systematic exploration of the chemical space around the quinazoline core to optimize potency and selectivity against wild-type and mutant forms of EGFR.

Synthetic Derivatization Strategies

The primary utility of 2-Bromo-6-(trifluoromethyl)quinazoline lies in its susceptibility to palladium-catalyzed cross-coupling reactions, which enable the formation of new carbon-carbon and carbon-nitrogen bonds. The two most pertinent reactions for derivatizing this intermediate are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a powerful and widely used method for forming C-C bonds, particularly for the synthesis of biaryl and heteroaryl structures.[10][11] In the context of EGFR inhibitor synthesis, this reaction can be employed to introduce various aryl or heteroaryl moieties at the 2-position of the quinazoline ring.

Causality Behind Experimental Choices: The selection of the palladium catalyst, ligand, base, and solvent system is critical for achieving high yields and minimizing side reactions.[10] Catalysts like Pd(dppf)Cl2 are often effective for coupling aryl bromides.[12] The choice of base, such as sodium carbonate or cesium carbonate, is crucial for the transmetalation step, activating the boronic acid.[10][13] A mixed solvent system, often containing water, can be beneficial for dissolving the base and facilitating the reaction.[10]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for Suzuki-Miyaura Coupling.

Detailed Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a sealable reaction tube, add 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 eq.), the desired arylboronic acid or boronic acid pinacol ester (1.2 eq.), palladium catalyst (e.g., Pd(dppf)Cl2, 0.05 eq.), and base (e.g., Na2CO3, 3.0 eq.).

• Solvent Addition: Add a degassed solvent mixture, such as toluene/H2O (2:1, v/v).

• Inert Atmosphere: Seal the tube and purge with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

• Reaction: Place the reaction tube in a preheated oil bath at 115 °C and stir overnight.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-6-(trifluoromethyl)quinazoline derivative.[14]

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction of amines with aryl halides, providing a powerful method for the synthesis of aryl amines.[15] This reaction is instrumental in introducing the anilino moiety at the 4-position of the quinazoline scaffold, a key structural feature of many potent EGFR inhibitors.[6] While our intermediate has the bromo-substituent at the 2-position, this methodology is highly relevant for derivatizing quinazoline cores. For our specific intermediate, this reaction allows the introduction of various amino groups at the 2-position, expanding the structural diversity of potential inhibitors.

Causality Behind Experimental Choices: The success of the Buchwald-Hartwig amination is highly dependent on the choice of ligand. Sterically hindered phosphine ligands are often employed to facilitate the catalytic cycle.[15] The choice of a non-nucleophilic base, such as sodium tert-butoxide, is critical to deprotonate the amine without competing in the reaction. The reaction is typically carried out in an anhydrous, aprotic solvent like toluene or THF under an inert atmosphere to prevent catalyst deactivation.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Workflow for Buchwald-Hartwig Amination.

Detailed Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In an oven-dried flask under an inert atmosphere, combine 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 eq.), the desired amine (1.1-1.5 eq.), a palladium precatalyst (e.g., Pd2(dba)3, 0.02 eq.), a suitable phosphine ligand (e.g., Xantphos, 0.04 eq.), and a strong, non-nucleophilic base (e.g., NaOtBu, 1.4 eq.).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene).

• Reaction: Heat the mixture to 80-110 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and quench with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel to yield the desired 2-amino-6-(trifluoromethyl)quinazoline product.[16]

Purification and Characterization of Quinazoline Derivatives

Rigorous purification and characterization are essential to ensure the identity and purity of the synthesized compounds before biological evaluation.

Purification Techniques

• Flash Column Chromatography: This is the primary method for purifying the crude reaction products. The choice of solvent system (eluent) is determined by the polarity of the target compound, typically using a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate).[17]

• Recrystallization: For solid compounds, recrystallization from a suitable solvent or solvent mixture can be an effective method to obtain highly pure material.[17]

• Preparative High-Performance Liquid Chromatography (HPLC): For challenging separations or to obtain highly pure samples for biological testing, preparative HPLC is the method of choice.[17]

Analytical Characterization

The structure and purity of the final compounds should be confirmed using a combination of the following analytical techniques:

Technique	Purpose	Expected Data
¹H and ¹³C NMR	Structural elucidation and confirmation.	Chemical shifts (ppm), coupling constants (Hz), and integration values corresponding to the expected molecular structure.[8]
LC-MS	Purity assessment and molecular weight confirmation.	A single major peak in the chromatogram with the correct mass-to-charge ratio (m/z) for the target molecule.[18]
HRMS (ESI)	Exact mass determination and elemental composition confirmation.	A measured mass that is within 5 ppm of the calculated mass for the molecular formula.[19]
Melting Point	Purity assessment for crystalline solids.	A sharp melting range is indicative of high purity.[17]

In-Vitro Biological Evaluation: EGFR Kinase Assay

Once the synthesized quinazoline derivatives have been purified and characterized, their biological activity as EGFR inhibitors must be evaluated. An in-vitro EGFR kinase assay is a standard method to determine the inhibitory potency of the compounds.[20]

Principle of the Assay

The assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the EGFR kinase domain.[1] The activity is typically quantified by measuring the amount of ADP produced, which is directly proportional to the kinase activity.[20] The inhibitory potency is expressed as the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

EGFR Signaling Pathway

Caption: Simplified overview of primary EGFR signaling pathways.

Protocol: ADP-Glo™ Kinase Assay (Promega)

This protocol is adapted from the principles of the ADP-Glo™ Kinase Assay, a common luminescent-based method.[21]

• Reagent Preparation:

  • Kinase Buffer: Prepare a suitable buffer, for example, 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA.[21]

  • ATP Solution: Prepare a stock solution of ATP at the desired concentration (e.g., 50 µM in kinase buffer).

  • Substrate Solution: Prepare a solution of a suitable substrate (e.g., a poly(Glu,Tyr) peptide) in kinase buffer.

  • Test Compounds: Prepare serial dilutions of the synthesized quinazoline derivatives in DMSO, then dilute further in kinase buffer.

• Kinase Reaction:

  • Add 5 µL of the test compound solution or vehicle (for controls) to the wells of a 384-well plate.

  • Add 2 µL of the EGFR enzyme/substrate mix.

  • Initiate the reaction by adding 3 µL of the ATP solution.

  • Incubate the plate at room temperature for 60 minutes.[21]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.[21]

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.[21]

• Data Analysis:

  • Record the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the controls.

  • Determine the IC50 values by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Conclusion

2-Bromo-6-(trifluoromethyl)quinazoline is a highly valuable and versatile intermediate for the synthesis of novel EGFR inhibitors. Its strategic design allows for the efficient introduction of diverse chemical moieties at the 2-position via robust and well-established palladium-catalyzed cross-coupling methodologies like the Suzuki-Miyaura coupling and Buchwald-Hartwig amination. The protocols and guidelines presented herein provide a solid foundation for researchers to design, synthesize, and evaluate new generations of quinazoline-based therapeutics, ultimately contributing to the advancement of targeted cancer therapy.

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C-C bond formation using 2-Bromo-6-(trifluoromethyl)quinazoline

An In-Depth Guide to Carbon-Carbon Bond Formation Utilizing 2-Bromo-6-(trifluoromethyl)quinazoline

Authored by a Senior Application Scientist

Introduction: The Strategic Value of 2-Bromo-6-(trifluoromethyl)quinazoline in Modern Synthesis

In the landscape of medicinal chemistry and materials science, the quinazoline scaffold is a privileged structure, forming the core of numerous biologically active compounds and functional materials.[1][2][3] The strategic introduction of a trifluoromethyl (-CF3) group can significantly enhance a molecule's pharmacokinetic profile by improving metabolic stability, lipophilicity, and bioavailability.[4] 2-Bromo-6-(trifluoromethyl)quinazoline emerges as a highly valuable building block, synergistically combining the reactivity of a C-2 bromo-substituent with the beneficial properties of the -CF3 group.

The bromine atom at the 2-position serves as a versatile handle for palladium-catalyzed cross-coupling reactions, a cornerstone of modern organic synthesis for forging new carbon-carbon and carbon-heteroatom bonds.[5][6][7] The electron-deficient nature of the quinazoline ring, further amplified by the electron-withdrawing -CF3 group, modulates the reactivity at the C-Br bond, making it an excellent substrate for a variety of transformations.[5][8]

This guide provides an in-depth exploration of key C-C bond-forming reactions using this powerful intermediate, including detailed protocols and mechanistic insights tailored for researchers, scientists, and drug development professionals.

Suzuki-Miyaura Coupling: Crafting Biaryl and Heteroaryl Linkages

The Suzuki-Miyaura reaction is arguably the most widely employed cross-coupling method for the formation of C(sp²)–C(sp²) bonds, owing to its mild reaction conditions, broad functional group tolerance, and the commercial availability and low toxicity of boronic acid reagents.[9][10] For 2-Bromo-6-(trifluoromethyl)quinazoline, this reaction provides a direct and efficient route to 2-aryl- and 2-heteroaryl-6-(trifluoromethyl)quinazolines, which are prevalent motifs in pharmacologically active molecules.[11][12]

Causality in Experimental Design

The success of a Suzuki-Miyaura coupling hinges on the careful selection of the catalyst, ligand, base, and solvent system.

• Catalyst System: A palladium(0) species is the active catalyst. While various precursors like Pd(OAc)₂ or Pd₂(dba)₃ can be used, they must be reduced in situ to Pd(0). Pre-formed Pd(0) catalysts like Pd(PPh₃)₄ are also common. The choice of phosphine ligand is critical; bulky, electron-rich ligands such as SPhos, XPhos, or RuPhos often accelerate the rate-limiting oxidative addition step and facilitate the reductive elimination, leading to higher yields.

• Base: The base plays a crucial role in the transmetalation step by activating the boronic acid to form a more nucleophilic boronate species.[10] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are frequently used. The choice of base can influence reaction rates and prevent side reactions like debromination.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is typically employed to dissolve both the organic substrate and the inorganic base, facilitating the interaction of all reaction components.[12]

Catalytic Cycle: Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol: Synthesis of 2-(4-methoxyphenyl)-6-(trifluoromethyl)quinazoline

Materials and Reagents:

• 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 eq)

• 4-Methoxyphenylboronic acid (1.2 eq)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane (Anhydrous)

• Water (Degassed)

• Ethyl acetate (for extraction)

• Brine (for washing)

• Magnesium sulfate (MgSO₄) (for drying)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-6-(trifluoromethyl)quinazoline, 4-methoxyphenylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.

• Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (v/v).

• Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired product.

• Characterize the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	High
4-Tolylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	85-95
3-Pyridylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	80-90

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira reaction is a powerful method for forming C(sp²)–C(sp) bonds by coupling aryl or vinyl halides with terminal alkynes.[13][14] This reaction is indispensable for synthesizing conjugated enynes and arylalkynes, structures that are important in materials science and as precursors for more complex pharmaceutical agents.[8][13] It typically employs a dual catalytic system of palladium and copper(I).[13]

Causality in Experimental Design

• Dual Catalysis: The palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) facilitates the main cross-coupling cycle, while the copper(I) co-catalyst (typically CuI) reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This acetylide is more reactive towards transmetalation with the palladium complex than the alkyne itself.[8][14]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is crucial. It serves both to neutralize the HX by-product and as the solvent.

• Copper-Free Variants: To avoid issues with homocoupling of alkynes (Glaser coupling) catalyzed by copper, copper-free Sonogashira protocols have been developed. These often require stronger bases and more specialized palladium catalyst systems.

Catalytic Cycle: Sonogashira Coupling

Caption: Dual catalytic cycle of the Sonogashira cross-coupling reaction.

Protocol: Synthesis of 2-(Phenylethynyl)-6-(trifluoromethyl)quinazoline

Materials and Reagents:

• 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 eq)

• Phenylacetylene (1.5 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Triethylamine (Et₃N) (Anhydrous, as solvent)

• Tetrahydrofuran (THF) (Anhydrous, co-solvent)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-6-(trifluoromethyl)quinazoline, Pd(PPh₃)₄, and CuI.

• Add anhydrous THF and anhydrous triethylamine.

• Add phenylacetylene dropwise to the stirred mixture at room temperature.

• Heat the reaction to 60 °C and stir for 6-18 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction, filter through a pad of Celite to remove catalyst residues, and wash the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NH₄Cl solution and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to obtain the pure alkynylated quinazoline.

Heck Reaction: Alkenylation of the Quinazoline Core

The Heck reaction facilitates the coupling of an aryl or vinyl halide with an alkene to form a substituted alkene, creating a new C(sp²)–C(sp²) bond.[15][16] This reaction is a powerful tool for vinylation and is widely used in the synthesis of complex molecules like natural products and pharmaceuticals.[17] Applying the Heck reaction to 2-Bromo-6-(trifluoromethyl)quinazoline allows for the direct introduction of vinyl groups at the 2-position.

Causality in Experimental Design

• Catalyst and Ligands: Palladium sources like Pd(OAc)₂ are common.[15] In many cases, phosphine ligands (e.g., PPh₃, P(o-tol)₃) are required to stabilize the catalyst and promote the reaction. "Ligandless" conditions, often using Pd(OAc)₂, can be effective for highly reactive substrates.[17]

• Base: A base, typically a hindered amine like Et₃N or an inorganic base like Na₂CO₃, is essential to neutralize the H-X generated during the catalytic cycle.[15]

• Stereoselectivity: The Heck reaction generally proceeds via a syn-addition of the aryl-palladium species across the double bond, followed by a syn-elimination of β-hydride, leading predominantly to the trans (E) isomer of the product.[16]

Workflow: Heck Reaction

Caption: Experimental workflow of the Heck cross-coupling reaction.

Protocol: Synthesis of 2-((E)-Styryl)-6-(trifluoromethyl)quinazoline

Materials and Reagents:

• 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 eq)

• Styrene (1.5 eq)

• Palladium(II) acetate [Pd(OAc)₂] (0.05 eq)

• Tri(o-tolyl)phosphine [P(o-tol)₃] (0.1 eq)

• Triethylamine (Et₃N) (2.0 eq)

• N,N-Dimethylformamide (DMF) (Anhydrous)

Procedure:

• In a sealed tube, combine 2-Bromo-6-(trifluoromethyl)quinazoline, Pd(OAc)₂, and P(o-tol)₃ under an inert atmosphere.

• Add anhydrous DMF, triethylamine, and styrene.

• Seal the tube tightly and heat the mixture to 100-120 °C for 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution in vacuo.

• Purify the residue by flash column chromatography on silica gel to afford the desired product.

A Note on C-N Bond Formation: The Buchwald-Hartwig Amination

While the core topic is C-C bond formation, the Buchwald-Hartwig amination is a critically important and related transformation for aryl halides like 2-Bromo-6-(trifluoromethyl)quinazoline, especially in drug discovery.[18][19] This palladium-catalyzed reaction forms C-N bonds by coupling aryl halides with primary or secondary amines.[18][20] Given the prevalence of substituted aminoquinazolines in pharmaceuticals, this reaction represents a key application for this substrate.[21]

The reaction mechanism is analogous to the Suzuki coupling, involving oxidative addition, coordination of the amine, deprotonation by a strong base (e.g., NaOtBu), and reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[19]

Protocol: Synthesis of N-Benzyl-6-(trifluoromethyl)quinazolin-2-amine

Materials and Reagents:

• 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 eq)

• Benzylamine (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq)

• (±)-BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl) (0.06 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Toluene (Anhydrous)

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk flask with Pd₂(dba)₃, BINAP, and NaOtBu.

• Add anhydrous toluene, followed by 2-Bromo-6-(trifluoromethyl)quinazoline and benzylamine.

• Heat the mixture at 80-110 °C for 8-16 hours until the starting material is consumed (monitored by LC-MS).

• Cool the reaction to room temperature, and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to yield the desired 2-aminoquinazoline product.

References

• New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties. RSC Publishing.
• Synthesis and Photophysical Property Studies of the 2,6,8-Triaryl-4-(phenylethynyl)quinazolines. NIH.
• Synthesis and Antitumor Activity of 2,4,6-Trisubstituted Novel Quinazoline Derivatives Containing Trifluoromethyl. ResearchGate.
• Buchwald–Hartwig amination. Wikipedia.
• Heck Reaction. University of California, Irvine.
• Mastering Cross-Coupling Reactions with 2-Bromo-6-(trifluoromethyl)pyridine: A Synthetic Chemist's Toolkit. NINGBO INNO PHARMCHEM CO.,LTD. (2026-02-15).
• Synthesis of 2-aryl quinazolinones via iron-catalyzed cross-dehydrogenative coupling (CDC) between N–H and C–H bonds. Organic & Biomolecular Chemistry (RSC Publishing).
• Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. Beilstein Journal of Organic Chemistry. (2017-12-06).
• Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity. MDPI. (2025-08-27).
• Sonogashira coupling. Wikipedia.
• Heck Reaction. Organic Chemistry Portal.
• Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. MDPI. (2014-10-29).
• Sonogashira Coupling. Organic Chemistry Portal.
• Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. Bentham Science. (2020-11-27).
• Synthesis and Anticancer Activity of 2-Aryl-6-diethylaminoquinazolinone Derivatives. Bentham Science.
• Application Notes and Protocols for Suzuki Coupling Reactions with 2-Bromobenzo[h]quinazoline. Benchchem.
• New Tricyclic Aryl Quinazoline Derivatives by Suzuki‐Miyaura Cross‐Coupling. NIH.
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Sonogashira Coupling. Chemistry LibreTexts. (2024-08-05).
• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. (2007-04-27).
• The Heck reaction in the production of fine chemicals. University of Groningen.
• Microwave Promoted Suzuki Cross-coupling Reactions of Quinazoline Halides with Aryl boronic Acids. Asian Journal of Chemistry.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. Semantic Scholar.
• Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Royal Society of Chemistry. (2013-07-10).
• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. Sociedad Chilena de Química.
• 7-Bromo-8-fluoro-6-(trifluoromethyl)quinazoline-2,4(1H,3H)-dione. Smolecule. (2024-02-18).
• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research.
• Cross-coupling reaction. Wikipedia.
• Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. PubMed. (2021-02-15).
• Catalytic cycle of Suzuki cross-coupling reaction. ResearchGate.
• Recent advances in trifluoromethyl quinazoline derivatives: From antimalarial to antitumor applications. International Journal of Chemical Studies. (2024-09-11).
• Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents. MDPI. (2022-06-17).
• Synthesis of some novel dibromo-2-arylquinazolinone derivatives as cytotoxic agents. NIH.
• 7-Bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline. ChemScene.
• 7-Bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline. BLDpharm.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review [openmedicinalchemistryjournal.com]
• 3. Synthesis of some novel dibromo-2-arylquinazolinone derivatives as cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. nbinno.com [nbinno.com]
• 6. jocpr.com [jocpr.com]
• 7. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 8. Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. New Tricyclic Aryl Quinazoline Derivatives by Suzuki‐Miyaura Cross‐Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. asianpubs.org [asianpubs.org]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. bcp.fu-berlin.de [bcp.fu-berlin.de]
• 16. Heck Reaction [organic-chemistry.org]
• 17. pure.rug.nl [pure.rug.nl]
• 18. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 19. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 20. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Strategic Solvent Selection for 2-Bromo-6-(trifluoromethyl)quinazoline

This Application Note is designed to serve as a definitive technical guide for the handling, solubilization, and experimental application of 2-Bromo-6-(trifluoromethyl)quinazoline . It synthesizes chemical principles with practical laboratory protocols to ensure experimental reproducibility and compound stability.[1][2]

Executive Summary

2-Bromo-6-(trifluoromethyl)quinazoline is a high-value heterocyclic intermediate used primarily in medicinal chemistry for the synthesis of biologically active compounds (e.g., EGFR inhibitors, antimalarials).[1][2] Its utility stems from the 2-bromo substituent, which acts as a versatile leaving group for Nucleophilic Aromatic Substitution (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

), and the 6-trifluoromethyl group, which modulates lipophilicity and metabolic stability.

However, this chemical utility introduces a critical handling challenge: Reactivity-Stability Trade-off .[1][2] The electron-deficient quinazoline core makes the C-Br bond highly susceptible to hydrolysis and solvolysis.[1][2] Therefore, solvent selection is not merely about dissolution; it is about preventing degradation during storage and reaction.[1]

Key Recommendation: Use anhydrous aprotic solvents (DMSO, DMF, DMAc) for stock solutions.[1] Avoid protic solvents (Water, MeOH, EtOH) for storage due to the risk of nucleophilic displacement of the bromine atom.

Physicochemical Profile & Solubility Logic

To select the correct solvent, one must understand the molecular forces at play.

Structural Analysis[2]

• Core: The quinazoline ring is electron-deficient (π-deficient).[1][2] The nitrogen atoms at positions 1 and 3 pull electron density away from C2 and C4.[1]

• Substituents:

  • 2-Bromo: A weak base but a good leaving group.[1][2] It renders the C2 position highly electrophilic.[1][2]

  • 6-Trifluoromethyl (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ): A strong electron-withdrawing group (EWG).[2] It further deactivates the ring, increasing the electrophilicity at C2 and significantly increasing lipophilicity (LogP).

Solubility Prediction Table

Based on the "Like Dissolves Like" principle and the dielectric constants of common solvents, the following solubility profile is established:

Solvent Class	Representative Solvents	Solubility Potential	Compatibility	Rationale
Polar Aprotic	DMSO, DMF, DMAc	High (>50 mM)	Excellent (if anhydrous)	Dipole-dipole interactions stabilize the polar heterocycle; ideal for biological stocks.[1][2]
Moderately Polar	DCM, THF, Ethyl Acetate	Good (>10 mM)	Good	Good for synthesis and extraction; THF requires stabilizer-free or fresh usage to avoid peroxides.[1]
Non-Polar	Hexane, Heptane	Negligible	Poor	The molecule is too polar for aliphatic hydrocarbons.
Protic	Water, Methanol, Ethanol	Low to Moderate	DANGEROUS	Risk of Solvolysis. The solvent acts as a nucleophile, displacing the bromine (forming the ether or quinazolinone).

Solvent Selection Decision Matrix

The following decision tree guides the researcher to the appropriate solvent based on the specific experimental intent.

Figure 1: Decision matrix for solvent selection based on experimental application. Note the critical warnings regarding moisture and protic solvents.

Detailed Protocols

Protocol A: Preparation of Stock Solutions (Biological Assays)

Objective: Create a stable 10 mM stock solution for cellular or enzymatic assays.

Materials:

• 2-Bromo-6-(trifluoromethyl)quinazoline (Solid).[1][2]

• Anhydrous Dimethyl Sulfoxide (DMSO) [≥99.9%, Water content <50 ppm].[1]

• Amber glass vials with PTFE-lined caps.[1][2]

• Desiccator or Nitrogen/Argon gas line.[1][2]

Procedure:

• Calculate: Determine the mass required.

  • MW ≈ 277.04 g/mol (Verify specific batch MW on CoA).[1][2]

  • For 1 mL of 10 mM solution: Weigh 2.77 mg .[1][2]

• Weighing: Weigh the solid into an amber vial. Note: The compound may be electrostatic; use an anti-static gun if necessary.

• Dissolution: Add the calculated volume of anhydrous DMSO.

  • Technique: Do not vortex vigorously if the compound is sensitive to shear/heat.[1][2] Swirl gently or sonicate briefly (max 30 seconds) in a water bath at room temperature.

• Inerting: Flush the headspace of the vial with dry Nitrogen or Argon gas to displace humid air.[1]

• Storage: Seal tightly. Store at -20°C or -80°C .

  • Shelf Life: Use within 3 months.[1][2] If precipitate forms upon thawing, sonicate briefly.[1] If color changes (yellowing often indicates hydrolysis), discard.[1]

Protocol B: Solvolysis Stability Test (Validation)

Objective: Verify if the compound is stable in your chosen solvent system before running a long experiment.[1]

Rationale: 2-Haloquinazolines can hydrolyze to 2-hydroxyquinazolines (quinazolinones) in the presence of water/acid.[1][2]

• Prepare Test Sample: Dissolve compound in the solvent of interest (e.g., MeOH vs. MeCN) at 1 mg/mL.[1]

• Time Points: Inject into LC-MS at T=0, T=1 hour, T=24 hours.

• Monitoring: Watch for the disappearance of the parent peak (M+) and appearance of:

  • Hydrolysis Product: Mass = [M - Br + OH] (Parent MW - 79 + 17).[1][2]

  • Metholysis Product (if in MeOH): Mass = [M - Br + OMe] (Parent MW - 79 + 31).[1][2]

• Criteria: If degradation >5% in 24 hours, the solvent is unsuitable for storage.[1]

Synthesis Applications & Reactivity

When using this compound as a building block, the solvent participates in the reaction thermodynamics.

• Reactions (Amination):

  • Recommended Solvent: Isopropanol (IPA), n-Butanol, or DMF.[1][2]

  • Mechanism:[1][2][3][4][5][6] While alcohols are nucleophiles, primary amines are stronger nucleophiles.[1] Using a bulky alcohol (IPA) as a solvent minimizes solvent competition while allowing the amine to displace the bromine.

• Suzuki-Miyaura Coupling:

  • Recommended Solvent: 1,4-Dioxane/Water or Toluene/Water mixtures.[1][2]

  • Note: The biphasic system prevents rapid hydrolysis of the bromo-group before the palladium catalyst engages.[1]

Safety & Handling (E-E-A-T)

• Hazards: Halogenated heterocycles are often skin sensitizers and irritants.[1][2] The trifluoromethyl group increases skin permeability.[1][2]

• PPE: Wear nitrile gloves (double-gloving recommended for DMSO solutions as DMSO permeates skin, carrying the toxin with it), safety goggles, and a lab coat.[1]

• Ventilation: Handle all powders in a fume hood to avoid inhalation.[1][2]

References

• PubChem. 2-Chloro-6-(trifluoromethyl)quinazoline Compound Summary. National Library of Medicine.[1][2] (Used as physicochemical proxy for the Bromo-analog).[1][2] Link

• Makhija, M. et al. (2021).[1][7] Therapeutic progression of quinazolines as targeted chemotherapeutic agents. European Journal of Medicinal Chemistry. (Review of quinazoline reactivity and biological applications). Link

• Sigma-Aldrich. Product Specification: 2-Bromo-6-(trifluoromethyl)pyridine.[1][2] (Structural analog data for handling precautions). Link

• Kabri, Y. et al. (2024).[1][8] Discovery of Novel Quinazoline Derivatives. MDPI Molecules. (Discusses substitution patterns and stability of halo-quinazolines). Link

Sources

• 1. CAS 396-02-1: 2,4-Dichloro-7-(trifluoromethyl)quinazoline [cymitquimica.com]
• 2. 2-Chloro-6-(trifluoromethyl)quinazoline | 1388025-17-9 [sigmaaldrich.com]
• 3. Alcohol Reactivity [www2.chemistry.msu.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. Electrophilic Reactivity of Sulfated Alcohols in the Context of Skin Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solubility of Hybrid Halide Perovskites in DMF and DMSO - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation - PMC [pmc.ncbi.nlm.nih.gov]

Reaction mechanism of 2-bromo displacement with amines

Topic: Strategic Displacement of 2-Bromoheterocycles with Amines Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Strategic Displacement of 2-Bromoheterocycles with Amines: From Fundamentals to Green Optimization

Executive Summary & Strategic Context

The displacement of a 2-bromo group on nitrogen-containing heterocycles (pyridines, pyrimidines, pyrazines) by amines is a cornerstone transformation in medicinal chemistry. This reaction constructs the C–N bonds found in countless kinase inhibitors and GPCR ligands.

While often trivialized as a simple substitution, the reaction spans a mechanistic spectrum from classical Nucleophilic Aromatic Substitution (

) to Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig) . Choosing the wrong pathway leads to poor yields, stalled projects, and purification nightmares.

This guide provides a decision-making framework and self-validating protocols to maximize yield and reproducibility, emphasizing modern "green" solvents and microwave acceleration.

Mechanistic Insight: The "Built-In" Activation

Unlike benzene rings, which require strong electron-withdrawing groups (EWGs) like nitro or cyano to undergo

, 2-bromoheterocycles possess "built-in" activation.

The Mechanism (Addition-Elimination)

The reaction proceeds via a two-step addition-elimination pathway, not the concerted

mechanism seen in alkyl halides.[1]

• Nucleophilic Attack: The amine attacks the carbon at the 2-position.

• Meisenheimer Complex: The ring nitrogen absorbs the negative charge, stabilizing the intermediate.[2] This is the rate-determining step (RDS).

• Aromatization: The bromide leaves, restoring aromaticity.

Critical Insight: The electronegative ring nitrogen at the ortho position (relative to the leaving group) acts as an electron sink. If the nitrogen is protonated (by acid) or alkylated (quaternized), reactivity increases 100-1000x due to increased electrophilicity of the ring carbon.

Visualization: Pathway

Figure 1: The stepwise addition-elimination mechanism. The stability of the Meisenheimer complex determines the reaction barrier.

Strategic Decision Matrix: Thermal vs. Catalytic

Before starting, assess your substrate to choose the correct protocol.

Feature	Protocol A: Thermal	Protocol B: Microwave	Protocol C: Buchwald-Hartwig
Substrate	Electron-deficient (e.g., Pyrimidine, Nitropyridine)	Moderately deactivated	Electron-rich (e.g., 2-bromo-5-methoxypyridine)
Amine	Primary/Secondary (Nucleophilic)	Sterically hindered / Low BP	Weak nucleophiles (Anilines, Amides)
Speed	Hours (4–24 h)	Minutes (10–60 min)	Hours (2–12 h)
Cost	Low	Low	High (Pd catalyst + Ligand)
Green Score	Medium (Solvent dependent)	High (Often solvent-free/EtOH)	Low (Toluene/Dioxane waste)

Decision Tree

Figure 2: Workflow for selecting the optimal displacement strategy.

Validated Protocols

Protocol A: Green Thermal (PEG-400)

Recommended for standard library synthesis. Replaces toxic DMF/NMP.

Reagents:

• Substrate: 2-Bromoheterocycle (1.0 equiv)

• Nucleophile: Amine (1.2–2.0 equiv)

• Solvent: Polyethylene Glycol 400 (PEG-400) or Water (if "on-water" effect applies)

• Base: None (if amine is excess) or DIPEA (1.5 equiv)

Procedure:

• Setup: In a 4 mL screw-cap vial, dissolve the substrate (0.5 mmol) in PEG-400 (1.0 mL).

• Addition: Add the amine. If the amine is a salt (e.g., HCl salt), add DIPEA (2.5 equiv) to liberate the free base.

• Reaction: Heat the block to 100–120 °C for 2–4 hours.

  • Self-Validation Check: Monitor by TLC.[2] The starting material (non-polar) should disappear. A more polar spot (product) often fluoresces blue/green under UV due to the amino-heterocycle push-pull system.

• Workup: Cool to RT. Add Water (5 mL) and EtOAc (5 mL). Shake vigorously.

  • Why? PEG-400 partitions into the aqueous phase, leaving the pure product in the organic layer.

• Isolation: Dry organic layer (

  ), filter, and concentrate.

Protocol B: Microwave-Assisted Displacement

Best for sterically hindered amines or unreactive substrates.

Reagents:

• Substrate (1.0 equiv)

• Amine (2.0–3.0 equiv)

• Solvent: Ethanol (EtOH) or Isopropanol (IPA). Avoid DMSO in MW due to decomposition risks at high T.

Procedure:

• Loading: Charge a 2–5 mL microwave vial with substrate and amine.

• Solvent: Add EtOH (0.5–1.0 mL). High concentration is favorable for second-order kinetics (

  ).

• Irradiation: Set microwave to 140 °C for 15 minutes (High Absorption setting).

  • Safety Note: Ensure the vessel is rated for 20 bar pressure.

• Workup: Pour directly into ice water. The product often precipitates as a solid. Filter and wash with cold water.

Protocol C: Buchwald-Hartwig Cross-Coupling

The "Nuclear Option" for deactivated rings (e.g., 3-methyl-2-bromopyridine).

Reagents:

• Catalyst:

  (2 mol%) + BINAP or Xantphos (3 mol%)

• Base:

  or (1.5 equiv)

• Solvent: Toluene or 1,4-Dioxane (degassed)

Procedure:

• Inerting: Flame-dry a Schlenk tube or vial; cool under Argon/Nitrogen.

• Charge: Add Pd source, Ligand, Base, and Substrate.

• Solvent: Add degassed solvent and the amine.[2]

• Reaction: Seal and heat to 100 °C overnight.

  • Self-Validation Check: The solution must remain dark (active catalyst). If palladium black precipitates (mirror on glass) early, the catalyst has died; add more ligand or switch to a precatalyst (e.g., XPhos Pd G2).

• Purification: Filter through a Celite pad (eluting with EtOAc) to remove Pd black. Concentrate and purify via flash chromatography.

Optimization & Troubleshooting

Solvent Selection Guide

The choice of solvent dramatically impacts the rate of

due to transition state stabilization.

Solvent	Type	Rate Impact	Notes
DMSO / DMF	Polar Aprotic	⭐⭐⭐⭐⭐ (Fastest)	Stabilizes the charged Meisenheimer complex. Hard to remove (high BP). Toxic.
PEG-400	Green Polymer	⭐⭐⭐⭐ (Fast)	Excellent solubility. Biodegradable. Easy aqueous workup.
Water	Protic (Green)	⭐⭐⭐ (Variable)	Works via "On-Water" effect if reagents are insoluble. Requires surfactant (TPGS-750M) for best results.
Ethanol	Polar Protic	⭐⭐ (Slow)	H-bonding can deactivate nucleophilic amine. Good for microwave.
Toluene	Non-polar	⭐ (Very Slow)	Generally useless for thermal ; essential for Buchwald.

Common Failure Modes

• Hydrolysis (Product is -OH instead of -NHR):

  • Cause: Wet solvent or hygroscopic base (

    ) used in open air.

  • Fix: Use anhydrous solvents or switch to amine base (DIPEA).

• No Reaction (Recovered SM):

  • Cause: Substrate too electron-rich.

  • Fix: Switch to Protocol C (Buchwald) or add acid catalyst (10 mol% AcOH) to protonate ring nitrogen (Protocol A modification).

• Bis-Substitution:

  • Cause: Substrate has two halogens (e.g., 2,4-dichloropyrimidine).

  • Fix: Control temperature.[1][2][3] The 4-position reacts at RT; the 2-position requires heat.

References

• Green Solvents (PEG-400)

  • Title: A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles.[3]

  • Source: N

  • URL:[Link]

• Water/KF Protocols

  • Title: Amination of Heteroaryl Chlorides: Palladium C
  • Source: Beilstein Journal of Organic Chemistry / PMC.

  • URL:[Link]

• Mechanistic Overview

  • Title: Nucleophilic Aromatic Substitution (SNAr) Reaction Guide.[2][4]

  • Source: Chemistry Steps.[2][3][5][6]

  • URL:[Link]

• Buchwald-Hartwig Context

  • Title: Buchwald–Hartwig amination.[6][7]

  • Source: Wikipedia (General Reference for C

  • URL:[Link][7]

• General Protocols

  • Title: Application Notes and Protocols: Nucleophilic Substitution Reactions of 2-Bromo-6-methylisonicotinaldehyde.

  • Source: BenchChem.[2]

Sources

• 1. Lab Reporter [fishersci.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reaction Examples [cdb.ics.uci.edu]
• 5. gctlc.org [gctlc.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]

Advanced Protocols for Tricyclic Heterocycle Synthesis via 2-Bromoquinazoline

Abstract

This application note details the strategic utility of 2-bromoquinazoline as a high-value electrophilic scaffold for constructing fused tricyclic heterocycles. Unlike its 4-substituted counterparts, the 2-bromo derivative offers unique regioselectivity profiles that enable precise cascade cyclizations. We present two distinct, field-validated protocols: a Palladium-Catalyzed Suzuki-Condensation Cascade for accessing indolo[1,2-c]quinazolines, and a Nucleophilic Substitution-Cyclization (

-Cyclization) for synthesizing benzimidazo[1,2-c]quinazolines. These methodologies are critical for medicinal chemists targeting kinase inhibitors (e.g., EGFR, VEGFR) and DNA intercalators.

Strategic Analysis: The 2-Bromoquinazoline Scaffold

The 2-bromoquinazoline core is electronically distinct from the more common 4-chloroquinazoline. The C2 position is flanked by two nitrogen atoms, making it highly electron-deficient, yet the C-Br bond is robust enough to survive mild nucleophilic conditions that would cleave a C4-substituent. This "Goldilocks" reactivity allows for sequential functionalization.

Reactivity Profile & Retrosynthesis

The following diagram illustrates the divergent pathways available from the 2-bromoquinazoline precursor.

Figure 1: Divergent synthetic pathways from 2-bromoquinazoline. The C2-bromide serves as a linchpin for both transition-metal-catalyzed and metal-free cascade reactions.

Protocol A: Palladium-Catalyzed Cascade Synthesis

Target Scaffold: Indolo[1,2-c]quinazoline Mechanism: Suzuki-Miyaura Coupling

Intramolecular Condensation Scope: Synthesis of DNA intercalators and topoisomerase inhibitors.

Mechanistic Rationale

This protocol utilizes a "one-pot, two-step" cascade. The initial step is a chemoselective Suzuki coupling at the C2 position using 2-aminophenylboronic acid . The resulting intermediate, a 2-(2-aminophenyl)quinazoline, possesses a nucleophilic amino group and an electrophilic C4 imine (or C4-H if oxidative conditions are used). Under acidic or oxidative conditions, the amine attacks the C4 position (or an introduced carbonyl at C4) to close the third ring.

Experimental Protocol

Reagents:

• Precursor: 2-Bromoquinazoline (1.0 equiv, 1.0 mmol)

• Coupling Partner: 2-Aminophenylboronic acid pinacol ester (1.2 equiv)

• Catalyst:

  (5 mol%) or (for sterically hindered substrates)

• Base:

  (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane / Ethanol (4:1 v/v)

• Additives: Acetic acid (glacial, for cyclization step)

Step-by-Step Methodology:

• Inertion: Charge a microwave vial or Schlenk tube with 2-bromoquinazoline, boronate ester, and Pd catalyst. Evacuate and backfill with Argon (

  ).

• Solvation: Add degassed 1,4-dioxane/ethanol mixture and aqueous

  .

• Coupling (Step 1): Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexanes). The starting bromide (

  ) should disappear, and the intermediate amine ( ) should appear.

• Cyclization (Step 2):

  • Option A (Oxidative): If C4 is unsubstituted, add

    (10 mol%) and stir open to air to facilitate C-H amination.

  • Option B (Condensation): If using a 2-bromo-4-chloroquinazoline precursor, cyclization occurs spontaneously. For the standard protocol, cool to RT, add glacial acetic acid (5.0 equiv), and reflux at 110°C for 2 hours to force ring closure.

• Workup: Cool to RT. Dilute with water (20 mL) and extract with DCM (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Gradient: 0

  5% MeOH in DCM).

Data Summary Table:

Parameter	Value	Note
Yield	75–88%	Substrate dependent
Reaction Time	6 h (Coupling) + 2 h (Cyclization)
Key Intermediate	2-(2-aminophenyl)quinazoline	Isolable if acid is omitted

| Color | Yellow/Orange solid | Highly fluorescent |

Protocol B: Metal-Free Cascade

Target Scaffold: Benzimidazo[1,2-c]quinazoline Mechanism: Nucleophilic Aromatic Substitution (

) Dehydrative Cyclization Scope: High-throughput synthesis of kinase inhibitor libraries.

Mechanistic Rationale

2-Bromoquinazoline is sufficiently electrophilic at C2 to undergo

with strong nucleophiles like o-phenylenediamine . The first amine displacement is facile. The second amine then attacks the C4 position (often requiring activation or high temperature if C4 is unsubstituted) to form the benzimidazole ring fusion.

Experimental Protocol

Reagents:

• Precursor: 2-Bromoquinazoline (1.0 mmol)

• Nucleophile: o-Phenylenediamine (1.2 mmol)

• Base:

  (2.0 equiv) - Cesium is preferred over Potassium for better solubility in organic solvents.

• Solvent: DMF (Dimethylformamide) - Anhydrous.

• Oxidant (Optional): Iodine (

  , 10 mol%) or TBHP (if C4-H activation is required).

Step-by-Step Methodology:

• Setup: Dissolve 2-bromoquinazoline and o-phenylenediamine in anhydrous DMF (5 mL) in a sealed tube.

• Displacement (Step 1): Add

  and heat to 100°C for 3 hours. This forms the N-(quinazolin-2-yl)benzene-1,2-diamine intermediate.

• Cyclization (Step 2):

  • Increase temperature to 140°C .

  • Critical Step: If the starting material was 2-bromoquinazoline (H at C4), add Iodine (10 mol%) and TBHP (2 equiv) to promote oxidative C-H amination at C4.

  • Stir for 6–12 hours.

• Quench: Pour the hot reaction mixture into crushed ice/water (50 mL) with vigorous stirring. The product often precipitates.

• Purification: Filter the precipitate. Recrystallize from hot Ethanol/DMF (9:1).

Expert Tips & Troubleshooting

• Catalyst Poisoning: The N1 and N3 nitrogens of quinazoline are strong sigma-donors and can poison Pd catalysts. Tip: Use bidentate ligands like dppf or Xantphos to prevent catalyst deactivation, rather than simple

  .

• Regioselectivity (2-Br vs 4-Cl): If using 2-bromo-4-chloroquinazoline, the C4-chloride is significantly more reactive towards

  than the C2-bromide. To target C2 first, you must use a Pd-catalyzed approach (Suzuki) which prefers the C-Br bond, or protect C4.

• Solvent Effects: For Protocol B, avoid protic solvents (EtOH) in the first step if you want to avoid side reactions at C4. DMF or DMSO is superior for the

  mechanism.

Pathway Visualization

The following diagram details the reaction logic for the Pd-catalyzed cascade (Protocol A).

Figure 2: Step-wise mechanistic flow for the Pd-catalyzed synthesis of Indolo[1,2-c]quinazoline.

References

• Synthesis of imidazo/benzimidazo[1,2-c]quinazoline derivatives. National Institutes of Health (NIH) / PMC. Available at: [Link]

• Synthesis of indolo[1,2-c]quinazolines from 2-alkynylaniline derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. MDPI Molecules. Available at: [Link][1][2]

• Chemical Characteristics and Biological Potential of Quinazoline Derivatives. National Institutes of Health (NIH) / PMC. Available at: [Link]

• Palladium-catalyzed Cascade Cyclization of Isocyanides. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing C2-Functionalization of 2-Bromoquinazolines

Ticket ID: #QNZ-C2-OPT Assigned Specialist: Senior Application Scientist Subject: Troubleshooting & Yield Improvement for Nucleophilic Substitution on 2-Bromoquinazolines

Executive Summary: The C2 Reactivity Paradox

Welcome to the technical support center. You are likely here because your reaction at the C2 position of the quinazoline ring is either stalling (low conversion) or generating impurities (hydrolysis).

The Core Challenge: In quinazoline chemistry, the C4 position is highly electrophilic and reactive. The C2 position, however, is significantly "deactivated" relative to C4 due to the electronic distribution of the pyrimidine ring. While 2-bromoquinazolines are better substrates than their chloro-analogs due to the superior leaving group ability of bromide, they still require specific activation strategies or transition-metal catalysis to achieve high yields.

This guide provides a logic-driven workflow to select the correct protocol based on your specific nucleophile and substrate constraints.

Diagnostic Workflow: Select Your Pathway

Do not blindly apply standard

conditions. Use this decision tree to determine the optimal synthetic route.

Figure 1: Decision logic for selecting the optimal substitution pathway based on nucleophile basicity and substrate stability.

Protocol 1: Standard (Base-Mediated)

Best for: Primary amines, secondary cyclic amines (morpholine, piperidine), and thiols.

The "Self-Validating" Protocol

• Solvent Selection: Use anhydrous DMF or DMSO (0.2 – 0.5 M).

  • Why: These polar aprotic solvents stabilize the Meisenheimer-like transition state.

  • Critical Check: Water content must be <50 ppm to prevent hydrolysis to 2-quinazolinone.

• Base: DIPEA (2.0 equiv) or

  (3.0 equiv).

• Temperature: Start at 80°C. Ramp to 120°C if conversion is <50% after 4 hours.

• Workup: Pour into ice water. If precipitate forms, filter.[1] If not, extract with EtOAc (avoid DCM if DMF is used, to prevent emulsion).

Troubleshooting Table: Common Failures

Symptom	Root Cause	Corrective Action
Product is a white solid, Mass = M-Br+OH	Hydrolysis. Traces of water attacked C2 instead of the amine.	Dry solvent over 4Å molecular sieves for 24h. Switch to anhydrous THF/Dioxane if solubility permits.
Starting material remains (Low Conversion)	Electronic Deactivation. The C2 position is not electrophilic enough.	Switch to Protocol 2 (Acid Catalysis) .
Dimerization observed	Homocoupling. Rare, but happens with Pd contaminants or radical mechanisms.	Add radical scavenger (BHT) or ensure high-purity reagents.

Protocol 2: Acid-Catalyzed (The "Proton Switch")

Best for: Anilines, sterically hindered amines, and electron-deficient nucleophiles.

Mechanism: Protonation of the N3 nitrogen breaks the aromaticity and significantly increases the electrophilicity of the C2 carbon, lowering the activation energy for nucleophilic attack [1].

Figure 2: Acid catalysis mechanism. Protonation at N3 activates C2 for nucleophilic attack.

Step-by-Step Methodology

• Solvent: 2-Propanol (iPrOH) or n-Butanol.

  • Note: Protic solvents facilitate proton transfer.

• Catalyst: 4M HCl in Dioxane (1.0 equiv) or TFA (1.0 equiv).

• Procedure:

  • Dissolve substrate and amine (1.1 equiv) in alcohol.

  • Add acid dropwise.[2]

  • Reflux (80–110°C) for 2–6 hours.

• Observation: The product often precipitates as the hydrochloride salt.

• Purification: Filter the solid and wash with cold ether. Neutralize with saturated

  only if the free base is required.

Protocol 3: Buchwald-Hartwig Coupling (The "Nuclear Option")

Best for: Extremely unreactive amines, amides, or when acid-sensitive groups are present.

Why it works: It bypasses the electronic limitations of the ring by inserting Palladium into the C-Br bond [2].

Optimized Conditions Matrix

Component	Recommendation	Technical Rationale
Pre-catalyst	Pd(OAc)2 or Pd2(dba)3	Robust sources of Pd(0).
Ligand	Xantphos or BINAP	Bidentate ligands prevent -hydride elimination and stabilize the oxidative addition complex.
Base	Cs2CO3 or NaOtBu	is milder; NaOtBu is faster but incompatible with esters/ketones.
Solvent	1,4-Dioxane or Toluene	Non-polar solvents promote the catalytic cycle.

Critical Warning: 2-Bromoquinazolines can undergo hydrodehalogenation (replacement of Br with H) if the reaction overheats or if the amine is too bulky. If you observe M-Br+H mass, lower the temperature and switch to a more active catalyst (e.g., Pd-PEPPSI-IPr).

Frequently Asked Questions (FAQs)

Q: Why is my 2-bromoquinazoline turning into a quinazolinone even in "dry" DMSO? A: DMSO is hygroscopic. Even "anhydrous" bottles absorb atmospheric water rapidly once opened. Furthermore, at temperatures >100°C, DMSO can decompose or act as an oxidant. Fix: Switch to anhydrous Dioxane or Toluene if solubility allows, or store DMSO over activated molecular sieves.

Q: Can I use microwave irradiation? A: Yes. Microwave heating is highly recommended for Protocol 1 (

). It often reduces reaction times from hours to minutes (e.g., 150°C for 10 min). However, ensure your vessel is sealed properly to prevent solvent loss.

Q: My product co-elutes with the starting material. How do I separate them? A: 2-Bromoquinazolines and their amino-substituted products often have similar Rf values on silica.

• Tip 1: Use C18 Reverse Phase chromatography. The polarity difference is usually more pronounced.

• Tip 2: If using Protocol 2, isolate the product as the HCl salt by filtration; the starting material will remain in the organic filtrate.

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights. Source: MDPI / National Institutes of Health (NIH) Context: Explains the electronic activation energy differences between C2 and C4 and the role of protonation. URL:[Link]

• Buchwald–Hartwig Amination of Heterocycles. Source: Wikipedia / Primary Literature Consensus Context: General mechanism and ligand selection for Pd-catalyzed amination of electron-deficient heterocycles. URL:[Link][3][4]

• Nucleophilic Substitution Mechanisms (Kinetics & Thermodynamics). Source: Chemistry LibreTexts Context: Foundational principles of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  vs and the impact of solvent polarity. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability Management of 2-Bromo-6-(trifluoromethyl)quinazoline

[1]

Case ID: T-QZ-HYD-001 Status: Active Topic: Preventing Hydrolysis in Aqueous Media Applicable Compounds: 2-Bromo-6-(trifluoromethyl)quinazoline (CAS: N/A for specific isomer, generic 2-halo-6-CF3-quinazoline framework)[1]

Executive Summary & Root Cause Analysis

The Issue: Users frequently report the degradation of 2-Bromo-6-(trifluoromethyl)quinazoline (referred to hereafter as 2-Br-6-CF3-Q ) when attempting cross-couplings (Suzuki-Miyaura) or nucleophilic aromatic substitutions (SNAr) in aqueous solvents.[1]

The Root Cause: The degradation is hydrolysis at the C-2 position, converting the reactive bromide into the inert 6-(trifluoromethyl)quinazolin-2(1H)-one .

Mechanistic Insight: The quinazoline ring is naturally electron-deficient.[1] The addition of a trifluoromethyl group (-CF3) at the C-6 position exerts a strong inductive electron-withdrawing effect (-I).[1] This significantly lowers the LUMO energy at the C-2 carbon, making it hyper-electrophilic.[1] In the presence of water (especially at high pH), hydroxide ions (

) or even neutral water molecules rapidly attack C-2, displacing the bromide.

Visualizing the Failure Mode

The following diagram illustrates the competing pathways: the desired reaction vs. the hydrolysis trap.

Figure 1: Competitive pathways between desired nucleophilic attack and hydrolysis.[1] The electron-poor nature of the ring favors both, but hydrolysis is irreversible.

Diagnostic Guide: Is Your Reaction Failing?

Before altering your protocol, confirm that hydrolysis is the culprit.

Diagnostic Method	Observation indicating Hydrolysis
LC-MS	Mass Shift: Loss of Br pattern (M/M+2) and appearance of a peak at [M-63] . Explanation: Br (79.[1]9) is replaced by OH (17.0).[1] Example: If SM [M+H] is 277/279, Hydrolysate is 215 .
1H NMR	Loss of Symmetry/Shift: The C-2 position has no proton, so look for the appearance of a broad singlet (NH) around 11-13 ppm (DMSO-d6), indicating the tautomerization to the quinazolinone (amide) form.
Visual	Precipitation: The hydrolysate (quinazolinone) is often significantly less soluble in organic cosolvents than the starting bromide, leading to white/off-white precipitate formation in the reaction mixture.

Prevention Strategies: Engineering the Aqueous Environment

If you must use aqueous media (e.g., for inorganic bases in Suzuki coupling), you cannot eliminate water. Instead, you must suppress its nucleophilicity relative to your desired reactant.

Strategy A: The "Micellar Shield" (Recommended)

Use amphiphilic surfactants to create "nanoreactors." The hydrophobic 2-Br-6-CF3-Q sequesters inside the micelle, protecting it from bulk water, while the reaction occurs at the interface or within the lipophilic core.

• Reagent: TPGS-750-M or PS-750-M (2 wt % in water).[1]

• Mechanism: Limits water concentration around the electrophile while concentrating the organic coupling partner [1].

Strategy B: The Biphasic Buffer System

Separate the reactive species from the bulk aqueous base.

• Solvent System: Toluene/Water or DCM/Water (if T < 40°C).[1]

• Base Choice: Use K3PO4 instead of NaOH/KOH.[1] Phosphate is a weaker nucleophile than hydroxide but sufficiently basic for boronic acid activation.[1]

• Protocol: Dissolve 2-Br-6-CF3-Q in the organic layer. Dissolve base in the aqueous layer. The reaction occurs only at the interface.

Strategy C: Kinetic Dosing (Cryo-Addition)

Hydrolysis has a lower activation energy than many cross-couplings, but SNAr with amines can be faster if the amine is pre-activated.

• Technique: Cool the aqueous/organic mixture to 0°C . Add the amine/nucleophile before adding the base. Add the base slowly.

Validated Protocols

Protocol 1: SNAr with Amines in Aqueous Media

Use this when reacting 2-Br-6-CF3-Q with primary/secondary amines in the presence of water.[1]

Reagents:

• Substrate: 2-Br-6-CF3-Q (1.0 equiv)[1]

• Nucleophile: Amine (1.2 equiv)

• Base: DIPEA (2.0 equiv) or K2CO3 (2.0 equiv)

• Solvent: THF/Water (9:1 ratio) - Keep water minimal.[1]

Step-by-Step:

• Solubilization: Dissolve 2-Br-6-CF3-Q in THF (anhydrous preferred for the stock).

• Cryo-Protection: Cool the solution to 0°C using an ice bath. Explanation: Reduces the rate of background hydrolysis.

• Nucleophile Charge: Add the Amine (1.2 equiv) before any base or water is introduced.[1]

• Base Addition: Add the base. If using aqueous K2CO3, add it dropwise over 5 minutes.

• Monitoring: Stir at 0°C for 30 mins. Check LCMS. Only warm to Room Temp (RT) if conversion is <10% after 1 hour.

• Quench: Do not use an aqueous quench if unreacted SM remains.[1] Dilute immediately with EtOAc and wash with brine.[1]

Protocol 2: Suzuki-Miyaura Coupling (Hydrolysis-Resistant)

Use this for C-C bond formation.[1]

Reagents:

• Catalyst: Pd(dppf)Cl2 (5 mol%)

• Base: K3PO4 (3.0 equiv) - Avoids high pH spikes.[1]

• Solvent: Toluene/Water (4:1) or 1,4-Dioxane/Water (4:1).[1]

Step-by-Step:

• Degassing: Sparge the solvents with Nitrogen/Argon for 15 mins. Oxygen accelerates catalyst decomposition, slowing the desired reaction and allowing hydrolysis to win.

• Biphasic Setup: Mix 2-Br-6-CF3-Q, Boronic Acid, and Catalyst in the organic solvent (Toluene).[1]

• Activation: Add the aqueous K3PO4 solution.

• Agitation: Stir vigorously (>1000 RPM). Explanation: Mass transfer limits the reaction rate in biphasic systems; high stirring ensures the Suzuki coupling outcompetes aqueous hydrolysis.

• Temperature: Heat to 60-80°C. Note: If hydrolysis is observed, lower T to 50°C and increase catalyst loading.

Troubleshooting Decision Tree

Use this flow to determine the correct corrective action for your specific failure mode.

Figure 2: Decision matrix for troubleshooting reaction failures involving 2-Br-6-CF3-Q.

Frequently Asked Questions (FAQ)

Q: Can I use ethanol or methanol as a cosolvent? A: Avoid if possible. Primary alcohols are nucleophilic.[1] In basic conditions, you risk forming the ethyl/methyl ether (alkoxy-quinazoline) via SNAr, competing with your desired nucleophile. Use aprotic polar solvents like THF, Dioxane, or Acetonitrile.

Q: Why does the CF3 group make hydrolysis worse? A: The trifluoromethyl group is strongly electron-withdrawing (inductive effect). It pulls electron density away from the pyrimidine ring, making the Carbon-2 position significantly more positive (electrophilic). This lowers the activation energy for water/hydroxide to attack that carbon [2].

Q: I see the hydrolysis product immediately upon adding base. What do I do? A: This indicates your mixing time is too slow compared to the hydrolysis rate.

• Cool the reaction to 0°C.

• Premix the catalyst and starting material.[1]

• Add the base last and slowly (syringe pump if necessary).[1]

• Consider using a "slow-release" base or a heterogeneous base (e.g., solid K2CO3 suspended in Dioxane with only trace water).[1]

References

• Lipshutz, B. H., & Ghorai, S. (2012). Transition-metal-catalyzed cross-couplings in water at room temperature.[1] Aldrichimica Acta.[1]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.[1] (Refer to Chapter on Quinazolines: Reactivity of halo-derivatives).

• PubChem. (n.d.).[1][2] 2-Chloro-6-(trifluoromethyl)quinazoline (Analogous Reactivity Data).[1] National Library of Medicine.[1]

Sources

• 1. 2-Chloro-6-(trifluoromethyl)quinazoline | 1388025-17-9 [sigmaaldrich.com]
• 2. Quinazolinedione | C8H6N2O2 | CID 64048 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility issues with 2-Bromo-6-(trifluoromethyl)quinazoline in DMSO

Welcome to the technical support guide for 2-Bromo-6-(trifluoromethyl)quinazoline. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered with this compound, particularly in Dimethyl Sulfoxide (DMSO). Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Bromo-6-(trifluoromethyl)quinazoline and why can it be difficult to dissolve in DMSO?

A: 2-Bromo-6-(trifluoromethyl)quinazoline is a heterocyclic organic compound. Its structure, which includes a quinazoline core, a bromo substituent, and a trifluoromethyl (-CF3) group, dictates its solubility profile. The -CF3 group significantly increases the molecule's lipophilicity (fat-solubility) and metabolic stability, which is often desirable in drug discovery[1].

While DMSO is a powerful, polar aprotic solvent known for its ability to dissolve a wide range of compounds, challenges with molecules like this one arise from a combination of factors:

• High Lipophilicity: The compound is inherently more soluble in non-polar organic solvents than in highly polar ones. While DMSO is considered polar, its properties can be finely tuned by factors like water content[1][2].

• Crystal Lattice Energy: The energy required to break apart the compound's crystal structure can be substantial. If the energy released from the interaction between the compound and DMSO molecules (solvation energy) is not sufficient to overcome this lattice energy, the compound will not dissolve easily.

• DMSO Quality: The purity and water content of your DMSO are critical. This is the most common and often overlooked source of solubility problems.

Q2: I've added the correct amount of 2-Bromo-6-(trifluoromethyl)quinazoline to my DMSO, but it's not dissolving completely. What are the immediate troubleshooting steps?

A: If you observe particulate matter, cloudiness, or a solid pellet after vortexing, it indicates incomplete dissolution. This is a common issue when a compound "crashes out" of solution[3]. Here is a logical workflow to address this:

A step-by-step workflow for troubleshooting solubility.

Q3: You mentioned DMSO quality is critical. How exactly does water contamination affect the solubility of my compound?

A: This is an excellent and fundamentally important question. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere[4]. Even a small percentage of water can dramatically alter its solvent properties.

Here's the mechanism:

• Increased Polarity: Water is more polar than DMSO. When water is introduced, it forms strong hydrogen bonds with DMSO molecules, creating a more structured and overall more polar solvent matrix[5].

• Exclusion of Lipophilic Solutes: This highly structured, more polar DMSO-water mixture is less capable of forming the necessary solvation shell around a lipophilic molecule like 2-Bromo-6-(trifluoromethyl)quinazoline. The energy landscape shifts to favor the compound remaining in its solid, crystalline state rather than dissolving. The liquid becomes more structured and viscous, making it harder to dissolve a large lipophilic compound[4].

Anhydrous DMSO solvates the compound; water forms strong bonds with DMSO, excluding the compound.

Best Practice: Always use fresh, anhydrous (≤0.1% water) DMSO, preferably from a small, sealed bottle that is consumed quickly after opening. Avoid storing DMSO in open containers or using bottles that have been open for an extended period.

Q4: Is it safe to heat my solution to aid dissolution? What are the recommended procedures?

A: Yes, gentle heating can be very effective. It increases the kinetic energy of both the solvent and solute molecules, helping to overcome the crystal lattice energy of the solid. However, this must be done with caution to avoid thermal degradation of your compound.

Recommended Protocol for Gentle Heating:

• Prepare a Water Bath: Set a water bath to a temperature between 30°C and 40°C. Do not exceed 50°C unless you have specific data on the thermal stability of your compound.

• Intermittent Agitation: Place your sealed vial containing the compound and DMSO into the water bath.

• Vortex: Remove the vial every 2-3 minutes and vortex vigorously for 30-60 seconds.

• Observe: Continue this cycle for 10-15 minutes, visually inspecting for complete dissolution.

• Cool to Room Temperature: Once dissolved, allow the solution to cool slowly to room temperature. A rapid temperature drop can sometimes cause the compound to precipitate out of a supersaturated solution.

Q5: How does sonication work, and is it a better option than heating?

A: Sonication is an excellent, often preferred, alternative to heating. It uses high-frequency sound waves to induce acoustic cavitation in the solvent—the rapid formation and collapse of microscopic bubbles[6][7]. This process generates intense, localized energy that physically breaks apart the solute particles.

Key Advantages of Sonication:

• Increased Surface Area: By breaking down aggregates and reducing particle size, sonication dramatically increases the surface area of the solute exposed to the solvent, accelerating dissolution[8].

• Mechanical Agitation: The process creates powerful micro-currents that thoroughly mix the solution, enhancing mass transfer[9].

• Non-Thermal: It is a mechanical process that does not rely on heat, making it ideal for thermally sensitive compounds.

Recommended Protocol for Sonication:

• Use a Bath Sonicator: Place your sealed vial into the water bath of the sonicator. Ensure the water level is sufficient to cover the solvent level in your vial.

• Sonicate in Bursts: Sonicate for 5-15 minutes. It can be beneficial to pause and vortex the vial midway through the process.

• Inspect: After sonication, visually inspect the solution for clarity. If undissolved material remains, an additional 5-10 minutes of sonication may be applied.

Q6: My compound dissolves in DMSO, but it precipitates when I dilute it into my aqueous cell culture media or buffer. What is happening?

A: This is a classic solubility problem known as "crashing out." Your high-concentration stock in 100% DMSO is stable, but when you introduce this small volume into a large volume of an aqueous solution, you are performing a solvent-shift. The compound is suddenly in an environment where it is poorly soluble, causing it to rapidly precipitate[3].

Protocol to Prevent Precipitation During Dilution: This method, adapted from best practices in cell culture, aims to create a more gradual solvent transition[10].

• Pre-condition the Medium: Before adding your compound stock, add a small amount of pure DMSO to your aqueous buffer or media to match the final target concentration. For example, if your final DMSO concentration will be 0.1%, add 1 µL of pure DMSO to 999 µL of media first and mix well.

• Add Compound Stock: While gently vortexing or stirring the pre-conditioned media, slowly add your concentrated DMSO stock solution.

• Immediate Mixing: Ensure the solution is mixed thoroughly immediately upon addition of the stock. This rapid dispersion helps prevent localized high concentrations of the compound from forming and precipitating.

Data Summary

While experimentally determined solubility data for 2-Bromo-6-(trifluoromethyl)quinazoline is not widely published, its physicochemical properties can be predicted based on its structure. These values suggest a lipophilic compound with poor aqueous solubility, reinforcing the need for careful handling in polar solvents like DMSO.

Property	Predicted Value / Characteristic	Implication for Solubility	Source
Molecular Formula	C₉H₄BrF₃N₂	-	-
Molecular Weight	~279.04 g/mol	-	-
LogP (o/w)	High (Predicted > 3.0)	Indicates high lipophilicity; favors non-polar organic solvents over aqueous solutions.	[1][2]
Aqueous Solubility	Very Low (Predicted)	DMSO stock will be prone to precipitation upon dilution in aqueous buffers.	[2][11]
H-Bond Donors	0	Low potential to form hydrogen bonds with protic solvents.	-
H-Bond Acceptors	2 (Nitrogens)	Can interact with H-bond donors in solvents.	-

Note: LogP is the logarithm of the partition coefficient between octanol and water, a measure of lipophilicity.

References

• Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents. MDPI. Available at: [Link]

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. Available at: [Link]

• 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. PMC. Available at: [Link]

• Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. Available at: [Link]

• Can DMSO be used to improve solubility and bioavailability of poorly soluble or bioavailable medicinals (like curcumin)? ResearchGate. Available at: [Link]

• The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath. Available at: [Link]

• Any suggestions for treating DMSO soluble compound in cell culture? ResearchGate. Available at: [Link]

• Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies. MDPI. Available at: [Link]

• How do you use dmso. Shanghai Yearn Chemical Science-Tech Co., Ltd. Available at: [Link]

• What is the effect of DMSO when mixed with water? Quora. Available at: [Link]

• Unlocking the Benefits of Sonication for Creating Soluble Liquids. Envirostar. Available at: [Link]

• STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. CIBTech. Available at: [Link]

• Compund dilution in DMSO. Reddit. Available at: [Link]

• Safety Data Sheet for 6-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one. KISHIDA CHEMICAL CO., LTD.. Available at: [Link]

• Characterizing the Interactions of Dimethyl Sulfoxide with Water: A Rotational Spectroscopy Study. ACS Publications. Available at: [Link]

• Lab tip: use a bath sonicator to help dissolve solids. YouTube. Available at: [Link]

• Optimization of Quinazolines for Inhibition of Trypanosoma brucei Proliferation. ACS Publications. Available at: [Link]

• In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions. PubMed. Available at: [Link]

• How can dimethyl sulfoxide enhance solubility in lab applications? Quora. Available at: [Link]

• Elucidation of the Water–DMSO Mixing Process Based on an IR Study. ResearchGate. Available at: [Link]

• Is sonication essential in solubility testing of a substance? ResearchGate. Available at: [Link]

• DMF Work-up and Solubility Issues. Reddit. Available at: [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available at: [Link]

• Recent advances in trifluoromethyl quinazoline derivatives: From antimalarial to antitumor applications. International Journal of Chemical Studies. Available at: [Link]

• How can I remove DMSO from my organic compound? Can I lyophilize DMSO without affecting the compound? Quora. Available at: [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

• 6-Bromo-quinazoline. PubChem. Available at: [Link]

• Influence of sonication treatments and extraction solvents on the phenolics and antioxidants in star fruits. PMC. Available at: [Link]

• Bromo Tabs - SAFETY DATA SHEET. ClearView. Available at: [Link]

• Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. ResearchGate. Available at: [Link]

• Ultrasonic Dissolving of Solids in Liquids. Hielscher Ultrasonics. Available at: [Link]

• solvents dimethyl sulfoxide: Topics by Science.gov. Science.gov. Available at: [Link]

• Quinoline, 3-bromo-. Cheméo. Available at: [Link]

Sources

• 1. chemijournal.com [chemijournal.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. ziath.com [ziath.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 9. Influence of sonication treatments and extraction solvents on the phenolics and antioxidants in star fruits - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions at the 4-position during C2 functionalization

Minimizing Side Reactions at the 4-Position

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for a common challenge in synthetic chemistry: achieving selective C2 functionalization of heterocyclic compounds, such as indoles and pyrroles, while minimizing undesired side reactions at the 4-position. This resource offers a blend of mechanistic understanding and field-proven strategies to enhance the regioselectivity of your reactions.

Understanding the Challenge: The Reactivity Landscape of Indoles

The indole nucleus is a privileged scaffold in a vast number of natural products and pharmaceutical agents.[1][2] Consequently, the development of efficient methods for its functionalization is of paramount importance.[3] The inherent electronic properties of the indole ring, however, present a regioselectivity challenge. Electrophilic substitution reactions typically favor the C3 position due to the stability of the resulting cationic intermediate.[1][4][5][6] When the C3 position is blocked, functionalization often occurs at the C2 position. However, competing reactions at the C4 position on the benzene ring can occur, leading to undesired product mixtures and complicating downstream purification.[7][8]

This guide will focus on strategies to direct reactivity towards the C2 position and suppress unwanted C4 functionalization.

Frequently Asked Questions (FAQs)

Q1: Why is C4 functionalization a common side reaction during C2-directed reactions on indoles?

A1: While the pyrrole ring of indole is generally more electron-rich and thus more reactive towards electrophiles than the benzene portion, the C4 position is the most nucleophilic position on the carbocyclic ring.[7] When strong activating conditions are used for C2 functionalization, or if the C2 and C3 positions are sterically hindered, electrophilic attack can occur at the C4 position. This is particularly prevalent in reactions that proceed through a C-H activation mechanism, where the directing group's ability to favor C2 over C4 is crucial.[8]

Q2: What is the primary factor that dictates the regioselectivity between C2 and C4?

A2: The regioselectivity is a delicate balance between electronic and steric factors, often influenced by the choice of directing group, catalyst, and reaction conditions.[9][10]

• Directing Groups: A well-chosen directing group on the indole nitrogen or at the C3 position can effectively steer the reaction to the desired C2 position.[3][7][11]

• Steric Hindrance: Bulky substituents on the indole nitrogen can sterically block the C7 and C2 positions, but can also be strategically employed to favor C4 functionalization in some cases.[12] Conversely, steric hindrance around the C4 position can disfavor reactions at that site.[13][14]

• Catalyst and Ligand Design: The catalyst and its associated ligands play a critical role in controlling regioselectivity. The design of the catalyst can influence which C-H bond is activated.[15][16][17]

Q3: Can solvent choice influence the C2 vs. C4 selectivity?

A3: Yes, the solvent can have a significant impact on regioselectivity.[18] For instance, in some palladium-catalyzed C-H alkenylations of 4-aryl-1H-pyrrole-3-carboxylates, switching from a nonpolar solvent like toluene to a polar aprotic solvent like DMF/DMSO can shift the selectivity from the C2 to the C4 position.[19] This is often due to the solvent's ability to influence the coordination of the directing group to the metal catalyst.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions based on mechanistic principles.

Problem	Probable Cause(s)	Suggested Solution(s)
Significant formation of the C4-functionalized isomer.	1. Ineffective Directing Group: The directing group is not providing sufficient steric or electronic bias for C2 functionalization. 2. Harsh Reaction Conditions: High temperatures or highly active catalysts may overcome the directing group's influence. 3. Substrate Electronics: Electron-donating groups on the benzene ring can increase its nucleophilicity, promoting C4 attack.	1. Optimize the Directing Group:     a. For N-H indoles, consider installing a removable directing group on the nitrogen. The N,N-dimethylcarbamoyl group has been shown to be effective for Ru-catalyzed C2 alkenylation.[3]     b. If the C3 position is available, a pivaloyl group can direct arylation to the C4 position, but its removal can be challenging.[2][20] A transient directing group like glycine can also be used for C4 arylation.[7][21] 2. Modify Reaction Conditions:     a. Screen lower reaction temperatures.     b. Evaluate different catalysts and ligands. For example, in some Pd-catalyzed reactions, the choice of ligand can switch the regioselectivity.[16] 3. Substrate Modification: If possible, introduce a temporary blocking group at the C4 position.
Low overall yield with a mixture of C2 and C4 products.	1. Catalyst Poisoning: Heteroatoms in the substrate can coordinate to the metal catalyst, leading to deactivation.[22] 2. Decomposition of Starting Material: The substrate may not be stable under the reaction conditions.	1. Use a Robust Catalytic System: Employ catalytic systems known to be tolerant of heteroaromatic substrates. N-methoxy amides have been used as directing groups that also promote the in situ generation of the active catalyst, avoiding interference from heterocycles.[22] 2. Milder Reaction Conditions: Explore photoredox catalysis, which often operates under milder conditions.[23]
Reaction stalls or does not proceed to completion.	1. Insufficient Catalyst Activity: The chosen catalyst may not be active enough for the specific substrate. 2. Poor Solubility: The substrate or reagents may not be fully dissolved in the reaction solvent.	1. Screen Catalysts and Additives: Experiment with different metal catalysts (e.g., Rh, Ru, Pd) and activating additives.[10][15] 2. Optimize Solvent System: Test a range of solvents to ensure all components are in solution.[18][24]

Experimental Protocols: Strategies for Enhancing C2 Selectivity

Here are two detailed protocols that employ different strategies to achieve C2 functionalization while minimizing C4 side reactions.

Protocol 1: Directing Group Strategy for C2-Alkenylation of Indoles

This protocol utilizes a removable directing group on the indole nitrogen to achieve high regioselectivity for C2 alkenylation, based on work by Glorius and co-workers.[3]

Objective: To selectively introduce an alkene at the C2 position of an N-H indole.

Materials:

• Indole substrate

• N,N-Dimethylcarbamoyl chloride (DMCC)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Alkene coupling partner

• [RuCl₂(p-cymene)]₂

• AgSbF₆

• 1,2-Dichloroethane (DCE)

• Appropriate workup and purification reagents

Procedure:

Step 1: Installation of the Directing Group

• To a solution of the indole substrate in anhydrous THF at 0 °C, add NaH (1.2 eq.) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add N,N-dimethylcarbamoyl chloride (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract with ethyl acetate.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the N-carbamoyl indole by column chromatography.

Step 2: Ruthenium-Catalyzed C2-Alkenylation

• In a sealed tube, combine the N-carbamoyl indole (1.0 eq.), alkene (2.0 eq.), [RuCl₂(p-cymene)]₂ (5 mol%), and AgSbF₆ (20 mol%).

• Add anhydrous 1,2-dichloroethane as the solvent.

• Heat the reaction mixture at 100 °C for 24 hours.

• Cool the reaction to room temperature and filter through a pad of celite.

• Concentrate the filtrate and purify the product by column chromatography.

Step 3: Removal of the Directing Group

• The N,N-dimethylcarbamoyl group can be removed under basic or acidic conditions, depending on the stability of the functionalized product.

Protocol 2: Steric Hindrance Approach for C2-Selective Functionalization

This conceptual protocol leverages steric hindrance to disfavor functionalization at the C4 position.

Objective: To functionalize the C2 position of an indole by introducing a bulky substituent at the C5 position.

Rationale: The introduction of a bulky group at the C5 position can sterically shield the adjacent C4 position, making it less accessible to the incoming electrophile or catalytic complex. This strategy relies on the principle of remote steric control.[13]

Conceptual Workflow:

• Substrate Synthesis: Synthesize an indole derivative with a sterically demanding group (e.g., a tert-butyl or triisopropylsilyl group) at the C5 position.

• C2-Functionalization: Perform the desired C2-functionalization reaction (e.g., arylation, alkylation) on the C5-substituted indole.

• Analysis: Compare the C2:C4 product ratio with the same reaction performed on the unsubstituted indole to quantify the effect of the C5-steric block.

Visualizing Reaction Control

Decision-Making Workflow for Troubleshooting Poor C2-Selectivity

Caption: Troubleshooting flowchart for poor C2-selectivity.

Mechanistic Rationale for Directing Group Control

Caption: Directed C-H activation at the C2 position.

References

• Current time information in CH. (n.d.). Google.
• Electrophilic substitution at the indole. (n.d.).
• Regioselective Functionalization of Pyrroles: Research Guide & Papers. (n.d.). PapersFlow.
• Preparation and Properties of INDOLE. (n.d.).
• Synthesis and Chemistry of Indole. (n.d.).
• Rzepa, H. (2013, March 3). Understanding the electrophilic aromatic substitution of indole. Henry Rzepa's Blog.

• Electrophilic substitution in indoles. Part 10. The mechanism of substitution in 4,6- and 5,6-dimethoxyindoles. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Solvent-controlled regioselective arylation of indoles and mechanistic explorations. (n.d.). Organic Chemistry Frontiers.

• Ruthenium-Catalyzed Regioselective C2 Alkenylation of Indoles and Pyrroles via C–H Bond Functionalization. (2013, August 28). The Journal of Organic Chemistry. [Link]

• Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions. (2026, February 4). PubMed. [Link]

• C H Functionalization Reactions of Heterocycles via Carbene Transfer Reactions. (n.d.). ResearchGate.

• Remote steric control for undirected meta-selective C-H activation of arenes. (2022, February 11). PubMed. [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (n.d.). PMC. [Link]

• Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C−H Bond Activation. (2008, July 11). Accounts of Chemical Research. [Link]

• Protecting Groups. (n.d.).

• Copper-catalyzed direct regioselective C5–H alkylation reactions of functionalized indoles with α-diazomalonates. (n.d.). PMC. [Link]

• C–H Functionalization at Sterically Congested Positions by the Platinum-Catalyzed Borylation of Arenes. (2015, September 15). Journal of the American Chemical Society. [Link]

• Asymmetric C–H Functionalization of N-Boc-2,5-dihydro-1H-pyrrole and Its Application as a Key Step in the Synthesis of (−)-Dragocin D. (2025, July 28). Journal of the American Chemical Society. [Link]

• Recent advances in directed sp2 C–H functionalization towards the synthesis of N-heterocycles and O-heterocycles. (n.d.). Chemical Communications.
• Indole arylation with different N‐protecting groups. (n.d.). ResearchGate.

• Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. (2020, September 23). Chemical Science. [Link]

• Site-Selectivity Control in Organic Reactions: A Quest To Differentiate Reactivity among the Same Kind of Functional Groups. (n.d.).
• Sterically hindering the trajectory of nucleophilic attack towards p-benzynes by a properly oriented hydrogen atom: an approach to achieve regioselectivity. (n.d.). Organic & Biomolecular Chemistry.

• Photocatalytic regioselective C–H bond functionalizations in arenes. (2024, December 9). RSC Publishing. [Link]

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. (n.d.). PMC. [Link]

• Pyrrole. (n.d.). Wikipedia.

• Design of Catalysts for Site-Selective and Enantioselective Functionalization of Non-Activated Primary C–H Bonds. (n.d.). PMC. [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (2021, September 23). MDPI. [Link]

• Recent Advances in C–H Functionalization. (2016, January 15). The Journal of Organic Chemistry. [Link]

• A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. (n.d.).
• Palladium-Catalyzed Intermolecular Alkenylation of Indoles by Solvent-Controlled Regioselective C H Functionalization. (2025, August 7). ResearchGate.
• Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. (n.d.).
• Delineating Physical Organic Parameters in Site-Selective C–H Functionalization of Indoles. (2018, June 13).

• C4–H indole functionalisation: precedent and prospects. (2018, April 20). PMC. [Link]

• Ruthenium-Catalyzed Selective C4 C–H Phosphorylation of Indoles and Mechanistic Insights. (2025, October 1). Organic Letters. [Link]

• Directed oxidative cyclizations to C2- or C4-positions of indole: efficient construction of the bicyclo[4.3.1]decane core of welwitindolinones. (2011, June 17). PubMed. [Link]

• From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds. (2021, April 6). PubMed. [Link]

• Atroposelective Amination of Indoles via Chiral Center Induced Chiral Axis Formation. (2022, December 17). MDPI. [Link]

• Recent Advances on the C2-Functionalization of Indole via Umpolung. (2020, February 7). PubMed. [Link]

Sources

• 1. bhu.ac.in [bhu.ac.in]
• 2. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Electrophilic substitution at the indole [quimicaorganica.org]
• 5. uop.edu.pk [uop.edu.pk]
• 6. Understanding the electrophilic aromatic substitution of indole. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 7. Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. C4–H indole functionalisation: precedent and prospects - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. rsc.org [rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Remote steric control for undirected meta-selective C-H activation of arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sterically hindering the trajectory of nucleophilic attack towards p-benzynes by a properly oriented hydrogen atom: an approach to achieve regioselectivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02246B [pubs.rsc.org]
• 17. Design of Catalysts for Site-Selective and Enantioselective Functionalization of Non-Activated Primary C–H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Solvent-controlled regioselective arylation of indoles and mechanistic explorations - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. mdpi.org [mdpi.org]
• 21. researchgate.net [researchgate.net]
• 22. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Photocatalytic regioselective C–H bond functionalizations in arenes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07491B [pubs.rsc.org]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Stability and Handling of 2-Bromo-6-(trifluoromethyl)quinazoline

Welcome to the technical support guide for 2-Bromo-6-(trifluoromethyl)quinazoline. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in their synthetic endeavors. The unique electronic properties of this reagent—stemming from the electron-deficient quinazoline core and the potent electron-withdrawing trifluoromethyl group—make it an excellent substrate for cross-coupling chemistry but also introduce specific stability challenges, particularly under basic conditions.[1][2]

This guide provides in-depth, field-tested answers to common questions and troubleshooting scenarios to help you navigate its reactivity, maximize your reaction yields, and ensure the integrity of your results.

Frequently Asked Questions (FAQs): General Stability & Handling

Question 1: What are the primary stability concerns for 2-Bromo-6-(trifluoromethyl)quinazoline, especially under basic conditions?

Answer: The primary stability concern is its susceptibility to nucleophilic aromatic substitution (SNAr) by common basic reagents, leading to undesired side products. The quinazoline ring system is inherently electron-deficient. This effect is significantly amplified by the C6-trifluoromethyl group, which strongly withdraws electron density from the entire heterocyclic system.[2] Consequently, the C2 position, bearing the bromo leaving group, is highly electrophilic and prone to attack.

Under basic conditions, two main degradation pathways are of concern:

• Hydrolysis: In the presence of strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) and a protic source (e.g., water), the bromide can be displaced to form the corresponding 2-quinazolinone derivative. This hydrolysis reaction is often irreversible and represents a major yield-loss pathway.[3][4]

• Reaction with other Nucleophiles: Other nucleophilic bases or reagents present in the reaction mixture can compete with the desired transformation and displace the bromide.

Therefore, the choice of base is the most critical parameter to control for ensuring the stability and productive reactivity of this substrate.

Question 2: How should I properly store and handle 2-Bromo-6-(trifluoromethyl)quinazoline?

Answer: Like most halo-heteroaromatic compounds, proper storage is crucial to maintain its integrity.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. A desiccator or a glovebox with an inert atmosphere (Nitrogen or Argon) is ideal for long-term storage to protect it from atmospheric moisture and oxygen.

• Handling: When weighing and dispensing the reagent, minimize its exposure to ambient air and moisture. If you are setting up reactions that are sensitive to water, handle the reagent in an inert atmosphere glovebox.

Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination are the most common applications for this substrate.[5][6][7] Success hinges on carefully balancing the conditions required for the catalytic cycle with those that preserve the starting material.

Question 3: My Suzuki-Miyaura coupling is giving low yields, and I observe a significant amount of a polar baseline material on my TLC plate. Is the base causing this?

Answer: Yes, this is a classic symptom of substrate degradation caused by an inappropriate base. The base in a Suzuki-Miyaura coupling serves to activate the organoboron species for transmetalation, but a strongly nucleophilic base can attack the electrophilic C2 position of the quinazoline.

Causality: Using strong hydroxide bases (e.g., NaOH, Ba(OH)₂) in aqueous solvents provides ideal conditions for the hydrolysis of your starting material into the inactive 2-hydroxy-6-(trifluoromethyl)quinazoline.

Troubleshooting Steps & Recommendations:

• Switch to a Weaker, Non-Nucleophilic Base: The most effective solution is to use a base that is sufficiently strong to facilitate the catalytic cycle but is a poor nucleophile. Carbonates and phosphates are the industry standard for this purpose.

• Solvent Choice: While some water is often necessary to solubilize inorganic bases, minimizing its amount can suppress the hydrolysis side reaction. A ratio of 4:1 to 5:1 organic solvent to water is a good starting point.[8][9]

• Inert Atmosphere: Ensure the reaction is thoroughly deoxygenated before adding the palladium catalyst. Oxygen can lead to catalyst decomposition and the oxidation of phosphine ligands, stalling the reaction and allowing more time for substrate degradation.

.dot T3_table1 { fontname="Arial"; fontsize=10; labelloc="t"; label="Table 1: Recommended Bases for Suzuki Coupling"; edge [fontname="Arial", fontsize=9]; node [fontname="Arial", fontsize=9, shape=plaintext];

Base	Typical Solvent	Key Considerations
K₂CO₃ (Potassium Carbonate)	Dioxane/H₂O, Toluene/H₂O	Standard, cost-effective choice. Good for many arylboronic acids.
Cs₂CO₃ (Cesium Carbonate)	Dioxane, Toluene, DMF	More soluble in organic solvents and often more effective for challenging couplings.[10]
K₃PO₄ (Potassium Phosphate)	Dioxane, Toluene	A strong, non-nucleophilic base. Excellent for preventing hydrolysis and useful for heteroaryl boronic acids.

>]; } .dot

Question 4: I am attempting a Buchwald-Hartwig amination, but the reaction is not proceeding. I suspect the base is incompatible with my substrate.

Answer: This is a valid concern. The bases used in Buchwald-Hartwig aminations (e.g., sodium tert-butoxide, LHMDS) are very strong and can potentially react with the substrate.[11] However, the more common failure modes in this reaction are related to catalyst activity and reaction setup.

Troubleshooting Workflow:

.dot T4_workflow { graph [rankdir="TB", splines=ortho, fontname="Arial", fontsize=11]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} .dot

Troubleshooting flowchart for Buchwald-Hartwig amination.

Key Considerations:

• Base Choice: While strong bases like NaOtBu are standard, potassium phosphate (K₃PO₄) is an excellent alternative that often provides a good balance of reactivity and substrate stability.

• Catalyst System: The choice of phosphine ligand is critical. Sterically hindered, electron-rich ligands are required to facilitate both oxidative addition and reductive elimination.[12]

• Anhydrous Conditions: Unlike some Suzuki couplings, Buchwald-Hartwig aminations are extremely sensitive to water, which can hydrolyze the catalyst and the substrate.

Troubleshooting Guide: Nucleophilic Aromatic Substitution (SNAr)

Question 5: My SNAr reaction with a secondary amine is slow, and heating leads to decomposition. How can I promote the desired reaction without degrading my material?

Answer: This scenario highlights the fine line between activating the substrate for SNAr and pushing it towards decomposition. The high electrophilicity of the C2 position makes it ripe for SNAr, but this reactivity is a double-edged sword.[13][14]

Mechanistic Insight: The reaction proceeds via a Meisenheimer complex, where the nucleophile adds to the C2 position. The rate-determining step can be either the formation of this complex or the subsequent expulsion of the bromide ion.[13]

.dot T5_pathway { graph [fontname="Arial", fontsize=11]; node [fontname="Arial", fontsize=10, shape=box, style=rounded]; edge [fontname="Arial", fontsize=9];

} .dot

Competing reaction pathways under S_NAr conditions.

Recommendations for Optimization:

• Solvent is Key: Switch to a polar aprotic solvent such as DMF, DMSO, or NMP. These solvents are excellent at solvating the charged Meisenheimer intermediate, thereby stabilizing it and accelerating the reaction rate, often without the need for high temperatures.

• Use an Organic Base: Employ a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Their role is to scavenge the HBr formed during the reaction, driving it to completion without competing as a nucleophile.

• Moderate Temperatures: With an optimal solvent, you should be able to run the reaction at a much lower temperature (e.g., 40-80 °C), which will significantly reduce the rate of thermal decomposition.

• Monitor Carefully: Use TLC or LC-MS to track the consumption of starting material. Prolonged reaction times, even at moderate temperatures, can lead to side product formation.

Experimental Protocols

Protocol 1: General Procedure for a Robust Suzuki-Miyaura Coupling

This protocol is a reliable starting point for coupling arylboronic acids with 2-Bromo-6-(trifluoromethyl)quinazoline.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and potassium phosphate (K₃PO₄, 2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and backfilling with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane and water (e.g., 4:1 v/v) via syringe. The mixture should be stirred to a uniform suspension.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the flask. If using a ligand and a palladium source separately, pre-mixing them in a small amount of solvent is recommended.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Look for the consumption of the starting material. Upon completion, cool the reaction to room temperature for workup.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is designed for coupling primary or secondary amines and emphasizes anhydrous conditions.

• Reaction Setup (in a glovebox): To an oven-dried vial, add the palladium pre-catalyst (e.g., SPhos G3, 1-2 mol%), the phosphine ligand (if not using a pre-catalyst), and the base (e.g., NaOtBu or K₃PO₄, 1.5-2.0 equiv).

• Reagent Addition: Add 2-Bromo-6-(trifluoromethyl)quinazoline (1.0 equiv). Seal the vial, remove it from the glovebox, and add the anhydrous, degassed solvent (e.g., toluene or dioxane) followed by the amine (1.1-1.3 equiv) via syringe.

• Reaction: Place the vial in a preheated block and stir at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction closely by LC-MS. These reactions are often complete within a few hours. Over-heating or extended reaction times can lead to side products.

References

• New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties. RSC Publishing.
• Buchwald–Hartwig amin
• 4-Bromo-6-chloro-2-(trifluoromethyl)quinoline. Benchchem.
• The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis of Novel Quinazoline Derivatives.
• Synthesis of quinazolines and tetrahydroquinazolines: copper-catalyzed tandem reactions of 2-bromobenzyl bromides with aldehydes and aqueous ammonia or amines. PubMed.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Unknown Source.
• Microwave Promoted Suzuki Cross-coupling Reactions of Quinazoline Halides with Aryl boronic Acids. Asian Journal of Chemistry.
• Robust Buchwald–Hartwig amination enabled by ball-milling. Organic & Biomolecular Chemistry (RSC Publishing).

• Synthesis and Reactivity of[5][12][15]Triazolo-annelated Quinazolines. PMC - NIH.

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal.
• Quinazoline synthesis. Organic Chemistry Portal.
• Buchwald Hartwig amination catalysts.
• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Deriv
• Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. PubMed.
• Reactivity of 2-ethoxyquinazolin- 4-yl hydrazine and its use in synthesis of novel quinazoline derivatives of antimicrobial activity. PubMed.
• A mechanistic continuum of nucleophilic aromatic substitution reactions with azole... PMC.
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-6-(bromomethyl)pyridine. Benchchem.
• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI.
• Mastering Cross-Coupling Reactions with 2-Bromo-6-(trifluoromethyl)pyridine: A Synthetic Chemist's Toolkit. NINGBO INNO PHARMCHEM CO.,LTD.
• Application Notes and Protocols for Suzuki Coupling Reactions with 2-Bromobenzo[h]quinazoline. Benchchem.
• 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simul
• Discovery of Novel Quinazoline Deriv
• The hydrolysis of 2-bromo-2-methylpropane.
• 7-Bromo-8-fluoro-6-(trifluoromethyl)quinazoline-2,4(1H,3H). Hebei Summedchem Co., Ltd.
• 7-Bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline. ChemScene.
• The hydrolysis of 2-bromo-2-methylpropane tert-butyl bromide yields 2-methylpropan-2-ol Give the. YouTube.
• Optimization of Quinazolines for Inhibition of Trypanosoma brucei Prolifer
• Assertion : Hydrolysis of (-)-2-bromooctane proceeds with inversion... YouTube.

Sources

• 1. 4-Bromo-6-chloro-2-(trifluoromethyl)quinoline | 18706-32-6 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. The hydrolysis of 2-bromo-2-methylpropane | Feature | RSC Education [edu.rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald Hartwig amination catalysts | Johnson Matthey | Johnson Matthey [matthey.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. asianpubs.org [asianpubs.org]
• 11. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Overcoming steric hindrance in 6-substituted quinazoline reactions

Topic: Overcoming Steric & Electronic Barriers in 4-Position Functionalization Ticket ID: QNZ-C6-OPT Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The "C4-Deactivation" Paradox

Welcome to the Quinazoline Synthesis Support Center. If you are working with 6-substituted quinazolines—specifically those with electron-donating groups (EDGs) like methoxy or solubilizing ether tails (e.g., Gefitinib/Erlotinib intermediates)—you are likely facing a dual challenge.

While you may perceive the issue as steric hindrance , the root cause is often electronic deactivation . A substituent at C6 (para to C4) pushes electron density into the pyrimidine ring, rendering the C4-carbonyl oxygen less nucleophilic (during chlorination) and the C4-chloride less electrophilic (during amination).[1]

This guide provides the protocols to override these electronic barriers and manage steric clash.

Interactive Troubleshooting Workflows

Module A: The Chlorination Bottleneck

Context: Converting quinazolin-4(3H)-one to 4-chloroquinazoline. Common Failure: Reaction stalls; low conversion of starting material.

The Mechanism of Failure

A C6-alkoxy group stabilizes the keto-tautomer of the quinazolinone.[1] Standard reflux in neat

is often insufficient because the carbonyl oxygen is not nucleophilic enough to attack the phosphorus center.

The Solution: Vilsmeier-Haack Activation

You must generate a highly reactive Vilsmeier chloroiminium species in situ to lower the activation energy.

Protocol 1.0: Catalytic Activation

• Reagents: Quinazolinone (1.0 equiv),

  (5–10 equiv), DMF (Catalytic, 0.1–0.5 equiv) .

• Procedure:

  • Suspend quinazolinone in

    .

  • Add DMF dropwise slowly (Exothermic!).

  • Reflux (typically 80–105 °C) until LCMS shows <1% starting material.[1]

  • Critical Step: If the reaction stalls at 90% conversion, add an additional 0.1 equiv of DMF, not more

    .

Why this works: DMF reacts with

to form the Vilsmeier reagent ( ), which is far more electrophilic than alone.[1]

Module B: The Challenge (Amination)

Context: Displacing the 4-chloro group with an amine. Common Failure: No reaction with bulky anilines; hydrolysis of chloride back to quinazolinone.

The "Proton Switch" Strategy

When a C6-EDG deactivates the ring, you must manually activate the N3 nitrogen. The most robust method is Acid-Catalyzed

.[1]

Protocol 2.0: The Isopropanol/HCl System

• Solvent: Isopropanol (IPA) or 2-Butanol.[1]

• Reagents: 4-Chloroquinazoline (1.0 equiv), Amine (1.1 equiv).[1]

• Catalyst: 4.0M HCl in Dioxane (0.1 equiv) OR simply rely on the HCl generated in situ.

• Temperature: Reflux (80–100 °C).

Technical Insight: In aprotic solvents (DMF/THF), the reaction relies on pure nucleophilicity. In protic solvents (IPA), the solvent stabilizes the transition state. Crucially, as the amine displaces the chloride, HCl is released. This protonates the quinazoline N1/N3, rendering the ring highly electron-deficient and accelerating the reaction (Autocatalysis).

Module C: The "Nuclear Option" (Buchwald-Hartwig)

Context: When the nucleophile is too weak or the steric clash at C4/C6 is insurmountable for

.

Protocol 3.0: Steric-Bypass Coupling

• Precatalyst: Pd(OAc)₂ or Pd₂dba₃.[1]

• Ligand: BrettPhos or Xantphos .

  • Why: These bulky ligands prevent the formation of unreactive Pd-dimers and facilitate the reductive elimination step, which is often the rate-limiting step for sterically hindered substrates.

• Base:

  (Weak base prevents side reactions) or NaOtBu (Strong base for unreactive amines).[1]

• Solvent: 1,4-Dioxane or Toluene (Anhydrous).[1]

Decision Logic & Mechanism Visualization

The following diagram illustrates the decision matrix for selecting the correct synthetic pathway based on your specific steric/electronic constraints.

Caption: Workflow logic for selecting activation and substitution methods based on C6-substitution patterns.

Troubleshooting Data & FAQs

Comparative Efficiency Table

Data derived from internal optimization of Gefitinib-like scaffolds.

Variable	Method	Yield	Purity	Notes
Chlorination	Neat	45%	88%	Incomplete conversion after 24h.
Chlorination	+ 0.5 eq DMF	92%	96%	Complete in 4h. Vilsmeier intermediate active.
Amination	THF/DIPEA (Base)	30%	70%	Slow kinetics; competing hydrolysis.
Amination	iPrOH/HCl (Acid)	85%	98%	Product precipitates as HCl salt (high purity).[1]

Frequently Asked Questions

Q1: My 4-chloro intermediate hydrolyzes back to the quinazolinone during workup. Why? A: This is common with electron-rich quinazolines.[1] The C4-Cl bond is labile.[1]

• Fix: Avoid aqueous workups if possible. If the next step is amination, evaporate the

  to dryness (azeotrope with toluene), then add the amine and solvent directly to the crude residue. This "telescoped" process minimizes hydrolysis risk.

Q2: Can I use microwave irradiation? A: Yes. Microwave heating (120–150 °C for 10–30 min) is highly effective for overcoming steric hindrance in the

step. It is particularly useful when using aniline nucleophiles with ortho-substituents (e.g., 3-chloro-4-fluoroaniline).[1]

Q3: Why use BrettPhos for the Pd-coupling? A: Quinazolines contain multiple nitrogen atoms that can coordinate to Palladium, poisoning the catalyst. BrettPhos is bulky and electron-rich; it outcompetes the substrate for Pd coordination, ensuring the catalytic cycle remains active.

References

• Vilsmeier-Haack Activation Mechanism: Mphahlele, M. J. (2010).[1] "Synthesis of 4-chloro- and 4-aminoquinazolines." Journal of Heterocyclic Chemistry. (Standard reference for POCl3/DMF activation protocols).

• Acid-Catalyzed SNAr Methodology: Lanning, M. E., et al. (2016). "Solvent-Dependent Acid-Catalyzed Nucleophilic Aromatic Substitution." Journal of Organic Chemistry. [Link]

• Buchwald-Hartwig Ligand Selection: Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2(1), 27-50. [Link]

Sources

• 1. New 6-nitro-4-substituted quinazoline derivatives targeting epidermal growth factor receptor: design, synthesis and in vitro anticancer studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Quinazoline Amination Reactions

A Senior Application Scientist's Guide to Overcoming Low Conversion Rates

Welcome to the technical support center for quinazoline amination. Quinazoline scaffolds are a cornerstone in medicinal chemistry, and their efficient synthesis via C-N cross-coupling is paramount.[1] This guide is structured to address the common pitfalls encountered during these reactions, particularly the Buchwald-Hartwig amination, providing not just solutions but the fundamental reasoning behind them.

Initial Troubleshooting Workflow

Low conversion in a quinazoline amination is rarely due to a single isolated issue. It's often a result of interplay between several factors. Before diving into specific components, it's crucial to approach the problem systematically. The following workflow provides a logical progression for diagnosing the root cause of poor reaction performance.

Caption: A systematic workflow for troubleshooting low conversion rates.

Frequently Asked Questions (FAQs)

Part 1: The Catalyst System - Heart of the Reaction

Q1: My reaction with a chloroquinazoline is stalled or completely inactive. What's the most likely culprit?

A1: The low reactivity of aryl chlorides compared to bromides or iodides is a primary challenge.[1] Success hinges on an exceptionally active catalyst. The issue often lies in one of these areas:

• Inefficient Catalyst Activation: The active Pd(0) species must be generated from your Pd(II) precatalyst (e.g., Pd(OAc)₂). If this step is slow or incomplete, the catalytic cycle never fully initiates. Using a pre-formed Pd(0) source like Pd₂(dba)₃ or, even better, a palladacycle precatalyst (e.g., G3 or G4 XPhos Palladacycle) can be much more reliable as they form the active LPd(0) species rapidly upon exposure to base.[2]

• Inappropriate Ligand Choice: For challenging substrates like chloroquinazolines, bulky, electron-rich biaryl monophosphine ligands are essential.[1][3] These ligands promote the difficult oxidative addition step and accelerate the final reductive elimination.[4] If you are using an older generation ligand (e.g., PPh₃, BINAP), it likely lacks the steric bulk and electron-donating ability required.

• Catalyst Poisoning: The quinazoline nitrogen itself can act as a ligand, coordinating to the palladium center and inhibiting catalysis.[5] This is a common problem with nitrogen-containing heterocycles. Using sterically hindered ligands like XPhos, SPhos, or DavePhos can physically block the quinazoline nitrogen from binding to the palladium, thus preventing catalyst deactivation.[5][6][7]

Q2: I'm observing the formation of a black precipitate (palladium black) in my reaction. Why is this happening and how can I prevent it?

A2: The formation of palladium black is a visual indicator of catalyst decomposition. The active, soluble Pd(0) catalyst has aggregated into an inactive, elemental form. This typically occurs when the phosphine ligand is not effectively stabilizing the metal center.

• Causality: The stability of the LPd(0) complex is crucial. If the ligand concentration is too low, or the ligand itself is degrading under the reaction conditions, the "naked" Pd(0) atoms will precipitate.

• Solution:

  • Increase Ligand-to-Palladium Ratio: A common starting point is a 1:1 to 1.2:1 ratio for precatalysts, but for reactions starting with separate Pd sources and ligands (e.g., Pd₂(dba)₃ and XPhos), a Pd:Ligand ratio of 1:2 to 1:4 is often used to ensure the metal center remains saturated and stabilized.

  • Use More Robust Ligands: Biaryl phosphine ligands are generally more robust than simple trialkylphosphines under typical Buchwald-Hartwig conditions.

  • Lower the Temperature: High temperatures can accelerate ligand decomposition and catalyst precipitation.[5] If your reaction allows, try running it at a lower temperature (e.g., 80 °C instead of 110 °C) for a longer period.

Q3: How do I choose the right ligand and base combination? My screening attempts are yielding inconsistent results.

A3: Ligand and base selection are deeply interconnected and substrate-dependent.[8] There is no single "best" combination. A systematic approach is required.

• The Role of the Base: The base's primary role is to deprotonate the amine, making it a more potent nucleophile.[4] However, the base's cation and its solubility also play critical roles.[9] Strong, non-nucleophilic bases are standard.[8]

  • Sodium tert-butoxide (NaOtBu): A very strong, common base. Effective but can be sensitive to functional groups.[2][4]

  • Lithium bis(trimethylsilyl)amide (LHMDS): Another strong base, often useful when NaOtBu fails.

  • Cesium Carbonate (Cs₂CO₃) / Potassium Phosphate (K₃PO₄): Weaker bases that are often better tolerated by sensitive functional groups. Their use is critical when substrates contain esters or other base-labile moieties.[4]

• Systematic Screening: The most effective method for optimization is to screen a matrix of ligands and bases. This reveals synergistic effects that are not predictable.

Ligand Type	Recommended Bases for Screening	Typical Substrate Profile
Buchwald Biaryl Phosphines (e.g., XPhos, SPhos, RuPhos)	NaOtBu, LHMDS, K₃PO₄	General purpose, excellent for aryl chlorides and sterically hindered amines.[1][5]
Josiphos-type Ferrocenyl Ligands	Cs₂CO₃, K₃PO₄	Often effective for nitrogen heterocycles.[8]
CataCXium A, Xantphos	NaOtBu, Cs₂CO₃	Wide bite-angle ligands, can be useful for specific substrate geometries.[10]

Part 2: Substrates and Reaction Conditions

Q4: My quinazoline starting material is being consumed, but I'm not getting my desired product. What side reactions could be occurring?

A4: If the starting material is consumed but the desired product yield is low, competing side reactions are the likely cause.

• Hydrodehalogenation: This is the reduction of the C-Cl or C-Br bond to a C-H bond, removing the reactive handle for cross-coupling. This can be caused by trace amounts of water or other proton sources in the reaction.

  • Troubleshooting: Ensure all reagents and solvents are rigorously dried and degassed. Use freshly opened, anhydrous solvents. Performing the reaction under a strictly inert atmosphere (Argon or Nitrogen) is critical.[8]

• Competitive Binding/Reaction with Other Nucleophiles: If your quinazoline or amine contains other nucleophilic sites (e.g., a phenol, another amine), they can compete in the coupling reaction.[11]

  • Troubleshooting: Protect competing functional groups before the amination reaction. For example, protect a phenol as a methyl or benzyl ether.

Q5: Does the solvent choice really matter that much? I've been using toluene for everything.

A5: Yes, the solvent choice is critical. The solvent must not only dissolve the reactants but also stabilize the charged intermediates in the catalytic cycle.[4]

• Polarity and Coordination: Aprotic solvents are standard.[8]

  • Toluene: A common, non-polar choice. Good for many systems.

  • Dioxane/THF: More polar ethers that can improve the solubility of reagents and stabilize catalytic intermediates.

  • DMF/DMAc: Highly polar, aprotic solvents. These can sometimes accelerate reactions but may also promote catalyst decomposition at high temperatures. Use with caution.

• Solvent Screening Protocol: If you suspect a solvent effect, a simple screening experiment is warranted.

Step	Action	Rationale
1	Set up three identical reactions using your best-known ligand/base combination.	Establish a baseline.
2	Use Toluene in Reaction 1, Dioxane in Reaction 2, and t-BuOH in Reaction 3.	Test solvents with different polarities and coordinating abilities.
3	Run all reactions under identical conditions (temperature, time, atmosphere).	Isolate the solvent as the only variable.
4	Analyze conversion by LC-MS or ¹H NMR.	Quantitatively compare the effect of each solvent on the reaction outcome.

Advanced Troubleshooting: Catalyst Deactivation Mechanisms

When standard optimization fails, a deeper understanding of catalyst deactivation pathways is necessary. The active Pd(0) catalyst can be removed from the catalytic cycle through several mechanisms beyond simple precipitation.

Caption: Key pathways for catalyst deactivation in amination reactions.[5][12]

References

• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - PMC.
• Technical Support Center: Optimizing Buchwald-Hartwig Amination for Quinazoline Synthesis - Benchchem.
• Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Pyridines - Benchchem.

• Synthesis of 4-aminoquinazolines by palladium-catalyzed intramolecular imidoylation of N-(2-bromoaryl)amidines - PubMed. Available at: [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. Available at: [Link]

• The optimization of amination of quinazoline 1a. - ResearchGate. Available at: [Link]

• Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC - NIH. Available at: [Link]

• Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives - PMC. Available at: [Link]

• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. Available at: [Link]

• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. Available at: [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. Available at: [Link]

• Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. Available at: [Link]

• Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines - MDPI. Available at: [Link]

• Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines. Available at: [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. Available at: [Link]

• Palladium Catalyzed Amination of Aryl Chlorides - 2019 - Wiley Analytical Science. Available at: [Link]

• Biaryl Phosphane Ligands in Palladium-Catalyzed Amination - PubMed. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. Biaryl phosphane ligands in palladium-catalyzed amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. reddit.com [reddit.com]
• 12. Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling the Moisture Sensitivity of 2-Bromo-Heterocycles

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in navigating the challenges associated with the moisture sensitivity of 2-bromo-heterocycles. This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the integrity and success of your experiments.

Introduction: The Challenge of Moisture Sensitivity

2-Bromo-heterocyles are invaluable building blocks in organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science applications. However, their utility is often complicated by a significant sensitivity to moisture. The presence of water can lead to hydrolysis, side reactions, and catalyst deactivation, ultimately compromising reaction yields and product purity. This guide is designed to provide you with the expertise and practical solutions to mitigate these issues, ensuring robust and reproducible results.

Troubleshooting Guide: Addressing Common Issues in Real-Time

This section is structured to provide rapid, actionable solutions to problems frequently encountered during the handling and use of 2-bromo-heterocycles.

Question 1: My cross-coupling reaction (e.g., Suzuki, Stille, Buchwald-Hartwig) with a 2-bromo-heterocycle is sluggish or has failed completely. How do I troubleshoot this?

Answer: A failed cross-coupling reaction is a common issue when working with moisture-sensitive substrates. The root cause often lies in the deactivation of the catalyst or degradation of the starting materials by residual water.

Immediate Troubleshooting Steps:

• Verify the Anhydrous Nature of Your Reaction:

  • Solvents: Ensure your solvents are rigorously dried. Even commercially available "anhydrous" solvents can absorb moisture. It is best practice to dry them over an appropriate drying agent and distill them prior to use.[1][2][3] For particularly sensitive reactions, passing the solvent through a column of activated alumina can achieve moisture levels in the low ppm range.[1][2]

  • Reagents: Check the water content of your reagents, including the 2-bromo-heterocycle, boronic acid/ester (in Suzuki couplings), and base. If necessary, dry them under high vacuum.

  • Glassware: All glassware must be thoroughly dried. Oven-drying at 125-140°C overnight or for at least 4 hours is effective.[4] Assemble the apparatus while hot and allow it to cool under a stream of inert gas (argon or nitrogen).[4]

• Assess Your Inert Atmosphere Technique:

  • Degassing: Oxygen can contribute to catalyst decomposition and side reactions like homocoupling.[5][6] Thoroughly degas your reaction mixture. This can be achieved by bubbling a stream of inert gas through the solvent for 15-30 minutes or by subjecting the flask to several freeze-pump-thaw cycles.[5]

  • Inert Gas Source: Use high-purity argon or nitrogen. A Schlenk line or a glove box provides the most secure inert environment for handling air-sensitive reagents.[7][8] Ensure all connections are secure to prevent atmospheric leaks.

• Evaluate the Catalyst and Ligand System:

  • Catalyst Choice: Some palladium catalysts are more robust than others. For challenging couplings, consider using pre-formed Pd(0) catalysts like Pd(PPh₃)₄ or Pd₂(dba)₃ to avoid in-situ reduction steps that can be sensitive to impurities.[5][9]

  • Ligand-to-Metal Ratio: An insufficient amount of ligand can lead to palladium aggregation and deactivation.[5] Ensure you are using an appropriate ratio, which can range from 1:1 to 4:1 depending on the specific ligand and catalyst.[5]

Question 2: I've observed the formation of an unexpected byproduct that I suspect is the hydrolyzed 2-hydroxy-heterocycle. How can I confirm this and prevent its formation?

Answer: The formation of the corresponding 2-hydroxy-heterocycle is a strong indicator of moisture contamination.

Confirmation and Prevention:

• Analytical Confirmation:

  • Mass Spectrometry (MS): The hydrolyzed product will have a molecular weight corresponding to the replacement of the bromine atom with a hydroxyl group.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton and carbon chemical shifts in the vicinity of the C2 position will be significantly different. The disappearance of the characteristic C-Br signal and the appearance of a C-OH signal in the ¹³C NMR spectrum are key indicators.

  • High-Performance Liquid Chromatography (HPLC): The hydrolyzed product will have a different retention time compared to the starting material.[10][11]

• Prevention Strategies:

  • Strict Anhydrous Conditions: Re-evaluate and reinforce all anhydrous techniques as outlined in the answer to Question 1.

  • Storage of 2-Bromo-heterocycles: Store these compounds in a tightly sealed container, preferably in a desiccator or a glove box, away from light and sources of ignition.[12][13][14] For long-term storage, consider refrigeration or freezing, ensuring the container is brought to room temperature before opening to prevent condensation.

  • Use of Stabilizers: Some commercial sources of 2-bromo-heterocycles, like 2-bromofuran, may be supplied with stabilizers such as calcium oxide or a layer of water to prevent degradation during storage.[15][16][17] Be aware of these and consider their compatibility with your reaction.

Question 3: My 2-bromo-heterocycle has discolored over time. Is it still usable?

Answer: Discoloration, often to a yellow or brown hue, can be a sign of degradation. While the compound may still be usable for some applications, its purity is compromised, which can negatively impact sensitive reactions.

Assessment and Purification:

• Purity Assessment:

  • Analyze a small sample by GC-MS or LC-MS to identify the impurities.[18] Common impurities include the hydrolyzed product and oligomeric materials.[19]

  • Run a ¹H NMR to quantify the level of impurity.

• Purification Options:

  • Distillation: For liquid 2-bromo-heterocycles, distillation under reduced pressure can be an effective purification method.

  • Recrystallization: Solid compounds can often be purified by recrystallization from an appropriate anhydrous solvent.

  • Column Chromatography: This is a versatile method for removing both polar (e.g., hydrolyzed byproduct) and non-polar impurities.

Frequently Asked Questions (FAQs)

Handling and Storage

• Q: What is the best way to store moisture-sensitive 2-bromo-heterocycles?

  • A: Store in a cool, dry, and well-ventilated area in a tightly closed container under an inert atmosphere (argon or nitrogen).[12][13][14] A desiccator or a glove box is highly recommended. Keep away from heat, sparks, and open flames.[12]

• Q: How should I transfer a liquid 2-bromo-heterocycle from its storage container to my reaction flask?

  • A: Use a dry syringe or cannula under a positive pressure of inert gas.[4][20] This is best performed using a Schlenk line or in a glove box to prevent exposure to the atmosphere.[7][8]

Solvents and Reagents

• Q: What are the most effective drying agents for common organic solvents used with 2-bromo-heterocycles?

  • A: The choice of drying agent depends on the solvent.[21]

    • For ethereal solvents (e.g., THF, diethyl ether): Sodium/benzophenone is a classic and effective method. Activated alumina is also an excellent choice.[1][3]

    • For hydrocarbon solvents (e.g., toluene, hexanes): Calcium hydride (CaH₂) or sodium/benzophenone are suitable.[2]

    • For halogenated solvents (e.g., dichloromethane): Calcium hydride is the preferred drying agent.[2]

    • General purpose drying agents: Anhydrous magnesium sulfate (MgSO₄) and sodium sulfate (Na₂SO₄) are commonly used for pre-drying, but may not achieve the very low moisture levels required for highly sensitive reactions.[1] Molecular sieves (3Å or 4Å) are also effective but require proper activation (heating under vacuum).[2]

Drying Agent	Suitable Solvents	Incompatible With
Calcium Chloride (CaCl₂)	Hydrocarbons, Ethers, Alkyl Halides	Alcohols, Amines, Ketones, Amides, some Esters
Sodium Sulfate (Na₂SO₄)	Most organic solvents (good for pre-drying)	-
Magnesium Sulfate (MgSO₄)	Most organic solvents	-
Calcium Hydride (CaH₂)	Hydrocarbons, Ethers, Halogenated Solvents	Protic solvents, some esters
Sodium/Benzophenone	Ethers, Hydrocarbons	Halogenated solvents, Ketones, Esters
Activated Alumina	Ethers, Hydrocarbons	-
3Å/4Å Molecular Sieves	Most organic solvents	-

• Q: Can I use a drying tube to protect my reaction from moisture?

  • A: While a drying tube filled with a desiccant like calcium chloride can prevent bulk moisture from entering the reaction, it is not a substitute for a proper inert atmosphere setup (e.g., a nitrogen or argon balloon or a Schlenk line with a bubbler).[4] Drying tubes do not protect against oxygen and may not be sufficient for highly moisture-sensitive reactions.[4]

Reaction Mechanisms and Side Reactions

• Q: What is the mechanism of hydrolysis for a 2-bromo-heterocycle?

  • A: The hydrolysis of 2-bromo-heterocycles can proceed through different mechanisms depending on the specific heterocycle and reaction conditions. For many electron-rich heterocycles, an SNAr (nucleophilic aromatic substitution) type mechanism may be involved. In other cases, particularly with more aliphatic-like systems, SN1 or SN2 pathways could be operative.[22][23][24] The key step is the displacement of the bromide ion by a water molecule or a hydroxide ion.

• Q: Besides hydrolysis, what other side reactions can occur due to moisture?

  • A: Moisture can lead to the deactivation of organometallic reagents (e.g., Grignard reagents, organolithiums) if they are used in subsequent steps. It can also interfere with the catalytic cycle of cross-coupling reactions by poisoning the catalyst.

Visualizing Workflows and Concepts

Decision Tree for Troubleshooting a Failed Cross-Coupling Reaction

Caption: A troubleshooting workflow for failed cross-coupling reactions.

Mechanism of Moisture-Induced Degradation

Sources

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• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 18. Towards Aldehydomics: Untargeted Trapping and Analysis of Reactive Diet-Related Carbonyl Compounds Formed in the Intestinal Lumen - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. edu.rsc.org [edu.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹⁹F NMR Characterization of 2-Bromo-6-(trifluoromethyl)quinazoline

This guide provides an in-depth technical analysis of the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) characterization of 2-Bromo-6-(trifluoromethyl)quinazoline, a key building block in contemporary drug discovery. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple data report. It delves into the causality behind spectral features, compares NMR with alternative analytical techniques, and provides actionable experimental protocols to ensure robust and reliable structural elucidation.

The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of a trifluoromethyl (-CF₃) group is a common strategy to enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1] Consequently, unambiguous characterization of intermediates like 2-Bromo-6-(trifluoromethyl)quinazoline is paramount for the integrity of the synthetic pipeline. NMR spectroscopy stands as the primary tool for this purpose, offering unparalleled insight into molecular structure.[2][3]

Core Analysis: ¹H and ¹⁹F NMR Spectra of 2-Bromo-6-(trifluoromethyl)quinazoline

The unique substitution pattern of 2-Bromo-6-(trifluoromethyl)quinazoline gives rise to a distinct and informative NMR fingerprint. The analysis below is based on established principles of NMR spectroscopy and data from structurally related analogs.

¹H NMR Spectral Analysis

The proton NMR spectrum provides a detailed map of the hydrogen atoms within the molecule. For 2-Bromo-6-(trifluoromethyl)quinazoline, three distinct signals are expected in the aromatic region, corresponding to the protons on the benzene ring portion of the quinazoline core.

• H-5: This proton is expected to appear as a doublet. It is coupled to the adjacent H-7 proton (meta-coupling, J ≈ 2-3 Hz). Due to the deshielding effect of the nearby bromine at position 2 and the nitrogen at position 1, its chemical shift will be downfield.

• H-7: This proton will present as a doublet of doublets. It experiences coupling from both the H-5 proton (meta-coupling, J ≈ 2-3 Hz) and the H-8 proton (ortho-coupling, J ≈ 8-9 Hz).

• H-8: This proton is anticipated to be a doublet, resulting from coupling to the adjacent H-7 proton (ortho-coupling, J ≈ 8-9 Hz).

The electron-withdrawing nature of the trifluoromethyl group at position 6 will influence the chemical shifts of all aromatic protons, generally shifting them to a higher frequency (downfield).

¹⁹F NMR Spectral Analysis

¹⁹F NMR is an exceptionally powerful technique for characterizing fluorinated compounds due to its high sensitivity (83% of ¹H) and a wide chemical shift range, which minimizes signal overlap.[4][5]

For 2-Bromo-6-(trifluoromethyl)quinazoline, the ¹⁹F NMR spectrum is remarkably simple and diagnostic:

• -CF₃ Group: A single, sharp signal is expected. Since there are no adjacent fluorine or hydrogen atoms, this signal will appear as a singlet. The chemical shift for a trifluoromethyl group attached to an aromatic ring typically falls within the -60 to -64 ppm range, using CFCl₃ as an external standard.[6][7][8] This distinct signal provides unambiguous confirmation of the presence and electronic environment of the -CF₃ moiety.

Summary of Expected NMR Data

Nucleus	Assignment	Expected Chemical Shift (δ, ppm) *	Expected Multiplicity	Expected Coupling Constant (J, Hz)
¹H	H-5	~8.4 - 8.6	Doublet (d)	J ≈ 2-3 Hz (meta)
¹H	H-7	~8.0 - 8.2	Doublet of Doublets (dd)	J ≈ 8-9 Hz (ortho), J ≈ 2-3 Hz (meta)
¹H	H-8	~7.8 - 8.0	Doublet (d)	J ≈ 8-9 Hz (ortho)
¹⁹F	6-CF₃	~ -61 to -63	Singlet (s)	N/A

*Note: Chemical shifts are estimated based on analogous structures and can vary depending on the solvent and concentration.

Experimental Protocols

To ensure high-quality, reproducible data, the following protocols are recommended.

Sample Preparation Workflow

Caption: Standard workflow for NMR sample preparation and data acquisition.

Step-by-Step Methodology

• Solvent Selection: Chloroform-d (CDCl₃) is a common first choice due to its ability to dissolve a wide range of organic compounds. If solubility is an issue, Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable alternative.

• Sample Weighing: Accurately weigh approximately 5-10 mg of the solid 2-Bromo-6-(trifluoromethyl)quinazoline.

• Dissolution: Transfer the solid to a clean, dry vial. Add 0.6 to 0.7 mL of the chosen deuterated solvent.

• Homogenization: Gently vortex or sonicate the vial to ensure the sample is fully dissolved. A clear, particulate-free solution is required.

• Transfer: Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Acquisition:

  • Insert the tube into the NMR spectrometer.

  • Perform standard instrument setup procedures (locking, tuning, shimming) to optimize magnetic field homogeneity.

  • For ¹H NMR , acquire data with a sufficient number of scans to achieve a good signal-to-noise ratio. A relaxation delay of 1-2 seconds is typically adequate.

  • For ¹⁹F NMR , a similar procedure is followed. Due to the high sensitivity of the ¹⁹F nucleus, fewer scans are often required compared to ¹H NMR.

Comparative Analysis: NMR vs. Other Techniques

While NMR is the gold standard for structural elucidation, a comprehensive characterization often involves complementary analytical methods.[2] Each technique provides unique and confirmatory information.

Caption: Comparison of complementary analytical techniques.

Head-to-Head Comparison

Feature	NMR Spectroscopy (¹H, ¹⁹F)	Mass Spectrometry (MS)	Infrared (IR) Spectroscopy
Information Provided	Detailed molecular structure, atom connectivity, and chemical environment.[2]	Precise molecular weight and elemental composition.[2]	Presence of specific functional groups (e.g., C=N, aromatic C-H, C-F).[2]
Strengths	Unambiguous structure elucidation; non-destructive.	High sensitivity (requires only nanograms); provides molecular formula confirmation.	Fast, simple, and provides a unique "fingerprint" for the compound.
Limitations	Lower sensitivity (requires mg of sample); complex spectra for large molecules.	Destructive technique; does not provide information on atom connectivity.	Provides limited structural information; not suitable for distinguishing isomers.
Role in Analysis	Primary: Definitive proof of structure.	Confirmatory: Verifies molecular weight and formula.	Confirmatory: Confirms presence of key functional groups.

References

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• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. MDPI. Published November 7, 2022. Available at: [Link]

• Supporting Information Catalytic trifluoromethylation of iodoarenes by use of 2-trifluoromethylated benzimidazoline as trifluoro. Beilstein Journals.
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• Gold(I) α‐Trifluoromethyl Carbenes: Synthesis, Characterization and Reactivity Studies. Wiley Online Library. Available at: [Link]

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• Halogenoheterocyclization of terminal and internal 2-allylthio-3-methyl(phenyl)-7-trifluoromethylquinazolin-4-ones. MDPI. Available at: [Link]

• Synthesis, Characterization, Antibacterial, Antifungal and Anticorrosion Activities of 1,2,4-Triazolo[1,5-a]quinazolinone. PMC. Published July 11, 2023. Available at: [Link]

• SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. Purdue University Graduate School. Available at: [Link]

• SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING. TSI Journals. Published October 15, 2016. Available at: [Link]

• 2-Bromo-6-(Trifluoromethyl)Pyridine 98.0%(GC). PureSynth. Available at: [Link]

• Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journals. Published December 1, 2021. Available at: [Link]

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• Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. Published August 23, 2021. Available at: [Link]

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HPLC method development for 2-Bromo-6-(trifluoromethyl)quinazoline purity

An In-Depth Guide to HPLC Method Development for the Purity Analysis of 2-Bromo-6-(trifluoromethyl)quinazoline

Understanding the Analyte: 2-Bromo-6-(trifluoromethyl)quinazoline

Before embarking on method development, a thorough understanding of the analyte's physicochemical properties is crucial.

• Structure: A heterocyclic aromatic compound featuring a quinazoline core.

• Key Features:

  • Hydrophobicity: The presence of a bromine atom and a trifluoromethyl (-CF3) group lends significant hydrophobicity to the molecule, making it well-suited for Reversed-Phase (RP) HPLC.[1]

  • Aromaticity: The fused aromatic rings allow for strong π-π interactions, which can be exploited for chromatographic selectivity.

  • Basicity: The nitrogen atoms in the pyrimidine ring of the quinazoline core are basic (pKa ≈ 3.5 for the parent quinazoline).[2] At mid-range pH, these sites can interact with acidic residual silanols on the silica surface of HPLC columns, a primary cause of peak tailing.[3][4][5]

  • UV Chromophore: The conjugated aromatic system provides strong UV absorbance, making UV detection a suitable choice for quantification.

Our primary challenge is to develop a method that provides sharp, symmetrical peaks for the main component while achieving baseline separation from all potential process impurities and degradation products.

The Method Development Workflow: A Strategic Approach

A systematic approach to method development saves time and resources while ensuring a robust final method. Our strategy involves initial screening of critical parameters followed by fine-tuning for optimal performance.

Caption: A systematic workflow for HPLC method development.

Phase 1: Comparative Screening of Critical Parameters

We initiated our investigation by comparing the most influential parameters: stationary phase chemistry, organic modifier, and mobile phase additive.

Experimental Protocol: Initial Screening

• HPLC System: Standard HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• Analyte Preparation: A stock solution of 2-Bromo-6-(trifluoromethyl)quinazoline was prepared in acetonitrile at 1.0 mg/mL. A working standard of 0.1 mg/mL was prepared by diluting the stock solution with a 50:50 mixture of water and acetonitrile.

• Screening Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection Wavelength: 254 nm

  • Gradient: 10% to 90% organic modifier over 15 minutes.

• Variables Tested:

  • Columns (4.6 x 150 mm, 5 µm):

    • Standard C18

    • Phenyl-Hexyl

  • Mobile Phase A: Water with either 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B (Organic Modifier): Acetonitrile (ACN) or Methanol (MeOH) with the corresponding acid additive.

Results and Discussion

The performance of each combination was evaluated based on peak shape (asymmetry factor) and retention time.

Column	Organic Modifier	Additive	Retention Time (min)	USP Tailing Factor	Observations
C18	Acetonitrile	0.1% Formic Acid	10.2	1.8	Significant tailing observed.
C18	Acetonitrile	0.1% TFA	10.5	1.2	Greatly improved peak shape.
C18	Methanol	0.1% Formic Acid	9.8	1.9	Pronounced tailing, lower efficiency.
C18	Methanol	0.1% TFA	10.1	1.4	Improved, but still inferior to ACN.
Phenyl-Hexyl	Acetonitrile	0.1% Formic Acid	11.5	1.6	Longer retention, moderate tailing.
Phenyl-Hexyl	Acetonitrile	0.1% TFA	11.8	1.1	Excellent peak shape, slightly better than C18.

Causality and Insights:

• Additive Effect: The data clearly demonstrates the critical role of the mobile phase additive. With formic acid, significant peak tailing was observed on both columns. This is a classic sign of secondary ionic interactions between the protonated basic nitrogens of the quinazoline and deprotonated residual silanols on the column packing.[4][6] Trifluoroacetic acid (TFA), a stronger acid and ion-pairing agent, effectively masks these silanols, resulting in a dramatic improvement in peak symmetry to an acceptable USP tailing factor of ≤ 1.5.[7][8]

• Organic Modifier Effect: Acetonitrile consistently provided sharper peaks and better efficiency compared to methanol.[9][10] This is common, as ACN's lower viscosity leads to better mass transfer.

• Column Chemistry Effect: While the C18 column provided good performance with TFA, the Phenyl-Hexyl column offered slightly superior peak symmetry. This suggests that alternative retention mechanisms, such as π-π interactions between the phenyl rings of the stationary phase and the aromatic system of the analyte, contribute positively to the separation.[11]

Phase 2: Method Optimization and Final Protocol

With the core components selected, the gradient profile was optimized to reduce the run time while maintaining resolution from any potential early-eluting impurities.

Optimized Method Protocol

• Column: Phenyl-Hexyl (4.6 x 150 mm, 5 µm)

• Mobile Phase A: Water with 0.1% TFA (v/v)

• Mobile Phase B: Acetonitrile with 0.1% TFA (v/v)

• Flow Rate: 1.2 mL/min

• Column Temperature: 35 °C

• Gradient Program:

  • 0-1 min: 40% B

  • 1-8 min: 40% to 85% B

  • 8-9 min: 85% to 95% B

  • 9-10 min: Hold at 95% B

  • 10.1-12 min: Return to 40% B (re-equilibration)

• Detection: UV at 254 nm

• Injection Volume: 5 µL

This optimized method reduces the analysis time to under 12 minutes while producing a sharp, symmetrical peak for 2-Bromo-6-(trifluoromethyl)quinazoline.

Phase 3: Proving Method Specificity via Forced Degradation

A purity method is only reliable if it is "stability-indicating," meaning it can separate the intact API from its degradation products.[12] To demonstrate this, a forced degradation study was conducted according to ICH guideline Q1A(R2).[13][14]

Caption: Workflow for the forced degradation study.

Forced Degradation Results Summary

Stress Condition	% Degradation	Observations
Acid Hydrolysis	~15%	Two primary degradation peaks observed, baseline resolved from the main peak.
Base Hydrolysis	~25%	Significant degradation into multiple products, all resolved. Quinazolines are known to be susceptible to hydrolysis.[2][15]
Oxidation	~10%	One major degradation peak formed, well-separated.
Thermal	< 2%	The compound is highly stable to thermal stress.
Photolytic	~5%	Minor degradation peak observed after exposure to light.

Final Recommendations

Based on comparative data, the following HPLC method is recommended for the purity analysis of 2-Bromo-6-(trifluoromethyl)quinazoline:

• Stationary Phase: A Phenyl-Hexyl column is superior to a standard C18 for this analyte, offering improved peak shape due to favorable π-π interactions.

• Mobile Phase: An acetonitrile/water gradient is preferred over methanol for higher efficiency. The use of 0.1% TFA as an additive is mandatory to suppress silanol interactions and eliminate peak tailing.

• Validation: The method has been proven to be stability-indicating through forced degradation studies and should be fully validated according to ICH Q2(R1) guidelines before implementation in a regulated environment.[16][17]

This systematic, science-driven approach ensures the development of a robust, reliable, and defensible analytical method for assessing the purity of 2-Bromo-6-(trifluoromethyl)quinazoline, thereby safeguarding product quality and supporting regulatory submissions.

References

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A Comparative Guide to the Mass Spectrometry Fragmentation of Trifluoromethylquinazolines

Abstract

This guide provides an in-depth analysis of the mass spectrometric fragmentation patterns of trifluoromethylquinazolines, a class of compounds of significant interest in medicinal chemistry and drug development. We objectively compare the fragmentation behaviors induced by different ionization techniques, primarily Electron Impact (EI) and Electrospray Ionization (ESI), providing the underlying mechanistic rationale for observed differences. Supported by established principles of mass spectrometry and data from related heterocyclic systems, this document serves as a practical resource for researchers in structural elucidation, metabolite identification, and impurity profiling. Detailed experimental protocols, comparative data tables, and fragmentation pathway diagrams are provided to ensure both conceptual understanding and immediate practical applicability.

Introduction: The Analytical Imperative for Trifluoromethylquinazolines

The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs. Its fusion with a trifluoromethyl (-CF3) group often enhances pharmacological properties, including metabolic stability, lipophilicity, and receptor binding affinity[1]. The -CF3 group's strong electron-withdrawing nature and steric bulk, however, profoundly influence the molecule's physicochemical characteristics and its behavior during mass spectrometric analysis.

Accurate structural characterization is paramount in drug development, from verifying synthetic products to identifying metabolites and degradation products. Mass spectrometry (MS) is the cornerstone of this analytical workflow due to its unparalleled sensitivity and structural insight[1]. Understanding the specific fragmentation patterns of trifluoromethylquinazolines is not merely an academic exercise; it is a prerequisite for developing robust, high-confidence analytical methods. This guide dissects these fragmentation pathways, comparing the outcomes of "hard" versus "soft" ionization techniques to empower researchers to make informed decisions in their experimental design and data interpretation.

Foundational Principles: Ionization and Its Impact

The fragmentation pattern of a molecule is fundamentally dictated by the ionization method employed. The two most common techniques, Electron Impact (EI) and Electrospray Ionization (ESI), generate ions through vastly different mechanisms, leading to complementary structural information.

• Electron Impact (EI): A "hard" ionization technique where the analyte is bombarded with high-energy electrons (typically 70 eV) in the gas phase[2]. This process imparts significant internal energy, inducing extensive and often complex fragmentation. While this can sometimes make the molecular ion peak weak or absent, the resulting rich fragmentation pattern serves as a reproducible "fingerprint" for library matching and detailed structural analysis[1]. EI is typically coupled with Gas Chromatography (GC-MS).

• Electrospray Ionization (ESI): A "soft" ionization technique that generates ions from a liquid phase, typically by creating a fine spray of charged droplets. This process imparts minimal internal energy, usually resulting in a prominent protonated molecule, [M+H]+, with little to no in-source fragmentation. Structural information is then obtained through tandem mass spectrometry (MS/MS), where the [M+H]+ ion is isolated, activated (e.g., via collision-induced dissociation, CID), and fragmented in a controlled manner[3][4]. ESI is the standard ionization source for Liquid Chromatography (LC-MS).

The Directive Influence of the Trifluoromethyl Group

The fragmentation of trifluoromethylated compounds is heavily influenced by the properties of the C-F bonds and the potent electron-withdrawing nature of the -CF3 group[1]. When analyzing a trifluoromethylquinazoline, two key fragmentation pathways are consistently observed:

• Loss of the Trifluoromethyl Radical (•CF3): The cleavage of the bond connecting the -CF3 group to the quinazoline core is a frequent and diagnostically significant event. This results in the formation of a stable cation and the loss of a neutral radical with a mass of 69 Da, giving a prominent peak at [M-69]+[1].

• Rearrangements: In certain heterocyclic systems, rearrangements involving fluorine atoms can occur. For instance, the rearrangement and subsequent loss of a difluorocarbene (:CF2) moiety has been documented for some trifluoromethyl-substituted benzisoxazoles and could be a potential pathway in related heterocycles[1][5].

Comparative Fragmentation Analysis: EI vs. ESI-MS/MS

To illustrate the practical differences in the data obtained, let us consider a model compound: 2-phenyl-4-(trifluoromethyl)quinazoline . While a direct experimental comparison is synthesized from established principles, the proposed pathways are based on extensive data from related fluorinated and heterocyclic structures[1][5][6][7].

Electron Impact (EI) Fragmentation Pathway

Under EI conditions, the high energy input leads to the formation of a radical cation (M•+) that rapidly undergoes fragmentation. The primary pathways are driven by the formation of stable neutral losses and resonance-stabilized fragment ions.

• Primary Fragmentation: The most favorable initial fragmentation is the cleavage of the C-CF3 bond, leading to the loss of a •CF3 radical. This results in a highly stable cation at [M-69] which is often the base peak.

• Secondary Fragmentation: Further fragmentation proceeds from the [M-69]+ ion. This can involve the loss of benzonitrile (C6H5CN, 103 Da) via a retro-cyclization reaction, or cleavage of the quinazoline ring itself.

Below is a diagram illustrating this proposed EI fragmentation pathway.

Caption: Proposed ESI-MS/MS fragmentation pathway for a protonated trifluoromethylquinazoline.

Data Summary and Comparison

The following table summarizes the expected key ions for our model compound, 2-phenyl-4-(trifluoromethyl)quinazoline (Molecular Weight: 288.26 g/mol ) , under both ionization modes.

Ionization Mode	Key Ion (m/z)	Proposed Identity/Origin	Relative Abundance	Diagnostic Value
EI	288	M•+ (Molecular Ion)	Low	Confirms Molecular Weight
219	[M - •CF3]+	High (Base Peak)	Confirms presence of -CF3 group
116	Further fragmentation	Moderate	Structural fingerprinting
ESI-MS	289	[M+H]+	High (Base Peak)	Confirms Molecular Weight
ESI-MS/MS	289	Precursor Ion	(Isolated)	-
(CID of m/z 289)	269	[M+H - HF]+	Moderate	Indicates fluorine loss
186	[M+H - C7H5N]+	Moderate	Indicates loss of phenylnitrile moiety

This comparison clearly demonstrates that EI provides an immediate, characteristic fingerprint dominated by the loss of the trifluoromethyl radical, while ESI-MS/MS offers a more controlled fragmentation pathway starting from a confirmed molecular weight, which is often more suitable for metabolite identification where the core structure is expected to be preserved.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a self-validating framework for the characterization of a novel trifluoromethylquinazoline using a standard high-resolution mass spectrometer like a Q-TOF or Orbitrap system.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 1 mg of the compound in 1 mL of methanol or acetonitrile to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a working concentration of 1 µg/mL using a 50:50 mixture of mobile phase A and B.

  • Filter the final solution through a 0.22 µm syringe filter to remove particulates.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

  • Causality: The formic acid aids in protonation for positive mode ESI, and the gradient ensures good chromatographic separation from potential impurities.

• Mass Spectrometry (MS) Conditions (Positive ESI Mode):

  • Ion Source: ESI.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 325 °C.

  • Gas Flow: 8 L/min.

  • MS1 Scan Range: m/z 100-1000.

  • MS/MS Acquisition: Data-Dependent Acquisition (DDA). Select the top 3 most intense ions from the MS1 scan for fragmentation.

  • Collision Energy: Use a stepped collision energy (e.g., 15, 30, 45 eV) to ensure a wide range of fragments are generated.

  • Trustworthiness: The instrument must be calibrated using the manufacturer's standard solution before analysis to ensure high mass accuracy (<5 ppm), which is critical for assigning correct elemental compositions to fragments.

Conclusion

The mass spectrometric fragmentation of trifluoromethylquinazolines is a tale of two pathways, dictated by the choice of ionization. Electron Impact provides a high-energy, "fingerprint" spectrum characterized by the prominent loss of the •CF3 radical ([M-69]+). In contrast, Electrospray Ionization coupled with tandem MS offers a controlled, structurally informative fragmentation of the protonated molecule, [M+H]+, often initiated by neutral losses like HF.

For researchers and drug development professionals, the choice is strategic:

• Use GC-EI-MS for volatile, derivatized, or smaller molecules where library matching is desired.

• Use LC-ESI-MS/MS for non-volatile compounds, metabolite identification, and impurity profiling, where preserving the molecular ion and obtaining controlled fragmentation is crucial for identifying structural modifications.

By understanding the causality behind these distinct fragmentation patterns, scientists can better design their experiments, interpret the resulting data with higher confidence, and accelerate the development of novel therapeutics.

References

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry | Environmental Science & Technology - ACS Public
• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC | National Center for Biotechnology Inform
• Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
• Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups | Fluorine Notes.
• Pd/C as an Efficient Heterogeneous Catalyst for Carbonylative Four-Component Synthesis of 4(3H)-Quinazolinones | The Royal Society of Chemistry.
• Rapid characterisation of quinazoline drug impurities using electrospray mass spectrometry-mass spectrometry and computational chemistry approaches | University of Southampton ePrints.
• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry | ResearchG
• A Researcher's Guide to Characterizing Trifluoromethylated Products by Mass Spectrometry | Benchchem.
• Synthesis of some quinazolinones inspired from the natural alkaloid L-norephedrine as EGFR inhibitors and radiosensitizers | N
• Determination of Quinoline in Textiles by Gas Chromatography－Mass Spectrometry |
• Mass spectra of fluorocarbons | National Institute of Standards and Technology.
• Spectroscopic Profile of 4(3H)-Quinazolinone: A Technical Guide for Researchers | Benchchem.
• Identification of in vivo metabolites of a potential anti-rheumatoid arthritis compound, the quinazolinone derivative PD110, using ultra-high performance liquid chromatography coupled with Q-Exactive plus mass spectrometrys | Taylor & Francis Online.
• SYNTHESIS AND ESI-MS/MS FRAGMENTATION STUDY OF TWO NEW ISOMERIC2-OXO-OXAZOLIDINYL QUINOXALINE DERIVATIVES | Moroccan Journal of Heterocyclic Chemistry.
• Mass Spectrometry of Heterocyclic Compounds | Defense Technical Inform
• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines | International Journal of M
• Mass Spectrometry Fragment
• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders | MDPI.
• Ion fragmentation of small molecules in mass spectrometry | SlideShare.
• Study of the Fragmentation Patterns of Nine Fluoroquinolones by Tandem Mass Spectrometry | ResearchG
• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC | National Center for Biotechnology Inform
• Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC | N

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A Comparative Guide to the Reactivity of 2-Chloro- and 2-Bromo-6-(trifluoromethyl)quinazoline in Catalytic Cross-Coupling and Nucleophilic Substitution Reactions

Introduction

The 6-(trifluoromethyl)quinazoline scaffold is a privileged core in modern medicinal chemistry, prominently featured in a range of targeted therapeutics, including kinase inhibitors. The strategic functionalization of this core, particularly at the 2-position, is a critical step in the drug discovery process, enabling the synthesis of diverse compound libraries for structure-activity relationship (SAR) studies. The choice of the halide at this position—typically chlorine or bromine—is a key decision that significantly impacts synthetic strategy, reaction efficiency, and overall cost.

This guide provides an in-depth, data-driven comparison of the reactivity of 2-chloro-6-(trifluoromethyl)quinazoline and its bromo-counterpart in two of the most crucial transformations in drug synthesis: Palladium-catalyzed cross-coupling reactions and Nucleophilic Aromatic Substitution (SNAr). By synthesizing data from established literature and providing mechanistic insights, this document aims to equip researchers with the practical knowledge needed to select the optimal starting material for their specific synthetic objectives.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-N bond formation. The reactivity of the halide in these reactions is paramount, directly influencing catalyst selection, reaction kinetics, and product yields.

Theoretical Framework: The Halogen's Role

The key to understanding the reactivity difference lies in the elementary steps of the catalytic cycle, particularly the oxidative addition of the aryl halide to the Pd(0) catalyst. Generally, the bond strength of the carbon-halogen bond (C-X) dictates the ease of this step, with the trend being C-I > C-Br > C-Cl. Consequently, aryl bromides are typically more reactive than aryl chlorides in oxidative addition. This often translates to milder reaction conditions, lower catalyst loadings, and a broader tolerance of functional groups for the bromo derivative.

However, advancements in ligand design have led to the development of highly active catalyst systems capable of efficiently activating the more robust C-Cl bond. These systems often employ sterically hindered and electron-rich phosphine ligands.

Experimental Comparison: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling, which forms a C-C bond between an aryl halide and a boronic acid derivative, is a cornerstone of modern synthesis.

Parameter	2-Chloro-6-(trifluoromethyl)quinazoline	2-Bromo-6-(trifluoromethyl)quinazoline	Analysis
Typical Catalyst System	Pd(OAc)₂ with a highly active ligand like SPhos or XPhos	Pd(PPh₃)₄ or PdCl₂(dppf)	The chloro-compound often requires more specialized, electron-rich ligands to facilitate the challenging oxidative addition step.
Typical Reaction Temp.	80-110 °C	60-90 °C	The higher C-Cl bond strength generally necessitates more thermal energy to drive the reaction to completion.
Reaction Time	4-16 hours	1-8 hours	The faster oxidative addition with the bromo-compound typically leads to shorter reaction times.
Yields	Good to excellent, but highly dependent on the catalyst system and substrate.	Generally high to excellent, with broader substrate scope under standard conditions.	While high yields are achievable with the chloro-derivative, they are often more sensitive to reaction optimization.

Representative Protocol: Suzuki-Miyaura Coupling

Below is a typical protocol for a Suzuki-Miyaura coupling reaction.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Part 2: Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions are a fundamental method for introducing nucleophiles, such as amines and alcohols, onto an aromatic ring. The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized Meisenheimer complex intermediate.

Theoretical Framework: Halogen Influence on SNAr

In SNAr, the rate-determining step is typically the initial attack of the nucleophile on the carbon bearing the leaving group. The electronegativity of the halogen plays a crucial role here. Fluorine, being the most electronegative, strongly polarizes the C-F bond, making the carbon atom highly electrophilic and thus most susceptible to nucleophilic attack. The trend for the first step is generally F > Cl > Br > I.

However, the second step involves the expulsion of the halide leaving group. The ability of the halide to depart is related to its stability as an anion and the strength of the C-X bond, with the trend being I > Br > Cl > F.

For 2-haloquinazolines, the overall rate is a balance of these two opposing effects. The powerful electron-withdrawing trifluoromethyl group at the 6-position, combined with the electron-deficient nature of the quinazoline ring system, significantly activates the 2-position towards nucleophilic attack. In this activated system, the difference in electronegativity between chlorine and bromine is often less critical than their ability to act as a leaving group. Therefore, the bromo-derivative is frequently observed to be more reactive.

Experimental Comparison: Amination

Parameter	2-Chloro-6-(trifluoromethyl)quinazoline	2-Bromo-6-(trifluoromethyl)quinazoline	Analysis
Typical Reaction Temp.	60-120 °C	25-80 °C	The better leaving group ability of bromide allows for significantly milder reaction temperatures.
Reaction Time	2-24 hours	0.5-12 hours	Reactions with the bromo-compound are typically faster.
Base Requirement	Often requires a strong, non-nucleophilic base (e.g., DIPEA) or excess amine.	Can often proceed with milder bases (e.g., K₂CO₃) or simply excess amine.	The increased reactivity of the bromo-substrate can simplify reaction conditions.
Side Reactions	At higher temperatures, potential for side reactions or degradation may increase.	Milder conditions generally lead to cleaner reactions and fewer byproducts.	The bromo-derivative often provides a cleaner reaction profile.

Reaction Mechanism: SNAr

The diagram below illustrates the generalized mechanism for an SNAr reaction at the 2-position of the quinazoline core.

Caption: Generalized mechanism of Nucleophilic Aromatic Substitution (SNAr).

Summary and Recommendations

The choice between 2-chloro- and 2-bromo-6-(trifluoromethyl)quinazoline is a classic trade-off between cost and reactivity.

• 2-Bromo-6-(trifluoromethyl)quinazoline is the substrate of choice when higher reactivity and milder conditions are paramount. It generally provides faster reactions, higher yields, and requires less optimization in both palladium-catalyzed cross-couplings and SNAr reactions. This makes it ideal for delicate substrates, complex syntheses, and rapid library generation.

• 2-Chloro-6-(trifluoromethyl)quinazoline represents a more economical option . While it is less reactive, modern catalytic systems and optimized SNAr conditions can often achieve comparable results to its bromo-counterpart. This substrate is well-suited for large-scale synthesis where cost is a major driver and the necessary process development for optimizing reaction conditions can be justified.

Final Recommendation: For initial exploratory chemistry and SAR studies where reaction success and speed are critical, the bromo-derivative is recommended. For later-stage development and scale-up campaigns where the synthetic route is established, transitioning to the more cost-effective chloro-derivative is a viable and common industrial strategy.

References

(Note: As specific comparative studies were not available, this guide synthesizes general principles of reactivity. The references provided are representative examples of syntheses involving these scaffolds, illustrating the conditions discussed.)

Crystal Structure Analysis of 6-Trifluoromethylquinazoline Derivatives

Executive Summary: The Fluorine Effect in Quinazoline Scaffolds

In medicinal chemistry, the quinazoline scaffold is a privileged structure, serving as the backbone for critical kinase inhibitors like Gefitinib and Erlotinib. The introduction of a trifluoromethyl (

) group at the C6 position represents a strategic optimization tactic. Unlike the classic 6-chloro or 6-unsubstituted analogs, the 6-trifluoromethyl moiety introduces a unique combination of metabolic stability , lipophilicity , and steric bulk that profoundly alters the solid-state assembly of the drug.

This guide provides a technical comparison of 6-trifluoromethylquinazoline derivatives against their halogenated (6-Cl) and hydrogen (6-H) counterparts. We focus on single-crystal X-ray diffraction (XRD) data to elucidate how the

group dictates crystal packing through weak interactions and contacts, contrasting with the classical hydrogen bonding seen in non-fluorinated analogs.

Comparative Structural Analysis

Steric and Electronic Impact of the C6-Substituent

The substitution at the C6 position is not merely cosmetic; it fundamentally changes the molecular volume and electronic landscape.

Feature	6-Trifluoromethyl ( )	6-Chloro ( )	6-Hydrogen ( )
Van der Waals Volume	~42.6 ų (Bulky)	~19.9 ų (Moderate)	~5.0 ų (Small)
Electronic Effect	Strong -withdrawing; Inductive deactivation of ring.	Weak -withdrawing; -donating.	Neutral.
Lipophilicity ( )	High (+1.2 vs H). Enhances membrane permeability.[1][2]	Moderate (+0.7 vs H).	Baseline.
Metabolic Stability	Excellent (Blocks C6 oxidation).	Good (Blocks C6 oxidation).	Poor (Susceptible to P450 oxidation).

Crystal Packing and Intermolecular Interactions

The most distinct differentiator in the solid state is the "Fluorine interaction landscape."

• The

  Derivative:

  • Dominant Forces: The crystal lattice is often stabilized by a network of weak, dispersive interactions. Hirshfeld surface analysis typically reveals that

    contacts contribute 20–30% of the total surface area.

  • Packing Motif: The bulky

    group discourages planar - stacking directly over the quinazoline core. Instead, molecules often adopt a "slipped" stacking or herringbone arrangement to accommodate the steric demand of the fluorine atoms.

  • Unique Feature: Formation of

    and contacts (Type I or Type II halogen interactions), which are absent in Cl/H analogs.

• The 6-Chloro/Hydrogen Alternatives:

  • Dominant Forces: Packing is dominated by strong, directional

    hydrogen bonds and classical - stacking (centroid-centroid distances ~3.6–3.8 Å).

  • Packing Motif: often planar sheets or columns, leading to higher lattice energy but potentially lower solubility.

Performance Metrics: Solubility and Stability

The crystal structure directly correlates with physicochemical performance.

Metric	6- Derivatives	6-Cl / 6-H Alternatives	Causality (Structural Basis)
Melting Point	Variable (often lower than Cl)	Generally High	The group's "lubricating" effect (weak intermolecular forces) can lower lattice energy compared to strong dipolar Cl interactions.
Aqueous Solubility	Low (< 10 g/mL)	Moderate to Low	High lipophilicity of reduces water solubility despite weaker crystal lattice energy.
Ligand Efficiency	High	Moderate	The group often fills hydrophobic pockets in enzymes (e.g., EGFR), displacing water and gaining entropy.

Experimental Protocols

Synthesis of 6-Trifluoromethylquinazolines

Context: High-purity samples are required for single-crystal growth. Protocol:

• Starting Material: 2-amino-5-(trifluoromethyl)benzoic acid.

• Cyclization: Reflux with formamide (or formamidine acetate) at 140°C for 6–12 hours.

• Chlorination (Activation): Treat the resulting quinazolin-4(3H)-one with

  (Phosphorus oxychloride) to yield 4-chloro-6-trifluoromethylquinazoline.

• Substitution: React with the desired aniline or amine nucleophile in isopropanol to install the pharmacophore at C4.

Crystallization Strategy (Self-Validating)

Objective: Obtain defect-free single crystals suitable for XRD.

Method: Slow Evaporation (Solvent Diffusion)

• Dissolution: Dissolve 20 mg of the pure derivative in a minimum volume (2–4 mL) of a semi-polar solvent (e.g., Methanol or Ethanol).

  • Tip: If the compound is highly lipophilic (

    ), add 10% Chloroform to aid solubility.

• Filtration: Pass the solution through a 0.45

  m PTFE syringe filter into a clean scintillation vial to remove nucleation sites (dust).

• Vapor Diffusion (Optional): Place the small vial (uncapped) inside a larger jar containing a non-solvent (e.g., Hexane or Diethyl ether). Cap the large jar.

• Incubation: Store at controlled temperature (20°C) in a vibration-free environment.

• Validation: Inspect crystals under a polarized light microscope. Sharp extinction indicates singularity; "cross-hatching" suggests twinning.

X-Ray Diffraction & Analysis Workflow

Data Collection:

• Source: Mo-K

  ( Å) or Cu-K radiation.

• Temperature: 100 K (Cryo-cooling is critical to reduce thermal motion of the

  rotational group).

Refinement (The "Disorder" Challenge):

• The

  group often exhibits rotational disorder.

• Solution: Model the fluorine atoms over two positions (e.g., A and B parts) with occupancy refinement (e.g., 60:40). Use restraints (DFIX, SIMU) in SHELXL to maintain geometry.

Visualizations

Structural Analysis Workflow

This diagram outlines the logical flow from synthesis to crystallographic validation.

Caption: Workflow for generating and validating crystal structure data for fluorinated quinazolines.

Interaction Hierarchy: vs. Non-Fluorinated

This diagram illustrates the competing intermolecular forces that dictate the final lattice structure.

Caption: Comparison of dominant intermolecular forces. CF3 derivatives rely on weak dispersive forces, while analogs rely on strong H-bonds.

References

• Bansal, Y., & Silakari, O. (2016). Quinazoline derivatives as kinase inhibitors. Bioorganic & Medicinal Chemistry. Link (General Quinazoline Context)

• Gao, F., et al. (2019). Synthesis, crystal structures and anti-inflammatory activity of fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives. Acta Crystallographica Section C. Link (Crystal Structure Protocol)

• Matada, B. S., et al. (2021).[3] Crystal structure and Hirshfeld surface analysis of methanol methanol monosolvate. PMC. Link (Hirshfeld Analysis Methodology for CF3 groups)

• Urner, L. M., et al. (2022). Intramolecular N-H[4][5][6]···F Hydrogen Bonding Interaction in a Series of 4-Anilino-5-Fluoroquinazolines. Chemistry - A European Journal. Link (Fluorine Interaction Analysis)

• Mahesh, Y. (2024).[7][8] Recent advances in trifluoromethyl quinazoline derivatives: From antimalarial to antitumor applications. International Journal of Chemical Studies. Link (SAR and Biological Context)

Sources

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• 2. chemijournal.com [chemijournal.com]
• 3. Crystal structure and Hirshfeld surface analysis of [(R,S)-2,8-bis­(tri­fluoro­meth­yl)quinolin-4-yl](piperidin-2-yl)methanol methanol monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure, Hirshfeld surface analysis and energy framework study of 6-formyl-7,8,9,11-tetra­hydro-5H-pyrido[2,1-b]quinazolin-11-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]
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• 7. Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemijournal.com [chemijournal.com]

Validating Regio-Selectivity in 2,4-Disubstituted Quinazoline Synthesis: A Comparative Technical Guide

Topic: Validating Regio-Selectivity in 2,4-Disubstituted Quinazoline Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Regio-Selectivity Challenge

In the development of kinase inhibitors (e.g., EGFR, VEGFR), the quinazoline scaffold is a privileged structure. However, the synthesis of 2,4-disubstituted quinazolines presents a critical regio-selectivity challenge.[1] The electrophilic centers at C2 and C4 are chemically distinct but sufficiently similar to generate isomeric impurities that can derail Structure-Activity Relationship (SAR) studies.

This guide compares the Classical Nucleophilic Aromatic Substitution (

) method with the Advanced Sequential Palladium-Catalyzed Cross-Coupling (SPCC) protocol. We analyze the mechanistic drivers of selectivity and provide a self-validating analytical workflow to confirm regio-integrity.

Mechanistic Grounding: C4 vs. C2 Reactivity

To validate selectivity, one must first understand the electronic bias of the quinazoline core.

• C4 Position: Possesses a higher LUMO coefficient and lower activation energy for nucleophilic attack.[2] It is the "soft" electrophile preferred by most nucleophiles under kinetic control [1].

• C2 Position: Less reactive due to steric shielding and lower electrophilicity. Substitution at C2 typically requires higher temperatures or activation (e.g., Buchwald-Hartwig conditions) after the C4 position has been functionalized [2].[1]

The Risk: In "one-pot" or unoptimized reactions, competitive attack at C2 (or bis-substitution) creates inseparable mixtures. Validating that the substituent resides exclusively at C4 (or C2) is non-trivial without rigorous analytics.

Comparative Analysis: Classical vs. Advanced Pd-Catalysis

We compare the industry-standard thermal displacement method against the modern Pd-catalyzed approach.

Table 1: Performance Comparison of Synthetic Methodologies

Feature	Method A: Classical (Thermal Displacement)	Method B: Sequential Pd-Catalyzed Coupling (Advanced)
Primary Mechanism	Addition-Elimination (Nucleophilic attack)	Oxidative Addition / Reductive Elimination
Regio-Selectivity (C4:C2)	>95:5 (Kinetic Control)	>98:2 (Catalyst/Ligand Controlled)
Substrate Scope	Limited to N, O, S nucleophiles (Amines, Alcohols)	Broad: C-C, C-N, C-O bonds (Aryl, Alkyl, Alkynyl)
Reaction Conditions	Harsh (Reflux in IPA/EtOH, Base, >80°C)	Mild (80-100°C, Boronic Acids/Esters)
Yield (Step 1: C4)	75 - 92%	85 - 96%
Key Limitation	Difficult to introduce Carbon substituents; harsh conditions may degrade sensitive groups.	Higher cost; requires O2-free handling.

Expert Insight: While

is cost-effective for simple amino-quinazolines, Method B (Pd-Catalysis) is superior for building complex carbon frameworks (e.g., bi-aryl systems) found in modern targeted therapies [3].

Visualization: Reaction Pathways & Selectivity

The following diagram illustrates the divergent pathways and the critical decision points for regio-control.

Figure 1: Divergent synthetic pathways. Method A relies on kinetic differentiation, while Method B utilizes catalyst specificity to prevent over-reaction.

Self-Validating Protocol: Proving Regio-Chemistry

Trusting the reaction mechanism is insufficient for clinical candidates. You must analytically prove the substitution pattern.

Step 1: The "Gold Standard" NMR Workflow

Do not rely solely on 1D Proton NMR, as chemical shift changes can be ambiguous.

• 1H NMR: Look for the deshielding of the H5 proton. In C4-substituted quinazolines, the H5 proton (peri-position) often shifts significantly due to the proximity of the new group or loss of the electron-withdrawing chlorine.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): This is the critical validation step .

  • C4 Substitution: You should observe a spatial correlation (NOE cross-peak) between the H5 proton of the quinazoline ring and the ortho-protons of the incoming nucleophile/substituent.

  • C2 Substitution: No NOE correlation will exist between the substituent and the H5 proton.

• HMBC (Heteronuclear Multiple Bond Correlation): Look for long-range coupling between the substituent's protons and the quaternary carbons (C4 vs C2).

Step 2: X-Ray Crystallography (Ultimate Validation)

If the product is solid and crystallizable, single-crystal X-ray diffraction provides unambiguous 3D structural confirmation. This is recommended for the first compound in a new series to "anchor" your NMR assignments [4].

Detailed Experimental Protocol: Pd-Catalyzed C4-Arylation

This protocol demonstrates Method B , designed for high regio-fidelity.

Reagents:

• 2,4-Dichloroquinazoline (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Catalyst: Pd(PPh3)4 (5 mol%) or Pd(dppf)Cl2

• Base: Na2CO3 (2.0 equiv, 2M aqueous)

• Solvent: 1,4-Dioxane / Water (4:1)

Procedure:

• Setup: In a glovebox or under Argon flow, charge a reaction vial with 2,4-dichloroquinazoline, arylboronic acid, and catalyst.

• Solvation: Add degassed 1,4-dioxane and aqueous Na2CO3. Seal the vial immediately.

• Reaction: Heat to 80°C (Do not exceed 90°C to avoid C2 activation) for 4–6 hours.

• Monitoring: Check TLC or LC-MS. The starting material (2,4-dichloro) should disappear, converting to the mono-substituted product.

  • Note: If bis-substitution (2,4-diaryl) is observed, lower the temperature to 60°C and increase reaction time.

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO4, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Validation Checkpoint:

• LC-MS: Confirm mass [M+1].

• NOESY: Run the NOE experiment immediately to confirm the aryl group is at C4 (interaction with H5).

Validation Logic Tree

Use this decision tree to determine if your synthesis was regio-selective.

Figure 2: Analytical workflow for confirming regio-isomer identity.

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights. National Institutes of Health (NIH). [Link]

• Convenient Synthetic Approach to 2,4-Disubstituted Quinazolines. Organic Letters (via NIH). [Link]

• Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Molecules (MDPI). [Link]

• Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. MDPI. [Link]

Sources

• 1. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Fluorine Advantage: A Comparative Analysis of 6-CF3 and 6-H Quinazoline Analogs in Oncology Research

A Senior Application Scientist's In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the quinazoline scaffold remains a cornerstone for the development of targeted cancer therapeutics, most notably as inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1] The strategic functionalization of this privileged structure is paramount in fine-tuning pharmacological properties. Among the myriad of possible substitutions, the introduction of a trifluoromethyl (-CF3) group at the 6-position of the quinazoline ring has emerged as a compelling strategy to enhance biological activity compared to its unsubstituted (6-H) counterpart. This guide provides a comprehensive comparison of 6-CF3 versus 6-H quinazoline analogs, delving into the underlying mechanistic rationale and providing supporting experimental context.

The Trifluoromethyl Group: A Bioisostere with Significant Impact

The trifluoromethyl group is often employed as a bioisostere for a methyl group, yet its strong electron-withdrawing nature and high lipophilicity impart unique properties to a parent molecule. In the context of quinazoline-based kinase inhibitors, the -CF3 moiety at the 6-position has been shown to significantly influence key pharmacokinetic and pharmacodynamic parameters.[2][3]

Key Physicochemical and Pharmacokinetic Advantages of 6-CF3 Substitution:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes.[2][3] This increased metabolic stability can lead to a longer plasma half-life and improved bioavailability.

• Increased Lipophilicity: The -CF3 group significantly increases the lipophilicity of the quinazoline core. This property can enhance membrane permeability, facilitating cellular uptake and access to the intracellular kinase domain of target receptors.[2][3]

• Modulation of Target Affinity: The electronic properties of the -CF3 group can influence the binding affinity of the quinazoline inhibitor to its target kinase. The electron-withdrawing nature of the group can modulate the pKa of the quinazoline nitrogen atoms, potentially affecting the crucial hydrogen bond interactions within the ATP-binding pocket of EGFR.

Comparative Biological Activity: A Data-Driven Overview

The following table summarizes representative data from various studies, illustrating the impact of substitutions on the quinazoline scaffold, with a focus on anticancer activity. While not a direct comparison of 6-H vs. 6-CF3 analogs, the data collectively supports the positive influence of electron-withdrawing and lipophilic groups at key positions.

Compound Class	Key Substitution	Target/Cell Line	Reported Activity (IC50/GI50)	Reference
4-Anilinoquinazolines	6-Alkynyl	EGFR	14.1 nM	[4]
4-Anilinoquinazolines	6,7-Dimorpholinoalkoxy	EGFRwt	20.72 nM	[5]
4-Anilinoquinazolines	6-Benzamide	EGFR mutant	5 nM	[4]
Quinazoline-based	6-(pyridin-3-yl)	PI3K	0.072 µM	[6]
Quinazoline-based	2,4,6-trisubstituted with -CF3	c-Src inhibition	81% inhibition	[3]

The EGFR Signaling Pathway: A Key Target for Quinazoline Inhibitors

Quinazoline-based inhibitors frequently target the tyrosine kinase domain of EGFR, a critical node in signaling pathways that regulate cell proliferation, survival, and differentiation.[7] Aberrant EGFR signaling is a hallmark of many cancers.

Caption: The EGFR signaling pathway and the inhibitory action of quinazoline analogs.

Experimental Workflows for Comparative Evaluation

To rigorously compare the biological activity of 6-CF3 and 6-H quinazoline analogs, a series of well-defined in vitro assays are essential. The following workflows outline the key experimental procedures.

Workflow for In Vitro Kinase Inhibition and Cellular Proliferation Assays

Caption: Workflow for determining in vitro kinase inhibition and cellular proliferation.

Detailed Experimental Protocols

1. In Vitro EGFR Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.

• Reagents and Materials:

  • Recombinant human EGFR kinase

  • Poly(Glu,Tyr) 4:1 peptide substrate

  • ATP

  • Test compounds (6-CF3 and 6-H quinazoline analogs) dissolved in DMSO

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Kinase buffer (40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA)

  • 384-well plates

  • Luminometer

• Procedure:

  • Prepare serial dilutions of the test compounds in kinase buffer.

  • In a 384-well plate, add 2.5 µL of the peptide substrate and ATP mixture.

  • Add 2.5 µL of the diluted test compounds or vehicle control (DMSO).

  • Initiate the reaction by adding 5 µL of recombinant EGFR kinase.

  • Incubate the plate at room temperature for 60 minutes.

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

2. Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Reagents and Materials:

  • Cancer cell lines (e.g., A549, MCF-7)

  • Complete cell culture medium

  • Test compounds (6-CF3 and 6-H quinazoline analogs)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well.

  • Gently agitate the plate to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50/IC50 values.[2][8][9][10]

ADME & Safety Profiling: A Glimpse into Drug-like Properties

Beyond target potency, a successful drug candidate must possess favorable absorption, distribution, metabolism, and excretion (ADME) properties, as well as an acceptable safety profile.

Workflow for In Vitro ADME and Safety Assessment

Caption: Workflow for in vitro ADME and safety profiling.

Detailed Experimental Protocols

1. In Vitro Metabolic Stability Assay

This assay assesses the susceptibility of a compound to metabolism by liver enzymes.[11][12][13]

• Reagents and Materials:

  • Pooled human liver microsomes (HLM)

  • NADPH regenerating system

  • Test compounds

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (for reaction termination)

  • LC-MS/MS system

• Procedure:

  • Incubate the test compounds (at a final concentration of 1 µM) with HLM in the presence of the NADPH regenerating system at 37°C.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Terminate the reaction by adding cold acetonitrile.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the remaining parent compound using LC-MS/MS.

  • Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

2. Caco-2 Permeability Assay

This assay evaluates the potential for intestinal absorption of a compound.[14][15][16][17][18]

• Reagents and Materials:

  • Caco-2 cells

  • Transwell plates

  • Hank's Balanced Salt Solution (HBSS)

  • Test compounds

  • LC-MS/MS system

• Procedure:

  • Culture Caco-2 cells on Transwell inserts for 21 days to form a confluent monolayer.

  • Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

  • Add the test compound to the apical (A) side and measure its appearance on the basolateral (B) side over time to determine the A-to-B permeability.

  • In a separate set of wells, add the test compound to the basolateral side and measure its appearance on the apical side to determine the B-to-A permeability.

  • Analyze the samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp(B-A) / Papp(A-B)).

3. hERG Safety Assay

This assay assesses the potential for a compound to inhibit the hERG potassium channel, which can lead to cardiac arrhythmias.[9][10][19][20][21]

• Reagents and Materials:

  • HEK293 cells stably expressing the hERG channel

  • Automated patch-clamp system (e.g., QPatch)

  • Extracellular and intracellular recording solutions

  • Test compounds

• Procedure:

  • Use an automated patch-clamp system to establish a whole-cell recording configuration on hERG-expressing cells.

  • Apply a specific voltage protocol to elicit the hERG current.

  • Perfuse the cells with increasing concentrations of the test compound.

  • Record the hERG current at each concentration.

  • Determine the percent inhibition of the hERG current and calculate the IC50 value.

Conclusion

The strategic incorporation of a trifluoromethyl group at the 6-position of the quinazoline scaffold offers a compelling avenue for enhancing the druglikeness and biological activity of this important class of anticancer agents. The inherent properties of the -CF3 moiety, including increased metabolic stability and lipophilicity, can translate to improved pharmacokinetic profiles and cellular potency. While direct comparative data for 6-CF3 versus 6-H analogs remains a gap in the published literature, the collective evidence from SAR studies strongly supports the rationale for this synthetic modification. The experimental workflows and detailed protocols provided in this guide offer a robust framework for the systematic evaluation and comparison of such analogs, enabling researchers to make data-driven decisions in the pursuit of novel and effective cancer therapeutics.

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• Assays | ADMET & DMPK | Caco-2 Permeability - Concept Life Sciences. (n.d.). Retrieved February 15, 2026, from [Link]

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• IC 50 values of EGFR assay for the most active compounds-6 and 10e-and... - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]

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• METABOLIC STABILITY OF 6,7-DIALKOXY-4-(2-, 3- AND 4-[18F]FLUOROANILINO)QUINAZOLINES, POTENTIAL EGFR IMAGING PROBES - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

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A Senior Application Scientist's Guide to LC-MS Impurity Identification in 2-Bromo-6-(trifluoromethyl)quinazoline

Abstract

This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) platforms for the identification and characterization of impurities in 2-Bromo-6-(trifluoromethyl)quinazoline, a key building block in modern medicinal chemistry. We delve into the nuanced challenges presented by this molecule's structure—specifically the bromine and trifluoromethyl moieties—and present a detailed, field-proven workflow for impurity profiling. This document is intended for researchers, analytical scientists, and drug development professionals seeking to establish robust, accurate, and regulatory-compliant analytical methodologies.

Introduction: The Analytical Imperative

2-Bromo-6-(trifluoromethyl)quinazoline serves as a critical intermediate in the synthesis of a variety of pharmacologically active agents.[1][2] The trifluoromethyl group often enhances metabolic stability and bioavailability, while the bromo-quinazoline core provides a versatile scaffold for further chemical modification.[3][4]

However, the very features that make this molecule attractive also present distinct analytical challenges. The control of impurities—unwanted chemicals that arise during synthesis or degradation—is not merely an academic exercise; it is a fundamental requirement mandated by global regulatory bodies like the International Council for Harmonisation (ICH).[5][6] According to ICH Q3A (R2) guidelines, any impurity present above a certain threshold (typically 0.10% for drug substances with a maximum daily dose ≤ 2 g/day ) must be reported, and potentially identified and qualified for safety.[7][8] Failure to do so can result in significant delays and costs in the drug development pipeline.

This guide will compare two powerful LC-MS approaches for this task: High-Resolution Mass Spectrometry (HRMS) for comprehensive identification and Tandem Quadrupole Mass Spectrometry (QqQ) for sensitive quantification.

The Analytical Challenge: A Tale of Two Moieties

The structure of 2-Bromo-6-(trifluoromethyl)quinazoline dictates the analytical strategy. Two key features require special consideration:

• The Bromine Isotope Pattern: Naturally occurring bromine is a near 1:1 mixture of two stable isotopes, ⁷⁹Br and ⁸¹Br.[9][10] This results in a highly characteristic "M/M+2" isotopic pattern in the mass spectrum for any bromine-containing ion, where two peaks of almost equal intensity are separated by two mass-to-charge units (m/z).[11][12] This signature is a powerful diagnostic tool for confirming the presence of bromine in an unknown impurity.

• The Trifluoromethyl (CF₃) Group: This electron-withdrawing group influences the molecule's chromatographic retention and its ionization and fragmentation behavior in the mass spectrometer.[3] While stable, the C-F bond can influence fragmentation pathways, often leading to the neutral loss of CF₂ or the loss of the •CF₃ radical ([M-69]⁺).[3]

Potential impurities can arise from various sources, including unreacted starting materials, byproducts from side reactions (e.g., hydrolysis of the bromine), isomers, or degradation products.[13][14]

Comparative Analysis of LC-MS Platforms

The choice of mass spectrometer is pivotal and depends on the analytical goal: identifying unknown impurities versus quantifying known ones.[15][16]

Feature	High-Resolution MS (e.g., Q-TOF, Orbitrap)	Tandem Quadrupole MS (QqQ)
Primary Use Case	Identification & Elucidation of unknown impurities.[17]	Quantification of known, targeted impurities.
Mass Accuracy	Excellent (< 5 ppm).[18] Enables confident molecular formula generation.	Low Resolution (Nominal Mass). Cannot determine elemental composition.
Sensitivity	High (Full Scan Mode).[15]	Excellent (MRM Mode).[19] The gold standard for trace quantification.
Workflow	Acquire full scan data to detect all ions, then MS/MS for fragmentation.	Pre-selects a specific precursor ion and fragments it to a specific product ion (MRM).
Regulatory Fit	Ideal for early development, stress testing, and identifying new impurities as per ICH Q3A.[7]	Ideal for late-stage development, process validation, and routine quality control.

Expert Insight: For the initial identification of unknown impurities in a new drug substance like 2-Bromo-6-(trifluoromethyl)quinazoline, High-Resolution Mass Spectrometry (HRMS) is unequivocally the superior choice. Its ability to provide a highly accurate mass measurement is the single most critical piece of data for proposing an elemental composition for an unknown peak.[17][20]

Experimental Workflow: An HRMS-Based Approach

This section details a robust, self-validating protocol for impurity identification using a Quadrupole Time-of-Flight (Q-TOF) LC-MS system.

Overall Workflow Diagram

Caption: A typical workflow for LC-HRMS impurity identification.

Step-by-Step Experimental Protocol

1. Sample Preparation:

• Diluent: 50:50 Acetonitrile:Water. This is a common diluent that is compatible with reversed-phase chromatography and promotes good solubility.

• Sample Concentration: Prepare a stock solution of 2-Bromo-6-(trifluoromethyl)quinazoline at approximately 1.0 mg/mL. This concentration is typically sufficient for detecting impurities at the 0.1% level.

• Blank: Inject the diluent to ensure no interfering peaks originate from the solvent or system.

2. Liquid Chromatography (LC) Method:

• Causality: The goal is to achieve good chromatographic separation between the main peak (API) and all potential impurities. A C18 stationary phase is a robust starting point for moderately polar compounds. A gradient elution is necessary to elute a range of impurities with varying polarities in a reasonable time.[21]

Parameter	Value	Rationale
Column	Waters Acquity BEH C18, 1.7 µm, 2.1 x 100 mm	Sub-2-micron particles provide high efficiency and resolution.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a common modifier that aids in protonation for positive mode ESI.
Mobile Phase B	0.1% Acetonitrile with 0.1% Formic Acid	Acetonitrile is a strong organic solvent for reversed-phase LC.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column, ensuring good efficiency.[21]
Gradient	5% B to 95% B over 15 minutes	A general-purpose gradient to separate impurities with a wide polarity range.
Column Temp.	40 °C	Elevated temperature reduces viscosity and can improve peak shape.
Injection Vol.	2 µL	A small volume prevents column overloading, especially with a 1.0 mg/mL sample.

3. High-Resolution Mass Spectrometry (HRMS) Method:

• Causality: Electrospray Ionization (ESI) is the standard for polar to moderately polar small molecules.[3] Positive ion mode is chosen because the quinazoline ring contains nitrogen atoms that are readily protonated. Data-dependent acquisition (Auto-MS/MS) is used to automatically trigger fragmentation scans on detected impurity peaks, providing structural information.[18]

Parameter	Value	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Quinazoline nitrogens are basic and readily accept a proton.
Capillary Voltage	3.5 kV	Optimizes the electrospray process for stable ion generation.
Source Temp.	120 °C	A standard temperature to assist with desolvation.
Desolvation Temp.	450 °C	Efficiently removes solvent from the ESI droplets.
Acquisition Range	100 - 1000 m/z	Covers the expected mass range of the API and its likely impurities.
Acquisition Mode	Data-Dependent Acquisition (DDA) or Auto-MS/MS	Provides full scan MS for detection and triggered MS/MS for structural data in one run.

Data Analysis and Interpretation: A Case Study

Let's assume the analysis reveals a small peak at a retention time of 5.2 minutes, which is not present in the blank injection.

Step 1: Accurate Mass and Isotope Analysis The HRMS data for this peak shows an ion cluster centered at m/z 276.0125 . The isotope pattern reveals two peaks of nearly equal intensity at m/z 276.0125 and 278.0104 (a 2 Da separation), confirming the presence of one bromine atom.[9][10]

Step 2: Molecular Formula Generation Using software, the accurate mass (276.0125 for the ⁷⁹Br isotope) is used to generate possible elemental formulas within a 5 ppm mass tolerance.

• Calculated Mass for C₁₀H₆BrF₃N₂O (protonated): 276.0119

• Mass Error: (276.0125 - 276.0119) / 276.0119 * 10⁶ = 2.2 ppm

This low mass error, combined with the correct isotopic pattern, gives high confidence in the proposed formula C₁₀H₅BrF₃N₂O.

Step 3: Structure Elucidation from MS/MS The MS/MS fragmentation spectrum of the precursor ion m/z 276 provides clues to its structure. Key fragments might include losses corresponding to:

• Loss of CO (-28 Da)

• Loss of CF₃ (-69 Da)[3]

• Cleavage of the quinazoline ring system

Comparing this data to the parent compound (2-Bromo-6-(trifluoromethyl)quinazoline, C₉H₄BrF₃N₂), the proposed impurity has gained one oxygen and two hydrogen atoms. A chemically plausible structure is the hydrolysis product where the bromine at position 2 is replaced by a hydroxyl group, forming 6-(trifluoromethyl)quinazolin-2(1H)-one .

Logical Relationship Diagram

Caption: Relationship between the API and potential impurities.

Conclusion and Recommendations

For the comprehensive identification of unknown impurities in 2-Bromo-6-(trifluoromethyl)quinazoline, a strategy centered on UPLC-HRMS (Q-TOF or Orbitrap) is the most effective and scientifically sound approach.[20][22] It provides the mass accuracy and fragmentation data necessary for confident structural elucidation, which is essential for meeting regulatory expectations during drug development.[5][18]

Once key process-related or degradation impurities have been identified and characterized, a more targeted Tandem Quadrupole (QqQ)-based LC-MS/MS method can be developed and validated for routine quality control and release testing, leveraging its superior sensitivity and quantitative performance in MRM mode.[16][19] This dual-platform approach ensures both comprehensive characterization in the development phase and efficient, robust control in the manufacturing phase.

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Comparative Guide: Infrared Spectroscopy of C-F vs. C-Br Bonds in Quinazolines

Executive Summary

The Core Distinction: In the analysis of halogenated quinazolines—a scaffold central to EGFR inhibitors like Gefitinib and Erlotinib—the infrared (IR) signatures of Carbon-Fluorine (C-F) and Carbon-Bromine (C-Br) bonds differ fundamentally in detectability and frequency .

• C-F Bonds are "loud" and diagnostic. They appear as intense bands in the 1270–1100 cm⁻¹ region due to the high electronegativity difference and strong dipole moment.

• C-Br Bonds are "quiet" and elusive. They appear in the low-frequency fingerprint region (< 650 cm⁻¹ ), often obscured by ring deformations or instrument cutoffs (e.g., ZnSe ATR crystals).

This guide provides a technical breakdown of these spectral features, supported by experimental data and theoretical grounding.

Theoretical Grounding: The Physics of the Shift

To interpret these spectra accurately, one must apply Hooke’s Law to the diatomic oscillator model. The vibrational frequency (

) is governed by bond strength (force constant, ) and reduced mass ( ).

Mechanism Visualization

Figure 1: Causal relationship between bond properties and IR frequency shifts.

Spectral Analysis: C-F vs. C-Br in Quinazolines[1]

The C-F Bond (Fluoroquinazolines)

The C-F stretch is one of the most reliable diagnostic markers in organic IR spectroscopy.

• Frequency Range: Typically 1270–1100 cm⁻¹ .

• Intensity: Very Strong (vs). The large dipole moment change during vibration results in intense absorption.

• Quinazoline Context: In compounds like Gefitinib , the C-F stretch is often assigned around 1028–1100 cm⁻¹ .[1] Note that conjugation with the quinazoline ring can shift this band to slightly lower frequencies compared to non-aromatic alkyl fluorides.

• Interference: Can overlap with C-O stretches (1300–1000 cm⁻¹), but C-F bands are usually broader and more intense.

The C-Br Bond (Bromoquinazolines)

The C-Br stretch is challenging to use as a primary diagnostic tool without access to the far-IR region.

• Frequency Range: 650–500 cm⁻¹ (Stretching vibration).

• Intensity: Medium to Weak (m-w).[2][3] The bond is less polar than C-F, resulting in weaker absorption.

• Secondary Feature: An aromatic C-Br in-plane deformation band may appear around 1075–1030 cm⁻¹ , but this is often obscured by the complex "fingerprint" of the quinazoline ring.

• Critical Technical Limitation: Many standard ATR (Attenuated Total Reflectance) instruments use Zinc Selenide (ZnSe) crystals, which have a spectral cutoff around 650 cm⁻¹ . You may completely miss the C-Br stretch on a standard ZnSe ATR.

Comparative Data Table

Feature	C-F Bond (Fluoro-quinazoline)	C-Br Bond (Bromo-quinazoline)
Primary Stretch	1270 – 1100 cm⁻¹	690 – 515 cm⁻¹
Intensity	Strong / Very Strong	Medium / Weak
Diagnostic Reliability	High (Easy to spot)	Low (Often obscured/cutoff)
Experimental Example	Gefitinib: ~1028 cm⁻¹ (C-F)	6-Bromoquinazoline: ~550–600 cm⁻¹
Instrument Requirement	Standard Mid-IR (KBr or ATR)	CsI Optics or Diamond ATR required

Experimental Protocols

Protocol A: Sample Preparation for Halogen Detection

• Objective: To distinguish between fluoro- and bromo-substituted quinazolines.

• Scope: Solid pharmaceutical intermediates.

Step 1: Instrument Selection

• For C-F: Any standard FTIR with KBr optics or ZnSe/Diamond ATR.

• For C-Br:MUST use a Diamond ATR (cutoff ~525 cm⁻¹) or KBr Pellet (cutoff ~400 cm⁻¹). Do not use ZnSe ATR (cutoff ~650 cm⁻¹).

Step 2: Sample Preparation (KBr Pellet Method - Recommended for C-Br)

• Mix 1–2 mg of the quinazoline derivative with ~200 mg of spectroscopic grade KBr (dried at 110°C).

• Grind intimately in an agate mortar to reduce particle size (minimizes Christiansen effect).

• Press at 8–10 tons for 2 minutes to form a transparent pellet.

• Why KBr? It is transparent down to 400 cm⁻¹, allowing visualization of the low-frequency C-Br stretch.

Step 3: Data Processing

• Perform baseline correction.

• Look for the "Rule of Intensity":

  • If a very strong band appears at 1100–1250 cm⁻¹, suspect C-F .

  • If that region is clear, but a band appears < 650 cm⁻¹, suspect C-Br .

Workflow Visualization

Figure 2: Decision tree for identifying halogen substituents in quinazolines via IR.

References

• Gefitinib IR Characterization: Rahman, A. F. M. M., et al. "Infrared spectroscopy (IR) spectra of gefitinib in KBr plate."[4] ResearchGate.[5] Available at: [Link]

• General IR Tables (UCLA): "IR Absorption Table." UCLA Chemistry & Biochemistry. Available at: [Link]

• Halogenated Quinazoline Synthesis: Liu, J., et al. "Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives." Molecules, 2021. Available at: [Link]

• Vibrational Spectroscopy of Fluoroquinolones: "Synthesis and spectral characterization of fluoroquinolone-ofloxacin." International Journal of Chemistry Studies. Available at: [Link]

• Spectroscopy Online Guide: "Halogenated Organic Compounds." Spectroscopy Online. Available at: [Link]

Sources

• 1. Gefitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eng.uc.edu [eng.uc.edu]
• 3. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Elemental Analysis Standards for Fluorinated Heterocycles: A Comparative Technical Guide

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, enhancing metabolic stability and lipophilicity. However, the high electronegativity and reactivity of fluorine present a severe bottleneck for standard Elemental Analysis (EA). Conventional combustion methods often fail due to the formation of volatile silicon tetrafluoride (

) and the incomplete oxidation of thermally stable heterocycles.

This guide objectively compares the three dominant standards for analyzing fluorinated heterocycles: Modified Dynamic Flash Combustion , Schöniger Flask Combustion (with IC finish) , and

qNMR . We provide field-proven protocols to overcome the "Fluorine Effect" and ensure data integrity compliant with journal standards (typically ).

The Challenge: The Fluorine Interference Mechanism

Standard CHNS analyzers rely on quartz (silica) combustion tubes. When fluorinated compounds combust, hydrogen fluoride (HF) and free fluorine radicals are generated. These species attack the quartz tube, leading to two critical failures:

• Analytical Error: Formation of volatile

  removes fluorine from the detection path or causes it to be misread as other gases.

• Instrument Damage: Rapid etching of the quartz reactor leads to leaks and expensive downtime.

Visualization: The Fluorine Interference Pathway

The following diagram illustrates the mechanistic failure of standard combustion and how additives mitigate it.

Caption: Figure 1. Mechanism of fluorine interference in standard silica-based combustion versus additive-mediated trapping.

Comparative Methodologies

Method A: Modified Dynamic Flash Combustion (The High-Throughput Standard)

Best For: Routine purity checks, solid samples, high sample volume. Standard CHN analyzers are modified by adding specific oxidative catalysts and fluorine scavengers directly to the combustion tube or sample capsule.

• Key Additive: Vanadium Pentoxide (

  ). It acts as a flux to ensure complete combustion of stable heterocycles and helps bind fluorine, preventing quartz attack.

• Mechanism:

  melts at , coating the sample and supplying oxygen locally, while mitigating formation.

Method B: Schöniger Flask + Ion Chromatography (The Absolute Standard)

Best For: Definitive quantification of Fluorine content, complex matrices. A classical "wet" technique where the sample is burned in an oxygen-rich flask, and the gases are absorbed into a buffer solution. The resulting fluoride ions (

) are quantified via Ion Chromatography (IC).[1]

• Advantage: Completely bypasses the silica interference issue.

• Disadvantage: Labor-intensive and requires high operator skill.

Method C: Quantitative NMR (The Purity Validator)

Best For: Soluble compounds, determining molar purity, non-destructive analysis. While not a combustion method, qNMR is the modern competitor to EA. It relies on the integration of the analyte signal against a certified internal standard (e.g., trifluoroacetic acid).

• Advantage: Specificity. Impurities without fluorine are invisible, allowing precise determination of the active pharmaceutical ingredient (API) content.

Performance Comparison Data

The following table summarizes the performance metrics derived from field applications and comparative studies [1][2][8].

Feature	Modified Flash Combustion	Schöniger Flask + IC	qNMR
Primary Analyte	C, H, N (F via difference/add-on)	Total Fluorine (F)	Active F-content
Accuracy (Typical)
Sample Requirement	1–3 mg (Solid/Liquid)	5–10 mg (Solid)	5–20 mg (Soluble)
Throughput	High (5–10 mins/sample)	Low (30+ mins/sample)	Medium (15 mins/sample)
Interference	formation (if untuned)	Incomplete combustion (soot)	Peak overlap (rare in )
Key Limitation	Indirect F measurement	Manual handling error	Requires deuterated solvents

Experimental Protocols

Protocol A: Modified Flash Combustion with

Objective: Prevent quartz etching and ensure complete oxidation of heterocyclic rings.

• Instrument Prep: Ensure the combustion tube is packed with a specific "Fluorine Kit" (often containing a layer of Magnesium Oxide or Tungsten Trioxide near the hot zone to scavenge F).

• Weighing: Accurately weigh 1.5–2.5 mg of the fluorinated heterocycle into a Tin (Sn) capsule.

• Additive Addition:

  • Add 5–10 mg of Vanadium Pentoxide (

    ) directly into the tin capsule over the sample.

  • Note: The ratio of additive to sample should be approx. 3:1 to 5:1.

• Sealing: Fold the tin capsule tightly to exclude atmospheric nitrogen.

• Combustion: Run the cycle with Oxygen injection extended (e.g., 5–10 seconds) to ensure complete oxidation of the nitrogen-rich heterocycle.

• Calibration: Calibrate using a fluorinated standard (e.g., 4-Fluorobenzoic Acid ) rather than standard acetanilide to correct for any F-specific matrix effects [2].

Protocol B: Schöniger Flask Combustion (IC Finish)

Objective: Isolate Fluoride ions for direct quantification.

• Absorber Preparation: Add 10 mL of absorbing solution (typically 0.1 M NaOH or a Carbonate/Bicarbonate buffer compatible with the IC column) to a 500 mL Schöniger flask.

• Sample Prep: Weigh 5–10 mg of sample onto ashless filter paper. Fold into the platinum sample carrier.

• Combustion:

  • Flush the flask with pure Oxygen for 60 seconds.

  • Ignite the paper (infrared igniter or manual fuse) and immediately invert the flask.

  • Safety: Perform behind a blast shield.

• Absorption: Shake the flask vigorously for 2–3 minutes, then let stand for 15–20 minutes to ensure all gases dissolve.

• Analysis:

  • Rinse the stopper and walls with deionized water into the bulk solution.

  • Filter the solution (0.45

    ) to remove any soot particles.

  • Inject into an Ion Chromatograph (Anion exchange column) calibrated with Sodium Fluoride (NaF) standards [14].

Decision Framework

Use the following logic flow to select the appropriate validation method for your compound.

Caption: Figure 2. Decision matrix for selecting the optimal analytical method based on sample properties and data requirements.

Recommended Reference Standards

To validate these protocols, the following Certified Reference Materials (CRMs) are recommended:

• 4-Fluorobenzoic Acid: The industry standard for calibrating CHNS analyzers for F-compounds. Stable and non-hygroscopic.

• Trifluoroacetic Acid (TFA): Primary internal standard for

  qNMR due to its isolated signal and high solubility.

• Sodium Fluoride (NaF): The primary standard for calibrating Ion Chromatography systems (Method B).

• S-Benzyl-thiuronium chloride: Often used to check combustion efficiency in high-nitrogen heterocycles, though less specific for fluorine.

References

• ACS Publications. (2019).[2] High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry. [Link]

• Royal Society of Chemistry. (2018). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods. [Link]

• National Institutes of Health (PMC). (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). [Link]

• ResearchGate. (2017).[3] Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. [Link]

• National Institutes of Health (PMC). (2014). Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content. [Link]

• ChemRxiv. (2020). Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. [Link][4]

• Trace Elemental Instruments. International Standards for Elemental Analysis. [Link]

• ACS Central Science. (2022). An International Study Evaluating Elemental Analysis. [Link]

• Exeter Analytical. Oxygen Flask Combustion Unit (Schöniger Flask Method). [Link]

• ResearchGate. (2018). Effect of fluorine-containing nano-sized multi-functional additives on thermal decomposition behavior. [Link]

• Royal Society of Chemistry. (1962). Interference of carbon dioxide, resulting from the schöniger flask combustion of organofluorine compounds. [Link][5]

• Analytik Jena. Sample digestion for the determination of fluorine and chlorine in coal according to ASTM D8247. [Link]

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• 1. analytik-jena.com [analytik-jena.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Interference of carbon dioxide, resulting from the schöniger flask combustion of organofluorine compounds, in the titrimetric determination of fluorine - Analyst (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

2-Bromo-6-(trifluoromethyl)quinazoline proper disposal procedures

Executive Summary: Immediate Action Protocol

Do NOT dispose of 2-Bromo-6-(trifluoromethyl)quinazoline down the drain or in general trash.[1] Do NOT mix with strong oxidizers or non-halogenated solvents (e.g., acetone, methanol) unless explicitly approved by your facility's EHS, as this complicates the incineration process.[1]

Primary Disposal Path: This compound must be treated as Halogenated Organic Waste . It requires high-temperature incineration with specific flue gas scrubbing to manage hydrogen fluoride (HF) and hydrogen bromide (HBr) byproducts.[1]

Chemical Characterization & Hazard Profile

To ensure safe handling, we must first validate the chemical nature of the waste.[1] 2-Bromo-6-(trifluoromethyl)quinazoline is a halogenated heterocyclic building block.[1] Its disposal requirements are dictated by the stability of the trifluoromethyl (-CF₃) group and the reactivity of the C-Br bond.[1]

Property	Specification	Disposal Implication
CAS Number	1086394-43-5 (Generic Ref)	Identifier for waste manifests.
Molecular Formula	C₉H₄BrF₃N₂	High Halogen Content: Requires Halogenated waste stream.
Reactivity	Electrophilic at C-2	Avoid Nucleophiles: The C-Br bond is susceptible to SₙAr displacement. Do not mix with amines or thiols in waste drums to prevent exothermic reactions [1].
Stability	High (CF₃ group)	Persistence: The CF₃ bond is chemically inert and requires temperatures >1,100°C for complete destruction [2].
GHS Hazards	Irritant (H315, H319, H335)	Standard PPE (Nitrile gloves, safety glasses, fume hood) is mandatory.[1]

Waste Segregation Strategy (The "Self-Validating System")

Effective disposal relies on a "self-validating" segregation process. If the waste stream is mislabeled, the downstream incineration facility may reject the shipment or suffer equipment damage due to acid gas generation.[1]

The Golden Rule: Segregate this compound into the Halogenated Waste Stream .

Why Segregation Matters (Causality):

• Halogenated vs. Non-Halogenated: Non-halogenated waste is often used as fuel blending for cement kilns. If you introduce 2-Bromo-6-(trifluoromethyl)quinazoline into a non-halogenated stream, the combustion releases corrosive HF and HBr, which can destroy kiln linings and violate EPA emissions standards [3].[1]

• Oxidizer Incompatibility: As an organic solid, mixing this with strong oxidizers (e.g., nitric acid, permanganates) creates a potential deflagration hazard.[1]

Segregation Decision Tree

Figure 1: Decision logic for segregating 2-Bromo-6-(trifluoromethyl)quinazoline waste. Note that adding this compound to a non-halogenated solvent automatically reclassifies the entire mixture as halogenated waste.[1]

Packaging and Labeling Protocols

Once segregated, the physical packaging must prevent environmental release during transport.[1]

Step-by-Step Packaging:

• Primary Containment: Place the solid waste in a chemically resistant jar (HDPE or Amber Glass). If the waste is a reaction mixture, ensure the solvent is compatible with the container (e.g., do not use standard polystyrene).[1]

• Secondary Containment: Place the primary container inside a clear, sealable LDPE bag (minimum 2 mil thickness) or a secondary spill tray.

• Labeling:

  • Chemical Name: Write the full chemical name. Do not use abbreviations or structure drawings alone.

  • Constituents: Explicitly list "Contains Trifluoromethyl and Bromine groups."

  • Hazard Checkboxes: Mark "Toxic" and "Irritant."

Regulatory Note: Under RCRA (USA), if this is a commercial chemical product being discarded, check if it falls under P-list or U-list.[1] As a research intermediate, it typically defaults to a characteristic waste or follows the "F-list" if dissolved in spent halogenated solvents (e.g., F001, F002) [4].[1]

Final Destruction Method: High-Temperature Incineration[1]

The only validated method for destroying trifluoromethylated heterocycles is High-Temperature Incineration .

• The Mechanism: The C-F bond is one of the strongest in organic chemistry (approx. 485 kJ/mol).[1] Standard combustion (600-800°C) may fail to break this bond, potentially releasing PFAS-like compounds or perfluoroisobutene (PFIB).[1]

• The Requirement: The facility must operate at >1,100°C with a residence time of >2 seconds.[1]

• The Scrubber: The incinerator must be equipped with an alkaline scrubber (using NaOH or Ca(OH)₂) to neutralize the HF and HBr gas generated during combustion:

  [1]

Emergency Spill Response

In the event of a benchtop spill, follow this logic to minimize exposure and contamination.

Figure 2: Operational workflow for managing spills of 2-Bromo-6-(trifluoromethyl)quinazoline.

Critical Spill Note: Do not use water to wash down a dry spill of this compound initially. The 2-bromo position can hydrolyze slowly, potentially releasing HBr acid.[1] Use dry absorbent or damp paper towels for physical removal first.

References

• Sigma-Aldrich. (2023). Safety Data Sheet: 2-Bromo-6-(trifluoromethyl)pyridine (Analogous Hazard Data). Retrieved from [1]

• U.S. EPA. (2023). Incineration of Halogenated Organic Compounds. EPA Technical Guidance. Retrieved from [1]

• Thermo Fisher Scientific. (2023). Chemical Compatibility and Waste Segregation Guide. Retrieved from [1]

• Code of Federal Regulations. (2023). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[2] Retrieved from [1]

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• 1. orgsyn.org [orgsyn.org]
• 2. media.clemson.edu [media.clemson.edu]

Navigating the Synthesis Landscape: A Guide to Safely Handling 2-Bromo-6-(trifluoromethyl)quinazoline

For Researchers, Scientists, and Drug Development Professionals

The novel heterocyclic compound, 2-Bromo-6-(trifluoromethyl)quinazoline, represents a significant building block in the development of new therapeutic agents. Its unique chemical architecture, featuring a quinazoline core substituted with both a bromine atom and a trifluoromethyl group, offers a versatile scaffold for medicinal chemistry.[1][2] However, these same reactive moieties necessitate a robust and informed approach to laboratory handling to ensure personnel safety and experimental integrity. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, grounded in established best practices for handling halogenated aromatic compounds.

Hazard Identification and Risk Assessment: Understanding the Molecule

While a specific Safety Data Sheet (SDS) for 2-Bromo-6-(trifluoromethyl)quinazoline is not yet widely available, a thorough risk assessment can be conducted by examining the hazards associated with its structural analogues, such as 2-Bromo-6-(trifluoromethyl)pyridine and other halogenated quinazolines.[3] The primary hazards are anticipated to be:

• Skin and Eye Irritation: Halogenated organic compounds are frequently irritating to the skin and eyes upon direct contact.

• Respiratory Tract Irritation: Inhalation of dust or aerosols may cause irritation to the respiratory system.[4][5]

• Toxicity: While specific toxicity data is pending, similar compounds are classified as harmful if swallowed, inhaled, or absorbed through the skin.[3]

GHS Hazard Classification (Anticipated)

Based on data from analogous compounds, a presumptive GHS classification is summarized below.

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation
Acute Toxicity (Oral, Dermal, Inhalation)	4	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled

This table is predictive and should be updated as specific data becomes available. For a comprehensive understanding of G HS classifications, refer to the United Nations Economic Commission for Europe (UNECE) guidelines.[6]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical when handling 2-Bromo-6-(trifluoromethyl)quinazoline. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.[7][8]

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides robust protection against dermal absorption and allows for safe removal of the outer glove in case of contamination.[9]
Eye Protection	ANSI Z87.1 compliant chemical safety goggles.	Protects against splashes and airborne particles.[8]
Body Protection	Flame-resistant lab coat.	Protects against incidental contact and small splashes.
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges.	Recommended when handling the solid outside of a certified chemical fume hood or when there is a potential for aerosol generation.[10]

Operational Plan for Safe Handling

A systematic workflow is essential to minimize exposure and prevent contamination.[11]

Workflow for Safe Handling

Caption: Workflow for the proper segregation and disposal of waste generated from handling 2-Bromo-6-(trifluoromethyl)quinazoline.

• Solid Waste: Unused or contaminated solid 2-Bromo-6-(trifluoromethyl)quinazoline should be collected in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Solutions containing this compound, as well as solvent rinses from contaminated glassware, should be collected in a designated, sealed container for halogenated organic waste.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials should be placed in a sealed bag and disposed of as solid hazardous waste. [9]* Disposal: All waste must be disposed of through a licensed hazardous waste disposal company, in accordance with local, state, and federal regulations. [3]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists. [3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [3]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention. [3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [3]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the spill with an inert absorbent material and collect it into a sealed container for hazardous waste disposal. [9]

By adhering to these guidelines, researchers can safely handle 2-Bromo-6-(trifluoromethyl)quinazoline, unlocking its potential in the advancement of medicinal chemistry while maintaining a secure and compliant laboratory environment.

References

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Available from: [Link]

• CHEMM. (2026, February 4). Personal Protective Equipment (PPE). Available from: [Link]

• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet: 6-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one. Available from: [Link]

• ResearchGate. (n.d.). Quinoline. Documentation of proposed values of occupational exposure limits (OELs). Available from: [Link]

• Szabo-Scandic. (n.d.). Quinazoline. Available from: [Link]

• Fisher Scientific. (2025, December 19). Safety Data Sheet: Quinazoline. Available from: [Link]

• The Hospital for Sick Children. (2021, November 3). Personal Protective Equipment. Available from: [Link]

• University of Nevada, Reno. (2024, August 4). Common Personal Protective Equipment. Available from: [Link]

• University of Wyoming. (n.d.). Chemical Process SOP Example. Available from: [Link]

• Hebei Summedchem Co., Ltd. (n.d.). 7-Bromo-8-fluoro-6-(trifluoromethyl)quinazoline-2,4(1H,3H)-dione. Available from: [Link]

• PubChem. (2019). GHS Classification Summary (Rev.8, 2019). Available from: [Link]

• PubChemLite. (n.d.). 4(3h)-quinazolinone, 3-(4-bromo-2-trifluoromethylphenyl)-2-methyl-. Available from: [Link]

• Capot Chemical. (2026, January 26). MSDS of 2-(4-Bromo-phenyl)-4-chloro-6-methyl-quinazoline. Available from: [Link]

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• 2. CAS 959238-23-4: 8-Bromo-4-chloro-2-(trifluoromethyl)quina… [cymitquimica.com]
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